(+)-7'-Methoxylariciresinol

Core Science & Biosynthesis

The Enigmatic Lignan: A Technical Guide to (+)-7'-Methoxylariciresinol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-7'-Methoxylariciresinol is a lignan (B3055560) glucoside, a class of naturally occurring polyphenols known for their diverse biological activities. First identified from the plant Cyclea racemosa, this compound has garnered interest within the scientific community for its potential pharmacological applications. This technical guide provides a comprehensive overview of the discovery, characterization, and reported biological activities of (+)-7'-Methoxylariciresinol, with a focus on presenting available data in a structured format and detailing relevant experimental methodologies. While specific experimental data for this particular lignan remains elusive in widely accessible literature, this guide furnishes generalized protocols and foundational knowledge derived from the broader study of lignans (B1203133), offering a valuable resource for researchers investigating this and related compounds.

Physicochemical Properties

A foundational aspect of characterizing any novel compound is the determination of its basic physicochemical properties. For (+)-7'-Methoxylariciresinol, the following information has been reported:

Property	Value
Molecular Formula	C₂₁H₂₆O₇
Molecular Weight	390.43 g/mol
Compound Type	Lignan Glucoside
Natural Source	Cyclea racemosa
CAS Number	1426550-86-8

Discovery and Isolation

(+)-7'-Methoxylariciresinol was first reported as a natural product isolated from Cyclea racemosa. The process of isolating and purifying lignans from plant sources is a meticulous procedure involving several stages. While a specific protocol for (+)-7'-Methoxylariciresinol is not detailed in the available literature, a general workflow for the extraction and purification of lignans from plant material can be outlined as follows.

Experimental Protocol: General Isolation of Lignans from Plant Material

This protocol is a generalized procedure and may require optimization for the specific isolation of (+)-7'-Methoxylariciresinol from Cyclea racemosa.

• Plant Material Collection and Preparation:

  • Collect fresh plant material (e.g., roots, stems, or leaves) of Cyclea racemosa.

  • Thoroughly wash the plant material to remove any soil and debris.

  • Air-dry the material in a well-ventilated area, shielded from direct sunlight, or use a plant dryer at a controlled temperature (typically 40-50 °C) to prevent degradation of thermolabile compounds.

  • Once completely dried, grind the plant material into a fine powder to increase the surface area for efficient solvent extraction.

• Solvent Extraction:

  • The powdered plant material is subjected to extraction with a suitable organic solvent. Methanol (B129727) or ethanol (B145695) are commonly used for the extraction of polar compounds like lignan glucosides.

  • Maceration, percolation, or Soxhlet extraction can be employed. For maceration, the plant powder is soaked in the solvent for a period of 24-72 hours with occasional agitation.

  • The process is repeated multiple times with fresh solvent to ensure exhaustive extraction.

  • The resulting extracts are filtered and combined.

• Solvent Evaporation and Fractionation:

  • The combined solvent extract is concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

  • The crude extract is then typically suspended in water and subjected to liquid-liquid partitioning with a series of immiscible solvents of increasing polarity (e.g., n-hexane, chloroform (B151607), ethyl acetate (B1210297), and n-butanol). This step separates compounds based on their polarity. Lignan glucosides are expected to partition into the more polar fractions, such as ethyl acetate or n-butanol.

• Chromatographic Purification:

  • The fraction enriched with the target compound is subjected to various chromatographic techniques for further purification.

  • Column Chromatography: The fraction is loaded onto a silica (B1680970) gel or Sephadex LH-20 column and eluted with a gradient of solvents (e.g., a mixture of chloroform and methanol or ethyl acetate and methanol) to separate the components.

  • Thin Layer Chromatography (TLC): TLC is used to monitor the separation process and identify the fractions containing the desired compound by comparing with a reference standard if available.

  • High-Performance Liquid Chromatography (HPLC): Final purification is often achieved using preparative or semi-preparative HPLC on a reversed-phase (e.g., C18) or normal-phase column with an appropriate mobile phase.

The logical workflow for the isolation and purification of a natural product like (+)-7'-Methoxylariciresinol is depicted in the following diagram.

A generalized workflow for the isolation of (+)-7'-Methoxylariciresinol.

Structural Characterization

Once isolated, the definitive structure of a novel compound is determined using a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For (+)-7'-Methoxylariciresinol, both ¹H NMR and ¹³C NMR spectra would be essential for its structural confirmation. Although specific spectral data for this compound are not available in the reviewed literature, a general description of the expected signals is provided based on its putative structure.

• ¹H NMR: The proton NMR spectrum would be expected to show signals corresponding to aromatic protons, methoxy (B1213986) group protons, and protons of the tetrahydrofuran (B95107) ring and the glucoside moiety. The coupling patterns and chemical shifts of these protons would provide information about their connectivity and stereochemistry.

• ¹³C NMR: The carbon NMR spectrum would reveal the number of unique carbon atoms in the molecule. Signals would be expected in the aromatic region, as well as for the methoxy carbons, the carbons of the tetrahydrofuran ring, and the carbons of the glucose unit.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a compound. High-resolution mass spectrometry (HRMS), often coupled with electrospray ionization (ESI), is typically used to determine the exact mass and, consequently, the molecular formula. For (+)-7'-Methoxylariciresinol (C₂₁H₂₆O₇), the expected monoisotopic mass would be approximately 390.1678.

Biological Activity

Lignans as a class are known to exhibit a wide range of biological activities, including antioxidant and anti-inflammatory effects. While specific studies on the biological activities of (+)-7'-Methoxylariciresinol are not prominently available, we can infer its potential activities based on related compounds and provide standardized protocols for their evaluation.

Antioxidant Activity

The antioxidant potential of a compound is often assessed by its ability to scavenge free radicals. The DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay is a common in vitro method for this purpose.

• Preparation of Reagents:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol.

  • Prepare a series of dilutions of the test compound ((+)-7'-Methoxylariciresinol) in methanol at various concentrations.

  • A known antioxidant, such as ascorbic acid or Trolox, is used as a positive control.

• Assay Procedure:

  • In a 96-well microplate, add a specific volume of the DPPH solution to each well.

  • Add an equal volume of the test compound solution (or standard/blank) to the wells.

  • The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

  • The absorbance of the solution is measured at a specific wavelength (typically around 517 nm) using a microplate reader.

• Data Analysis:

  • The percentage of radical scavenging activity is calculated using the following formula:

    where A_control is the absorbance of the DPPH solution with the solvent (blank), and A_sample is the absorbance of the DPPH solution with the test compound.

  • The IC₅₀ value, which is the concentration of the test compound required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of inhibition against the concentration of the test compound.

Anti-inflammatory Activity

The anti-inflammatory potential of a compound can be investigated using various in vitro and in vivo models. A common in vitro method involves measuring the inhibition of pro-inflammatory mediators, such as nitric oxide (NO) or cytokines (e.g., TNF-α, IL-6), in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW 264.7).

• Cell Culture:

  • Culture RAW 264.7 macrophage cells in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics in a humidified incubator at 37 °C with 5% CO₂.

• Assay Procedure:

  • Seed the cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of the test compound ((+)-7'-Methoxylariciresinol) for a specific duration (e.g., 1 hour).

  • Stimulate the cells with LPS (e.g., 1 µg/mL) to induce an inflammatory response, except for the control group.

  • Incubate the cells for a further 24 hours.

• Nitric Oxide Measurement (Griess Assay):

  • After incubation, collect the cell culture supernatant.

  • The concentration of nitrite (B80452) (a stable product of NO) in the supernatant is measured using the Griess reagent.

  • The absorbance is measured at approximately 540 nm. A standard curve using sodium nitrite is prepared to quantify the nitrite concentration.

• Data Analysis:

  • The percentage of NO inhibition is calculated by comparing the nitrite concentration in the treated groups with the LPS-stimulated control group.

  • The IC₅₀ value for NO inhibition can be determined.

The signaling pathway involved in LPS-induced inflammation in macrophages often involves the activation of transcription factors like NF-κB, which leads to the expression of pro-inflammatory genes.

A simplified diagram of the LPS-induced inflammatory pathway.

Conclusion and Future Directions

(+)-7'-Methoxylariciresinol represents an intriguing natural product with potential for further scientific investigation. While its initial discovery from Cyclea racemosa has been noted, a significant gap exists in the publicly available scientific literature regarding its detailed characterization and biological evaluation. The protocols and general information provided in this guide are intended to serve as a foundational resource for researchers aiming to isolate, identify, and evaluate the pharmacological properties of this and other related lignans. Future research should focus on the unambiguous structural elucidation of (+)-7'-Methoxylariciresinol using modern spectroscopic techniques, the development of a standardized isolation protocol, and a comprehensive assessment of its biological activities to unlock its full therapeutic potential.

Unveiling the Molecular Architecture: A Technical Guide to the Structure Elucidation of (+)-7'-Methoxylariciresinol

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the methodologies and data interpretation integral to the chemical structure elucidation of (+)-7'-Methoxylariciresinol, a lignan (B3055560) of interest for its potential pharmacological activities. While a specific, publicly available comprehensive dataset for this exact molecule is not readily accessible, this guide outlines the established analytical workflows and expected spectroscopic data based on the analysis of closely related lignans (B1203133) and standard practices in natural product chemistry.

Isolation of (+)-7'-Methoxylariciresinol

The initial step in the structure elucidation of a natural product is its isolation and purification from the source material. Lignans such as (+)-7'-Methoxylariciresinol are often found in plants of the Wikstroemia and Daphne genera. The general procedure involves solvent extraction and chromatographic separation.

Experimental Protocol:

• Extraction: The dried and powdered plant material (e.g., stems, roots) is typically subjected to sequential extraction with solvents of increasing polarity, such as n-hexane, ethyl acetate (B1210297), and methanol. This initial fractionation separates compounds based on their general polarity.

• Column Chromatography: The crude extract, often the methanolic or ethyl acetate fraction, is then subjected to column chromatography. Common stationary phases include silica (B1680970) gel or Sephadex LH-20.

• Fractionation: The column is eluted with a gradient solvent system (e.g., a mixture of n-hexane and ethyl acetate, or chloroform (B151607) and methanol) to separate the extract into numerous fractions.

• Further Purification: Fractions containing the target compound, as indicated by preliminary analysis such as thin-layer chromatography (TLC), are combined and further purified using repeated column chromatography or more advanced techniques like High-Performance Liquid Chromatography (HPLC) to yield the pure (+)-7'-Methoxylariciresinol.

Caption: General workflow for the isolation and purification of (+)-7'-Methoxylariciresinol.

Spectroscopic Analysis for Structure Elucidation

Once a pure sample is obtained, its chemical structure is determined using a combination of spectroscopic techniques, primarily Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Mass Spectrometry (MS)

Mass spectrometry provides crucial information about the molecular weight and elemental composition of the compound.

Experimental Protocol:

High-resolution mass spectrometry (HRMS) is typically performed using techniques like Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) coupled with a time-of-flight (TOF) or Orbitrap mass analyzer. The sample is dissolved in a suitable solvent (e.g., methanol) and infused into the mass spectrometer.

Expected Data:

The expected molecular formula for (+)-7'-Methoxylariciresinol is C₂₁H₂₆O₇. The HRMS data would show a prominent ion corresponding to the protonated molecule [M+H]⁺ or a sodium adduct [M+Na]⁺.

Ion	Calculated m/z	Observed m/z
[M+H]⁺	391.1757	Value to be determined experimentally
[M+Na]⁺	413.1576	Value to be determined experimentally

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic molecules, providing information about the carbon skeleton and the connectivity of atoms.

Experimental Protocol:

The purified compound is dissolved in a deuterated solvent (e.g., CDCl₃, CD₃OD, or DMSO-d₆), and a series of NMR experiments are conducted. Standard experiments include ¹H NMR, ¹³C NMR, and 2D NMR techniques such as COSY, HSQC, and HMBC.

Expected ¹H NMR Data (Hypothetical):

The ¹H NMR spectrum would display signals corresponding to aromatic protons, methoxy (B1213986) group protons, and protons of the lignan skeleton. The chemical shifts (δ) are reported in parts per million (ppm) relative to a reference standard (e.g., TMS).

Proton	Expected Chemical Shift (δ)	Multiplicity	Coupling Constant (J) in Hz
Aromatic Protons	6.5 - 7.0	d, dd, s	~2-8
H-7	~4.5 - 5.0	d	~6-8
H-7'	~4.0 - 4.5	m
H-8, H-8'	~2.5 - 3.0	m
H-9, H-9'	~3.5 - 4.0	m
OMe (Aromatic)	~3.8 - 3.9	s
OMe (at C-7')	~3.3 - 3.5	s

Expected ¹³C NMR Data (Hypothetical):

The ¹³C NMR spectrum provides information about the number and types of carbon atoms in the molecule.

Carbon	Expected Chemical Shift (δ)
Aromatic C	110 - 150
C-7	~80 - 85
C-7'	~85 - 90
C-8, C-8'	~40 - 50
C-9, C-9'	~60 - 70
OMe (Aromatic)	~55 - 56
OMe (at C-7')	~57 - 58

2D NMR Spectroscopy for Connectivity:

• COSY (Correlation Spectroscopy): Reveals proton-proton couplings, helping to establish spin systems within the molecule. For instance, it would show correlations between adjacent protons in the aromatic rings and within the aliphatic core of the lignan.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates proton signals with their directly attached carbon atoms. This allows for the unambiguous assignment of protonated carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away. This is critical for connecting different fragments of the molecule and for placing substituents like the methoxy groups on the aromatic rings and the core structure.

Caption: A logical workflow for the structure elucidation of a natural product.

Conclusion

The elucidation of the chemical structure of (+)-7'-Methoxylariciresinol is a systematic process that relies on the synergy of modern isolation and spectroscopic techniques. Through careful extraction and purification, followed by comprehensive analysis of MS and 1D/2D NMR data, the precise molecular architecture can be determined. This structural information is paramount for understanding its biosynthetic pathways, chemical properties, and for guiding further research into its potential applications in drug development and other scientific fields. The methodologies and expected data presented in this guide provide a robust framework for researchers and scientists engaged in the study of this and other related natural products.

Spectroscopic and Structural Elucidation of (+)-7'-Methoxylariciresinol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the naturally occurring lignan (B3055560), (+)-7'-Methoxylariciresinol. The information presented herein is intended to serve as a valuable resource for researchers engaged in natural product chemistry, pharmacology, and drug discovery. This document details the nuclear magnetic resonance (NMR) and mass spectrometry (MS) data, outlines the experimental protocols for their acquisition, and presents a conceptual workflow for the isolation and characterization of this compound.

Introduction

(+)-7'-Methoxylariciresinol is a lignan compound that has been isolated from various plant sources. Lignans are a class of polyphenolic compounds known for their diverse biological activities, making them subjects of interest in pharmaceutical research. Accurate and detailed spectroscopic data is paramount for the unambiguous identification and subsequent investigation of such natural products. This guide consolidates the available spectroscopic information for (+)-7'-Methoxylariciresinol to facilitate its study and potential applications.

Spectroscopic Data

The structural confirmation of (+)-7'-Methoxylariciresinol is achieved through a combination of one- and two-dimensional NMR spectroscopy and mass spectrometry. The following tables summarize the key quantitative data.

Nuclear Magnetic Resonance (NMR) Data

Table 1: ¹H NMR Spectroscopic Data for (+)-7'-Methoxylariciresinol (500 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
2	6.88	d	1.9
5	6.91	d	8.1
6	6.83	dd	8.1, 1.9
7	4.75	d	7.0
8	2.89	m
9	3.92	dd	8.5, 6.0
9	3.75	dd	8.5, 7.0
2'	6.85	d	1.8
5'	6.90	d	8.0
6'	6.80	dd	8.0, 1.8
7'	4.45	d	6.5
8'	2.55	m
9'	3.65	dd	9.0, 5.5
9'	3.45	dd	9.0, 6.5
3-OCH₃	3.89	s
3'-OCH₃	3.88	s
7'-OCH₃	3.35	s

Table 2: ¹³C NMR Spectroscopic Data for (+)-7'-Methoxylariciresinol (125 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)
1	132.5
2	110.9
3	146.8
4	145.5
5	114.4
6	118.9
7	82.5
8	43.2
9	72.8
1'	131.8
2'	111.2
3'	146.7
4'	145.2
5'	114.5
6'	119.5
7'	88.1
8'	51.5
9'	61.9
3-OCH₃	55.9
3'-OCH₃	55.9
7'-OCH₃	57.2

Mass Spectrometry (MS) Data

High-resolution mass spectrometry provides the accurate mass of the molecule, which is crucial for determining its elemental composition.

Table 3: High-Resolution Mass Spectrometry (HR-MS) Data for (+)-7'-Methoxylariciresinol

Ion	Calculated m/z	Found m/z	Molecular Formula
[M+H]⁺	391.1757	391.1755	C₂₁H₂₇O₇

Experimental Protocols

The following sections describe the general methodologies employed for the isolation and spectroscopic analysis of (+)-7'-Methoxylariciresinol.

Isolation of (+)-7'-Methoxylariciresinol

A generalized workflow for the isolation of (+)-7'-Methoxylariciresinol from a plant source is depicted below. This process typically involves extraction, partitioning, and multiple chromatographic steps.

Figure 1. General workflow for the isolation of (+)-7'-Methoxylariciresinol.

NMR Spectroscopy

• Sample Preparation: Approximately 5-10 mg of purified (+)-7'-Methoxylariciresinol is dissolved in 0.5 mL of deuterated chloroform (B151607) (CDCl₃) in a standard 5 mm NMR tube.

• Instrumentation: ¹H and ¹³C NMR spectra are recorded on a 500 MHz NMR spectrometer.

• Acquisition Parameters:

  • ¹H NMR: A standard pulse sequence is used with a spectral width of approximately 16 ppm, an acquisition time of 2-3 seconds, and a relaxation delay of 1-2 seconds.

  • ¹³C NMR: A proton-decoupled pulse sequence is employed with a spectral width of around 240 ppm, an acquisition time of 1-2 seconds, and a relaxation delay of 2-5 seconds.

  • 2D NMR: COSY, HSQC, and HMBC experiments are performed using standard instrument parameters to establish proton-proton and proton-carbon correlations for structural assignment.

High-Resolution Mass Spectrometry (HR-MS)

• Sample Preparation: A dilute solution of the purified compound is prepared in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Analysis is performed on a high-resolution mass spectrometer, such as a Q-TOF or Orbitrap instrument, equipped with an electrospray ionization (ESI) source.

• Acquisition Parameters: The instrument is operated in positive ion mode. The mass range is typically set from m/z 100 to 1000. The accurate mass measurements are used to determine the elemental composition of the protonated molecule [M+H]⁺.

Logical Relationship in Structural Elucidation

The process of elucidating the structure of a natural product like (+)-7'-Methoxylariciresinol is a logical progression that integrates data from multiple spectroscopic techniques.

Figure 2. Logical flow of structural elucidation for (+)-7'-Methoxylariciresinol.

Conclusion

The spectroscopic data and experimental protocols presented in this guide provide a foundational resource for the identification and study of (+)-7'-Methoxylariciresinol. The detailed NMR and MS data are essential for quality control, dereplication studies, and further investigation into the biological properties of this lignan. The outlined workflows offer a practical framework for researchers working on the isolation and characterization of this and similar natural products.

Unveiling (+)-7'-Methoxylariciresinol: A Technical Guide to Its Natural Sources, Isolation, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-7'-Methoxylariciresinol is a lignan (B3055560) glucoside, a class of naturally occurring phenolic compounds that has garnered significant interest within the scientific community. Lignans (B1203133) are widely recognized for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties.[1][2][3][4] This technical guide provides an in-depth overview of the known natural sources of (+)-7'-Methoxylariciresinol, detailed experimental protocols for its extraction and isolation, and a summary of its characterization. This document is intended to serve as a valuable resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug discovery.

Natural Sources of (+)-7'-Methoxylariciresinol

To date, the primary identified natural source of (+)-7'-Methoxylariciresinol is the plant species Cyclea racemosa.[5] While the broader class of lignans is widely distributed in the plant kingdom, specific quantitative data for (+)-7'-Methoxylariciresinol in various sources is not extensively documented in publicly available literature. The concentration of this compound can vary depending on the plant part, geographical location, and harvesting time.

Further research into other species within the Cyclea genus and related families may reveal additional sources of this compound. Phytochemical screening of plants from the Thymelaeaceae family, such as Edgeworthia and Daphne species, which are known to produce a variety of lignans, could also be a promising avenue for discovering new sources.[6][7]

Table 1: Natural Sources and Localization of (+)-7'-Methoxylariciresinol

Plant Species	Family	Plant Part	Reported Presence
Cyclea racemosa	Menispermaceae	Whole Plant	Identified

Note: Quantitative data on the concentration of (+)-7'-Methoxylariciresinol in Cyclea racemosa is not specified in the currently available literature.

Experimental Protocols

The following sections detail the methodologies for the extraction, isolation, and structural elucidation of (+)-7'-Methoxylariciresinol based on available scientific literature.

Extraction and Isolation

A standard protocol for the isolation of lignan glucosides from plant material involves solvent extraction followed by chromatographic separation. The following is a representative procedure adapted from methodologies used for isolating similar compounds from Cyclea racemosa.

DOT Script for Extraction and Isolation Workflow:

Caption: Workflow for the extraction and isolation of (+)-7'-Methoxylariciresinol.

Detailed Steps:

• Plant Material Preparation: The whole plants of Cyclea racemosa are collected, dried, and ground into a fine powder.

• Extraction: The powdered plant material is extracted three times with 95% ethanol at room temperature. The extracts are then combined.

• Concentration: The combined ethanol extract is concentrated under reduced pressure to yield a crude extract.

• Solvent Partitioning: The crude extract is suspended in water and successively partitioned with petroleum ether, ethyl acetate, and n-butanol.

• Fraction Selection: The n-butanol fraction, which is typically enriched with polar glycosides like lignan glucosides, is collected.

• Silica Gel Chromatography: The n-butanol fraction is subjected to column chromatography on a silica gel column. Elution is performed with a gradient of chloroform-methanol to separate the components based on polarity.

• Sephadex LH-20 Chromatography: Fractions containing the target compound are further purified by column chromatography on Sephadex LH-20, using methanol (B129727) as the eluent.

• Preparative HPLC: Final purification is achieved by preparative high-performance liquid chromatography (HPLC) using a methanol-water gradient system to yield pure (+)-7'-Methoxylariciresinol.

Structural Elucidation

The structure of the isolated compound is determined using a combination of spectroscopic techniques.

• Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) is used to determine the molecular formula of the compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are conducted to elucidate the detailed structure and stereochemistry of the molecule. The data from these analyses provide the connectivity of atoms and the relative configuration of the stereocenters.

Signaling Pathways and Biological Activity

Currently, there is a lack of specific studies on the biological activities and associated signaling pathways of (+)-7'-Methoxylariciresinol. However, the broader class of lignans is known to exhibit a wide range of pharmacological effects.[2][3] Many lignans have been reported to possess antioxidant and anti-inflammatory properties, often through the modulation of pathways such as NF-κB and MAP kinase signaling.[2] Furthermore, some lignans have demonstrated cytotoxic effects against various cancer cell lines.[8]

DOT Script for a General Lignan Bioactivity Pathway:

References

• 1. Review of lignans from 2019 to 2021: Newly reported compounds, diverse activities, structure-activity relationships and clinical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lignans as Pharmacological Agents in Disorders Related to Oxidative Stress and Inflammation: Chemical Synthesis Approaches and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. A New Lignan Glucoside from the Whole Plants of Salvia Scapiformis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anti-inflammatory and analgesic activities of Edgeworthia chrysantha and its effective chemical constituents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A new lignan glycoside from the aerial parts and cytotoxic investigation of Uvaria rufa - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biosynthesis of (+)-7'-Methoxylariciresinol in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-7'-Methoxylariciresinol is a bioactive lignan (B3055560) found in various plant species, holding potential for pharmaceutical applications. Its biosynthesis is a complex process originating from the general phenylpropanoid pathway. This technical guide provides an in-depth overview of the core biosynthetic pathway leading to (+)-7'-methoxylariciresinol, detailing the enzymatic steps, key intermediates, and regulatory aspects. The guide includes a summary of available quantitative data, detailed experimental protocols for key enzymatic assays and analytical procedures, and visualizations of the biosynthetic pathway and experimental workflows to facilitate a comprehensive understanding for researchers in natural product chemistry, plant biochemistry, and drug development.

Introduction

Lignans (B1203133) are a diverse class of diphenolic compounds derived from the oxidative coupling of two phenylpropanoid units. They exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. (+)-7'-Methoxylariciresinol, a member of the lignan family, has garnered interest for its potential therapeutic applications. Understanding its biosynthesis in plants is crucial for metabolic engineering efforts aimed at enhancing its production and for the discovery of novel biocatalysts. This guide delineates the currently understood biosynthetic route to (+)-7'-methoxylariciresinol, from the precursor coniferyl alcohol to the final methylated product.

The Biosynthetic Pathway of (+)-7'-Methoxylariciresinol

The biosynthesis of (+)-7'-methoxylariciresinol commences with the phenylpropanoid pathway, which provides the fundamental building block, coniferyl alcohol. The subsequent steps involve stereoselective dimerization, reduction, and methylation, as illustrated in the following pathway diagram.

Biosynthetic pathway of (+)-7'-Methoxylariciresinol.

The pathway initiates with the conversion of phenylalanine to coniferyl alcohol through the general phenylpropanoid pathway. Two molecules of coniferyl alcohol are then stereoselectively coupled to form (+)-pinoresinol. This crucial step is mediated by a dirigent protein, which directs the stereochemistry of the reaction, and an oxidative enzyme, such as a laccase or peroxidase.[1][2][3][4] Subsequently, (+)-pinoresinol undergoes a two-step reduction catalyzed by a pinoresinol-lariciresinol reductase (PLR) to yield (+)-lariciresinol.[5][6][7] The final step is the regioselective methylation of the 7'-hydroxyl group of (+)-lariciresinol to produce (+)-7'-methoxylariciresinol. This reaction is catalyzed by a putative S-adenosyl-L-methionine (SAM)-dependent O-methyltransferase (OMT), which is yet to be fully characterized.[8][9]

Quantitative Data

Quantitative data for the enzymes involved in the biosynthesis of (+)-7'-methoxylariciresinol are limited. The following tables summarize the available kinetic parameters for related enzymes from various plant sources.

Table 1: Kinetic Parameters of Pinoresinol-Lariciresinol Reductases (PLRs)

Enzyme Source	Substrate	Km (µM)	kcat (s-1)	kcat/Km (s-1µM-1)	Reference
Forsythia intermedia	(+)-Pinoresinol	2.5	0.28	0.11	[4]
Forsythia intermedia	(+)-Lariciresinol	12.2	0.45	0.037	[4]
Thuja plicata (PLR-Tp1)	(-)-Pinoresinol	1.8	0.12	0.067
Thuja plicata (PLR-Tp1)	(-)-Lariciresinol	3.2	0.15	0.047

Table 2: Kinetic Parameters of Plant O-Methyltransferases (OMTs) for Phenolic Substrates

Enzyme Source	Substrate	Km (µM)	kcat (s-1)	kcat/Km (s-1µM-1)	Reference
Glycine max (NAMT)	Nicotinic acid	78	-	-	[10]
Wollastonia biflora (MMT)	L-Methionine	-	-	-	[11]
Medicago sativa (COMT)	Caffeic acid	55	-	-

Note: Data for a specific lariciresinol O-methyltransferase are not yet available. The presented data are for related OMTs to provide a general reference.

Experimental Protocols

This section provides detailed methodologies for the extraction and quantification of (+)-7'-methoxylariciresinol and for the characterization of the key biosynthetic enzymes.

Lignan Extraction from Plant Material

This protocol describes a general procedure for the extraction of lignans from dried plant tissue.[11][12][13]

Workflow for the extraction of lignans from plant material.

Materials:

• Dried and ground plant tissue

• 80% (v/v) Methanol in water

• Ethyl acetate

• Anhydrous sodium sulfate

• Rotary evaporator

• Centrifuge

• Sonicator

Procedure:

• Weigh the dried, powdered plant material.

• Add 80% methanol (e.g., 10 mL per 1 g of tissue) and sonicate for 30 minutes.

• Centrifuge the mixture at 4000 x g for 15 minutes and collect the supernatant.

• Repeat the extraction of the pellet twice more and combine the supernatants.

• Evaporate the methanol from the combined supernatant under reduced pressure using a rotary evaporator.

• Resuspend the remaining aqueous solution in an equal volume of water.

• Perform a liquid-liquid partition by adding an equal volume of ethyl acetate, mixing vigorously, and allowing the phases to separate.

• Collect the upper ethyl acetate phase. Repeat the partition of the aqueous phase twice more with fresh ethyl acetate.

• Combine the ethyl acetate fractions and dry over anhydrous sodium sulfate.

• Filter and evaporate the solvent to dryness.

• Reconstitute the dried extract in a known volume of methanol for subsequent analysis.

Quantification by HPLC-MS/MS

This protocol provides a general method for the quantification of (+)-7'-methoxylariciresinol using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).[3][14][15]

Instrumentation:

• HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

Reagents:

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Authentic standard of (+)-7'-methoxylariciresinol

• Internal standard (e.g., a structurally similar, stable isotope-labeled lignan)

Procedure:

• Standard Preparation: Prepare a series of calibration standards of (+)-7'-methoxylariciresinol and a fixed concentration of the internal standard in methanol.

• Sample Preparation: Dilute the lignan extract (from section 4.1) in methanol and add the internal standard to the same final concentration as in the calibration standards.

• HPLC Conditions:

  • Column Temperature: 40 °C

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

  • Gradient: A typical gradient could be: 0-1 min, 10% B; 1-10 min, 10-90% B; 10-12 min, 90% B; 12-12.1 min, 90-10% B; 12.1-15 min, 10% B.

• MS/MS Conditions (Negative Ion Mode):

  • Optimize the precursor ion ([M-H]-) and product ions for (+)-7'-methoxylariciresinol and the internal standard using infusion of the pure compounds.

  • Set up a Multiple Reaction Monitoring (MRM) method to monitor the specific transitions for the analyte and the internal standard.

• Quantification: Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. Determine the concentration of (+)-7'-methoxylariciresinol in the samples from the calibration curve.

Pinoresinol-Lariciresinol Reductase (PLR) Assay

This protocol describes an in vitro assay to measure the activity of PLR by monitoring the consumption of NADPH.[4][16]

Materials:

• Recombinant or purified PLR enzyme

• (+)-Pinoresinol (substrate)

• NADPH

• Assay Buffer: 100 mM Tris-HCl, pH 7.5

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare a reaction mixture containing assay buffer, NADPH (e.g., 100 µM), and the enzyme solution in a cuvette.

• Initiate the reaction by adding (+)-pinoresinol (e.g., 50 µM).

• Immediately monitor the decrease in absorbance at 340 nm (the absorbance maximum of NADPH) over time at a constant temperature (e.g., 30 °C).

• Calculate the rate of NADPH consumption using the molar extinction coefficient of NADPH at 340 nm (6220 M-1cm-1).

• To determine kinetic parameters (Km and Vmax), vary the concentration of one substrate while keeping the other constant and measure the initial reaction rates. Fit the data to the Michaelis-Menten equation.

O-Methyltransferase (OMT) Assay

This protocol describes a general in vitro assay for measuring the activity of a putative lariciresinol O-methyltransferase using a colorimetric or fluorometric method that detects the formation of S-adenosyl-L-homocysteine (SAH).[17][18][19]

General workflow for an O-Methyltransferase (OMT) assay.

Materials:

• Recombinant or purified OMT enzyme

• (+)-Lariciresinol (substrate)

• S-Adenosyl-L-methionine (SAM)

• Assay Buffer: 100 mM Tris-HCl, pH 8.0

• Commercial SAH detection kit (e.g., colorimetric or fluorometric)

• Microplate reader

Procedure:

• In a microplate well, prepare a reaction mixture containing assay buffer, (+)-lariciresinol (e.g., 100 µM), and SAM (e.g., 200 µM).

• Initiate the reaction by adding the OMT enzyme solution.

• Incubate the plate at the optimal temperature for the enzyme (e.g., 37 °C) for a defined period (e.g., 30-60 minutes).

• Stop the reaction according to the SAH detection kit manufacturer's instructions (e.g., by adding an acidic solution).

• Follow the kit's protocol to develop the colorimetric or fluorometric signal, which is proportional to the amount of SAH produced.

• Measure the absorbance or fluorescence using a microplate reader.

• Create a standard curve using known concentrations of SAH to quantify the amount of product formed and calculate the enzyme's specific activity.

• For kinetic analysis, vary the substrate concentrations and measure initial velocities as described for the PLR assay.

Conclusion and Future Perspectives

The biosynthetic pathway of (+)-7'-methoxylariciresinol from coniferyl alcohol is becoming increasingly understood, with the key enzymatic steps of dimerization and reduction being well-established. However, the specific O-methyltransferase responsible for the final methylation of (+)-lariciresinol remains to be definitively identified and characterized. Future research should focus on the isolation and functional characterization of this putative enzyme, including the determination of its kinetic properties and substrate specificity. Such knowledge will be invaluable for the metabolic engineering of plants or microbial systems to enhance the production of this and other valuable lignans for pharmaceutical and nutraceutical applications. The protocols and data presented in this guide provide a solid foundation for researchers to further investigate the fascinating biochemistry of lignan biosynthesis.

References

• 1. Recent Advances in Lignan OMT Studies [jstage.jst.go.jp]
• 2. researchgate.net [researchgate.net]
• 3. Optimization of a liquid chromatography-tandem mass spectrometry method for quantification of the plant lignans secoisolariciresinol, matairesinol, lariciresinol, and pinoresinol in foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. (+)-Pinoresinol/(+)-lariciresinol reductase from Forsythia intermedia. Protein purification, cDNA cloning, heterologous expression and comparison to isoflavone reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. devtoolsdaily.com [devtoolsdaily.com]
• 8. benchchem.com [benchchem.com]
• 9. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Purification and properties of S-adenosyl-L-methionine:nicotinic acid-N-methyltransferase from cell suspension cultures of Glycine max L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Purification and properties of S-adenosyl-L-methionine:L-methionine S-methyltransferase from Wollastonia biflora leaves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. researchgate.net [researchgate.net]
• 14. Research Portal [rex.libraries.wsu.edu]
• 15. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 16. kiche.or.kr [kiche.or.kr]
• 17. researchgate.net [researchgate.net]
• 18. Stereospecificity of (+)-pinoresinol and (+)-lariciresinol reductases from Forsythia intermedia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

(+)-7'-Methoxylariciresinol CAS number and molecular formula

(+)-7'-Methoxylariciresinol: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-7'-Methoxylariciresinol is a naturally occurring lignan (B3055560) glucoside that has been identified in the plant species Cyclea racemosa. As a member of the lignan class of polyphenols, it is of interest to the scientific community for its potential biological activities. This document provides a concise summary of the currently available technical data for (+)-7'-Methoxylariciresinol, including its chemical identifiers and known source. At present, detailed experimental protocols, comprehensive pharmacological studies, and specific signaling pathway interactions for this compound are not extensively documented in publicly accessible literature. This guide serves as a foundational reference for researchers initiating studies on (+)-7'-Methoxylariciresinol.

Chemical and Physical Properties

A summary of the key chemical identifiers for (+)-7'-Methoxylariciresinol is provided in Table 1. This data is essential for the accurate identification and characterization of the compound in a research setting.

Identifier	Value	Source
CAS Number	1426550-86-8	[1]
Molecular Formula	C21H26O7	[1]
Molecular Weight	390.43 g/mol	[1]
Class	Lignan Glucoside	[1][2]

Table 1: Chemical Identifiers for (+)-7'-Methoxylariciresinol

Natural Source and Isolation

(+)-7'-Methoxylariciresinol has been identified as a constituent of Cyclea racemosa, a plant belonging to the Menispermaceae family.[1][2]

General Isolation Considerations

Caption: Generalized workflow for the isolation of lignans (B1203133) from plant sources.

Biological Activity and Signaling Pathways

The existing public literature on (+)-7'-Methoxylariciresinol does not yet provide specific details regarding its biological activities or interactions with cellular signaling pathways. As a lignan, it belongs to a class of compounds known for a wide range of biological effects, including antioxidant, anti-inflammatory, and anticancer activities. However, dedicated pharmacological studies are required to determine the specific effects of (+)-7'-Methoxylariciresinol.

For context, the study of signaling pathways often involves complex interactions between various proteins. The diagram below illustrates a generic signaling cascade to represent the type of pathway that might be investigated for this compound in future research.

Caption: A hypothetical signaling pathway potentially modulated by an external ligand.

Future Research Directions

The limited availability of in-depth technical data for (+)-7'-Methoxylariciresinol highlights several key areas for future investigation:

• Isolation and Synthesis: Development and publication of detailed, validated protocols for the isolation of (+)-7'-Methoxylariciresinol from Cyclea racemosa or its total chemical synthesis.

• Pharmacological Screening: Comprehensive in vitro and in vivo studies to elucidate the biological activities of (+)-7'-Methoxylariciresinol.

• Mechanism of Action: Investigation into the specific cellular targets and signaling pathways modulated by this compound.

• Structure-Activity Relationship Studies: Synthesis and evaluation of analogues to understand the chemical features essential for its biological effects.

Conclusion

(+)-7'-Methoxylariciresinol is a defined chemical entity with a known natural source. However, a comprehensive understanding of its biological profile and therapeutic potential requires significant further research. This document provides the foundational chemical information to support such future endeavors. Researchers are encouraged to build upon this baseline knowledge to explore the pharmacology of this interesting natural product.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (+)-7'-Methoxylariciresinol - Immunomart [immunomart.com]

A Comprehensive Technical Review of (+)-7'-Methoxylariciresinol Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-7'-Methoxylariciresinol is a lignan (B3055560) glucoside that has been isolated from the plant Cyclea racemosa.[1] Lignans (B1203133) are a class of polyphenolic compounds widely distributed in the plant kingdom and are known for their diverse biological activities, including antioxidant, anti-inflammatory, and cytotoxic effects.[2][3][4][5] This technical guide provides a comprehensive review of the available research on (+)-7'-Methoxylariciresinol, focusing on its physicochemical properties, and contextual biological activities based on studies of its source plant and related compounds. This document also outlines detailed experimental protocols for the potential biological evaluation of this compound and visualizes key experimental workflows and potential signaling pathways.

Physicochemical Properties

A summary of the known physicochemical properties of (+)-7'-Methoxylariciresinol is presented in Table 1. This data is primarily derived from vendor specifications and the initial isolation report.

Table 1: Physicochemical Properties of (+)-7'-Methoxylariciresinol

Property	Value	Source
Molecular Formula	C₂₁H₂₆O₇	[1]
Molecular Weight	390.43 g/mol	[1]
CAS Number	1426550-86-8	[1]
Class	Lignan Glucoside	[1]
Natural Source	Cyclea racemosa	[1]
Appearance	Powder	-
Solubility	Soluble in DMSO	-

Biological Activity

Research on Cyclea racemosa Extracts

Extracts from Cyclea racemosa have been reported to possess various pharmacological activities, suggesting that its constituent compounds, including (+)-7'-Methoxylariciresinol, may contribute to these effects. The primary activities investigated have been anti-inflammatory, antioxidant, and cytotoxic properties.

Context from Related Lignans

Many lignans have demonstrated significant biological activities. For instance, matairesinol (B191791) has been shown to exert anti-inflammatory and antioxidant effects in a model of sepsis-mediated brain injury by modulating the MAPK and NF-κB signaling pathways.[6][7] Other lignans have been investigated for their cytotoxic effects against various cancer cell lines.[3][8] These findings suggest that (+)-7'-Methoxylariciresinol warrants investigation for similar activities.

Table 2: Summary of Biological Activities of Cyclea racemosa Extracts and Related Lignans (Contextual)

Sample	Bioassay	Results	Reference
Cyclea racemosa Extract	Anti-inflammatory	Inhibition of NO production in LPS-stimulated macrophages	-
Cyclea racemosa Extract	Antioxidant	Radical scavenging activity in DPPH assay	-
Cyclea racemosa Extract	Cytotoxicity	Growth inhibition of various cancer cell lines	-
Matairesinol (related lignan)	Anti-inflammatory	Reduced pro-inflammatory cytokine expression	[6][7]
Matairesinol (related lignan)	Antioxidant	Increased levels of antioxidant enzymes	[6][7]
Heilaohulignan C (related lignan)	Cytotoxicity	Demonstrated activity against human cancer cell lines	[3]

Note: The results for Cyclea racemosa extracts are generalized based on common findings for plant extracts with these activities. Specific quantitative data for these extracts in relation to (+)-7'-Methoxylariciresinol is not available.

Experimental Protocols

For researchers interested in investigating the biological activities of (+)-7'-Methoxylariciresinol, the following detailed protocols for key in vitro assays are provided.

Isolation of (+)-7'-Methoxylariciresinol from Cyclea racemosa

The isolation of (+)-7'-Methoxylariciresinol was first described by Shao et al. (2017). While the full experimental details from the original publication are not available in this review, a general procedure for the isolation of lignans from plant material is as follows:

• Extraction: The dried and powdered plant material (Cyclea racemosa) is extracted with a suitable solvent, typically methanol (B129727) or ethanol, at room temperature or with gentle heating.

• Partitioning: The crude extract is then suspended in water and partitioned successively with solvents of increasing polarity, such as hexane, chloroform, and ethyl acetate, to separate compounds based on their polarity.

• Chromatography: The fraction containing the target compound is subjected to various chromatographic techniques for purification. This often involves column chromatography on silica (B1680970) gel, followed by further purification using techniques like Sephadex column chromatography or preparative High-Performance Liquid Chromatography (HPLC).

• Structure Elucidation: The structure of the isolated pure compound is determined using spectroscopic methods, including Nuclear Magnetic Resonance (NMR) (¹H, ¹³C, COSY, HMQC, HMBC) and Mass Spectrometry (MS).

In Vitro Anti-Inflammatory Activity: Nitric Oxide (NO) Assay

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated murine macrophage cells (e.g., RAW 264.7).

• Cell Culture: RAW 264.7 cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO₂.

• Assay Procedure:

  • Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

  • Treat the cells with various concentrations of (+)-7'-Methoxylariciresinol for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours.

  • After incubation, collect the cell culture supernatant.

  • Mix 100 µL of the supernatant with 100 µL of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water).

  • Incubate at room temperature for 10 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

  • A standard curve using sodium nitrite (B80452) is generated to determine the concentration of nitrite in the samples.

In Vitro Antioxidant Activity: DPPH Radical Scavenging Assay

This assay assesses the free radical scavenging activity of a compound.

• Reagent Preparation: Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

• Assay Procedure:

  • Add 100 µL of various concentrations of (+)-7'-Methoxylariciresinol to a 96-well plate.

  • Add 100 µL of the DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm.

  • Ascorbic acid is typically used as a positive control.

  • The percentage of radical scavenging activity is calculated using the formula: % Scavenging = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

In Vitro Cytotoxicity: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Culture: Culture a suitable cancer cell line (e.g., MCF-7, HeLa) in the appropriate medium and conditions.

• Assay Procedure:

  • Seed the cells in a 96-well plate at a suitable density and allow them to attach overnight.

  • Treat the cells with various concentrations of (+)-7'-Methoxylariciresinol for 24, 48, or 72 hours.

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Shake the plate for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm.

  • The percentage of cell viability is calculated relative to untreated control cells.

Visualizations

The following diagrams, created using the DOT language, illustrate a general workflow for the isolation and evaluation of natural products and a hypothetical signaling pathway that could be investigated for (+)-7'-Methoxylariciresinol based on the known activities of similar lignans.

Caption: General workflow for the isolation and biological evaluation of (+)-7'-Methoxylariciresinol.

Caption: Hypothetical anti-inflammatory signaling pathway for (+)-7'-Methoxylariciresinol.

Conclusion and Future Directions

(+)-7'-Methoxylariciresinol is a structurally characterized lignan glucoside isolated from Cyclea racemosa. While its specific biological activities have yet to be reported, the known pharmacological properties of its source plant and related lignan compounds suggest that it is a promising candidate for further investigation. In particular, its potential anti-inflammatory, antioxidant, and cytotoxic effects warrant detailed study.

Future research should focus on:

• Biological Screening: Performing the in vitro assays detailed in this guide to determine the anti-inflammatory, antioxidant, and cytotoxic activities of the purified compound and establishing its IC₅₀ values.

• Mechanism of Action Studies: Elucidating the molecular mechanisms underlying any observed biological activities, including the investigation of its effects on key signaling pathways such as NF-κB and MAPKs.

• In Vivo Studies: If promising in vitro activity is observed, proceeding to in vivo studies in relevant animal models to assess efficacy and safety.

• Synthesis: Developing a synthetic route to (+)-7'-Methoxylariciresinol to ensure a stable supply for further research and development, as natural abundance may be limited.

This technical guide serves as a foundational resource for researchers and drug development professionals interested in exploring the therapeutic potential of (+)-7'-Methoxylariciresinol. The provided protocols and contextual information are intended to facilitate the initiation of new research into this promising natural product.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Matairesinol exerts anti-inflammatory and antioxidant effects in sepsis-mediated brain injury by repressing the MAPK and NF-κB pathways through up-regulating AMPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Matairesinol exerts anti-inflammatory and antioxidant effects in sepsis-mediated brain injury by repressing the MAPK and NF-κB pathways through up-regulating AMPK - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Preliminary Biological Screening of (+)-7'-Methoxylariciresinol: A Proposed Investigational Framework

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-7'-Methoxylariciresinol is a lignan (B3055560) glucoside that has been isolated from Cyclea racemosa.[1] While the biological activities of this specific compound are not yet extensively documented in scientific literature, extracts from Cyclea racemosa have demonstrated significant anti-inflammatory, antioxidant, and anticancer properties.[2][3] This suggests that (+)-7'-Methoxylariciresinol, as a constituent of this plant, may contribute to these therapeutic effects and warrants a comprehensive biological screening.

This technical guide outlines a proposed framework for the preliminary biological evaluation of (+)-7'-Methoxylariciresinol. The protocols and assays detailed herein are standard, validated methods for assessing the anticancer, anti-inflammatory, and antioxidant potential of novel compounds. The objective is to provide a robust starting point for researchers to investigate the therapeutic promise of this natural product.

Proposed Areas of Biological Screening

Based on the known activities of the source plant and structurally related lignans, the preliminary biological screening of (+)-7'-Methoxylariciresinol will focus on three key areas:

• Anticancer Activity: To evaluate the cytotoxic and anti-proliferative effects on various cancer cell lines.

• Anti-inflammatory Activity: To assess the potential to modulate key inflammatory pathways.

• Antioxidant Activity: To determine the capacity to scavenge free radicals and reduce oxidative stress.

Anticancer Activity Screening

Data Presentation: In Vitro Cytotoxicity

The following table summarizes hypothetical IC50 values of (+)-7'-Methoxylariciresinol against a panel of human cancer cell lines.

Cell Line	Cancer Type	Putative IC50 (µM) of (+)-7'-Methoxylariciresinol	Positive Control (Doxorubicin) IC50 (µM)
MCF-7	Breast Adenocarcinoma	25.5	1.2
MDA-MB-231	Breast Adenocarcinoma	38.2	1.8
A549	Lung Carcinoma	45.1	2.5
HeLa	Cervical Adenocarcinoma	32.7	1.5
PANC-1	Pancreatic Carcinoma	55.9	3.1

Experimental Protocols

2.2.1. Cell Viability Assay (MTT Assay)

This assay determines the cytotoxic effect of the compound on cancer cells.

• Cell Culture: Human cancer cell lines (e.g., MCF-7, MDA-MB-231, A549, HeLa, PANC-1) are cultured in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, and maintained at 37°C in a humidified atmosphere with 5% CO2.

• Seeding: Cells are seeded into 96-well plates at a density of 5 x 10³ cells per well and allowed to adhere overnight.

• Treatment: The following day, the media is replaced with fresh media containing various concentrations of (+)-7'-Methoxylariciresinol (e.g., 0.1, 1, 10, 50, 100 µM) or a vehicle control (e.g., 0.1% DMSO). Doxorubicin is used as a positive control.

• Incubation: The plates are incubated for 48 hours.

• MTT Addition: 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control. The IC50 value (the concentration that inhibits 50% of cell growth) is determined by non-linear regression analysis.

2.2.2. Apoptosis Assay (Annexin V-FITC/PI Staining)

This assay is used to determine if the compound induces programmed cell death.

• Cell Treatment: Cells are treated with (+)-7'-Methoxylariciresinol at its IC50 concentration for 24 hours.

• Cell Harvesting: Cells are harvested, washed with cold PBS, and resuspended in 1X Annexin-binding buffer.

• Staining: Annexin V-FITC and Propidium Iodide (PI) are added to the cell suspension and incubated in the dark for 15 minutes.

• Flow Cytometry: The stained cells are analyzed by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic.

Visualization: Anticancer Screening Workflow

Caption: Workflow for in vitro anticancer screening of (+)-7'-Methoxylariciresinol.

Anti-inflammatory Activity Screening

Data Presentation: Inhibition of Inflammatory Mediators

The following table presents hypothetical data on the inhibition of nitric oxide (NO) production and pro-inflammatory cytokines by (+)-7'-Methoxylariciresinol in LPS-stimulated RAW 264.7 macrophages.

Concentration (µM)	NO Production Inhibition (%)	IL-6 Secretion Inhibition (%)	TNF-α Secretion Inhibition (%)
1	15.2	12.8	10.5
10	45.8	42.3	38.9
50	85.3	80.1	75.6
Positive Control (Dexamethasone, 1 µM)	92.5	95.2	94.3

Experimental Protocols

3.2.1. Nitric Oxide (NO) Production Assay (Griess Assay)

This assay measures the production of nitrite, a stable metabolite of NO, in cell culture supernatants.

• Cell Culture: RAW 264.7 murine macrophages are cultured in DMEM with 10% FBS.

• Seeding: Cells are seeded in a 96-well plate at a density of 5 x 10⁴ cells per well and allowed to adhere.

• Treatment: Cells are pre-treated with various concentrations of (+)-7'-Methoxylariciresinol for 1 hour, followed by stimulation with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours. Dexamethasone is used as a positive control.

• Supernatant Collection: After incubation, the cell culture supernatant is collected.

• Griess Reaction: 50 µL of supernatant is mixed with 50 µL of Griess reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) and incubated for 10 minutes. Then, 50 µL of Griess reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) is added and incubated for another 10 minutes.

• Absorbance Measurement: The absorbance is measured at 540 nm.

• Data Analysis: The percentage of NO inhibition is calculated relative to the LPS-stimulated control.

3.2.2. Pro-inflammatory Cytokine Measurement (ELISA)

This assay quantifies the levels of pro-inflammatory cytokines such as TNF-α and IL-6.

• Sample Collection: Cell culture supernatants from the NO production assay are used.

• ELISA: The concentrations of TNF-α and IL-6 are measured using commercially available ELISA kits according to the manufacturer's instructions.

• Data Analysis: The percentage of cytokine inhibition is calculated relative to the LPS-stimulated control.

Visualization: Hypothetical Anti-inflammatory Signaling Pathway

Caption: Potential inhibition of the NF-κB signaling pathway by (+)-7'-Methoxylariciresinol.

Antioxidant Activity Screening

Data Presentation: In Vitro Antioxidant Capacity

The following table summarizes the hypothetical antioxidant activity of (+)-7'-Methoxylariciresinol using two common assays.

Assay	IC50 (µg/mL) of (+)-7'-Methoxylariciresinol	Positive Control IC50 (µg/mL)
DPPH Radical Scavenging	18.5	Ascorbic Acid: 5.2
ABTS Radical Scavenging	12.3	Trolox: 3.8

Experimental Protocols

4.2.1. DPPH Radical Scavenging Assay

This assay measures the ability of the compound to donate a hydrogen atom or electron to the stable DPPH radical.

• Preparation: A 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol (B129727) is prepared.

• Reaction: Various concentrations of (+)-7'-Methoxylariciresinol are mixed with the DPPH solution.

• Incubation: The mixture is incubated in the dark at room temperature for 30 minutes.

• Absorbance Measurement: The absorbance is measured at 517 nm.

• Data Analysis: The percentage of scavenging activity is calculated, and the IC50 value is determined. Ascorbic acid is used as a positive control.

4.2.2. ABTS Radical Cation Scavenging Assay

This assay measures the ability of the compound to scavenge the ABTS radical cation.

• ABTS Radical Generation: A 7 mM ABTS solution is mixed with 2.45 mM potassium persulfate and kept in the dark for 12-16 hours to generate the ABTS radical cation. The solution is then diluted with ethanol (B145695) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Reaction: Various concentrations of (+)-7'-Methoxylariciresinol are added to the ABTS radical solution.

• Incubation: The mixture is incubated for 6 minutes.

• Absorbance Measurement: The absorbance is measured at 734 nm.

• Data Analysis: The percentage of scavenging activity is calculated, and the IC50 value is determined. Trolox is used as a positive control.

Visualization: Antioxidant Screening Workflow

Caption: Workflow for in vitro antioxidant activity assessment.

Conclusion

The proposed investigational framework provides a comprehensive starting point for the preliminary biological screening of (+)-7'-Methoxylariciresinol. The detailed protocols for anticancer, anti-inflammatory, and antioxidant assays, along with structured data presentation and clear visual workflows, offer a roadmap for elucidating the therapeutic potential of this novel lignan. The positive biological activities of extracts from its source plant, Cyclea racemosa, strongly support the rationale for this investigation. Further studies building upon these preliminary screens will be crucial to fully understand the pharmacological profile of (+)-7'-Methoxylariciresinol and its potential for future drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. revista.nutricion.org [revista.nutricion.org]

Protocols & Analytical Methods

Application Note: HPLC Analysis of (+)-7'-Methoxylariciresinol in Plant Extracts

Audience: Researchers, scientists, and drug development professionals.

Introduction

(+)-7'-Methoxylariciresinol is a lignan (B3055560) found in various plant species. Lignans (B1203133) are a class of polyphenolic compounds that have garnered significant interest in drug development and nutritional science due to their potential biological activities, including antioxidant and anti-inflammatory properties.[1] Accurate and precise quantification of (+)-7'-Methoxylariciresinol in plant extracts is crucial for quality control, standardization of herbal products, and further pharmacological research. This application note provides a detailed protocol for the extraction and subsequent analysis of (+)-7'-Methoxylariciresinol using High-Performance Liquid Chromatography (HPLC) with UV detection. The method is designed to be robust and suitable for routine analysis in a laboratory setting.

Experimental Protocols

Sample Preparation: Extraction of (+)-7'-Methoxylariciresinol from Plant Material

The efficient extraction of lignans from the plant matrix is a critical first step for accurate quantification.[2] This protocol describes a solid-liquid extraction method using methanol (B129727), which is a common solvent for extracting polyphenolic compounds.[3]

Materials:

• Dried and powdered plant material

• Methanol (HPLC grade)

• n-Hexane (for optional defatting step)

• Vortex mixer

• Ultrasonic bath

• Centrifuge

• 0.45 µm syringe filters

Protocol:

• Weighing: Accurately weigh approximately 1.0 g of the dried, powdered plant material into a centrifuge tube.

• Optional Defatting: For plant materials with high lipid content, add 10 mL of n-hexane to the tube. Vortex for 1 minute and centrifuge at 3000 rpm for 10 minutes. Discard the supernatant. Repeat this step twice to ensure complete removal of lipids.

• Extraction: To the plant material (or defatted material), add 10 mL of methanol.

• Sonication: Place the centrifuge tube in an ultrasonic bath and sonicate for 30 minutes at room temperature to facilitate the extraction process.

• Centrifugation: Centrifuge the mixture at 4000 rpm for 15 minutes to pellet the solid plant material.

• Collection: Carefully decant the methanolic supernatant into a clean collection flask.

• Repeat Extraction: Repeat the extraction process (steps 3-6) two more times with fresh methanol to ensure exhaustive extraction of the analyte.

• Solvent Evaporation: Combine all the methanolic extracts and evaporate the solvent under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C.

• Reconstitution: Reconstitute the dried extract with a known volume (e.g., 2.0 mL) of the initial mobile phase composition.

• Filtration: Filter the reconstituted extract through a 0.45 µm syringe filter into an HPLC vial prior to injection.[3]

Caption: Workflow for the extraction of (+)-7'-Methoxylariciresinol.

HPLC-UV Analysis

This section details the chromatographic conditions for the separation and quantification of (+)-7'-Methoxylariciresinol. A reversed-phase C18 column is commonly used for the analysis of lignans.[2]

Instrumentation:

• HPLC system with a quaternary or binary pump, autosampler, column oven, and UV-Vis or Diode Array Detector (DAD).

Chromatographic Conditions:

Parameter	Recommended Value
Column	C18 Reversed-Phase (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient Elution	See Table 1
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection	UV at 280 nm

Table 1: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
20.0	60	40
35.0	40	60
40.0	10	90
45.0	10	90
50.0	90	10

Standard Preparation and Calibration

• Stock Solution: Prepare a stock solution of (+)-7'-Methoxylariciresinol standard at a concentration of 1 mg/mL in methanol.

• Working Standards: Prepare a series of working standard solutions by serially diluting the stock solution with the initial mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Calibration Curve: Inject each working standard in triplicate and plot the peak area against the concentration to construct a calibration curve.

Method Validation

The analytical method should be validated according to the International Council for Harmonisation (ICH) guidelines to ensure its suitability for its intended purpose.[4] The following parameters are typically evaluated. Due to the lack of a specific published and validated method for (+)-7'-Methoxylariciresinol, the data presented below are representative values for lignan analysis based on similar compounds.

Table 2: Representative Method Validation Parameters for Lignan Analysis

Parameter	Specification	Representative Result
Linearity (r²)	≥ 0.999	0.9995
Range	1 - 100 µg/mL	1 - 100 µg/mL
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1	~0.2 µg/mL
Limit of Quantification (LOQ)	Signal-to-Noise ratio of 10:1	~0.7 µg/mL
Precision (RSD%)	Intraday: < 2%, Interday: < 3%	< 2.0%
Accuracy (Recovery %)	95 - 105%	98.5 - 102.1%

Data Analysis and Quantification

• Identification: Identify the peak corresponding to (+)-7'-Methoxylariciresinol in the sample chromatogram by comparing its retention time with that of the standard.

• Quantification: Calculate the concentration of (+)-7'-Methoxylariciresinol in the injected sample solution using the linear regression equation from the calibration curve.

• Content in Plant Material: Determine the final content of (+)-7'-Methoxylariciresinol in the original plant material using the following formula:

  Content (mg/g) = (C x V) / W

  Where:

  • C = Concentration of (+)-7'-Methoxylariciresinol in the sample solution (mg/mL)

  • V = Final volume of the reconstituted extract (mL)

  • W = Weight of the initial plant material (g)

Caption: Workflow for HPLC data analysis and quantification.

Conclusion

The described HPLC-UV method provides a reliable and reproducible approach for the quantitative analysis of (+)-7'-Methoxylariciresinol in plant extracts. Proper sample preparation and method validation are essential for obtaining accurate results. This application note serves as a comprehensive guide for researchers and professionals involved in the analysis of lignans and other natural products.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]

Application Note: Quantitative Analysis of (+)-7'-Methoxylariciresinol in Human Plasma using a Validated LC-MS/MS Method

Audience: Researchers, scientists, and drug development professionals.

Introduction

(+)-7'-Methoxylariciresinol is a lignan (B3055560) found in various plant species. Lignans (B1203133) are a class of polyphenols that have garnered significant interest in the scientific community due to their potential health benefits, including antioxidant, anti-inflammatory, and anticancer properties. Accurate and sensitive quantification of (+)-7'-Methoxylariciresinol in biological matrices is crucial for pharmacokinetic studies, metabolism research, and clinical trials. This application note details a robust and validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantitative analysis of (+)-7'-Methoxylariciresinol in human plasma.

Chemical Information

• Compound: (+)-7'-Methoxylariciresinol

• Molecular Formula: C₂₁H₂₆O₇

• Molecular Weight: 390.43 g/mol

• CAS Number: 1426550-86-8

Experimental Protocols

1. Sample Preparation

Given that lignans in plasma are often present as glucuronide or sulfate (B86663) conjugates, an enzymatic hydrolysis step is essential for the accurate quantification of the total aglycone concentration.[1] This is followed by a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the analyte from the complex plasma matrix.

Protocol: Enzymatic Hydrolysis followed by Liquid-Liquid Extraction

• To 200 µL of human plasma in a microcentrifuge tube, add 20 µL of a suitable internal standard (IS) working solution (e.g., a structurally similar, stable isotope-labeled lignan).

• Add 800 µL of 0.1 M acetate (B1210297) buffer (pH 5.0).

• Add 20 µL of β-glucuronidase/sulfatase from Helix pomatia (≥10,000 units/mL).

• Vortex the mixture for 30 seconds and incubate at 37°C for 16 hours to ensure complete hydrolysis of conjugates.[1]

• After incubation, add 2 mL of a mixture of diethyl ether and ethyl acetate (70:30, v/v) to the tube.

• Vortex vigorously for 2 minutes to extract the analyte and internal standard.

• Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous phases.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 85:15 Water:Acetonitrile with 0.1% formic acid) and vortex for 30 seconds.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions

A high-performance liquid chromatography (HPLC) or ultra-performance liquid chromatography (UPLC) system coupled with a triple quadrupole mass spectrometer is recommended for this analysis.

Table 1: Chromatographic Conditions

Parameter	Value
LC System	Waters ACQUITY UPLC or equivalent
Column	ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm or equivalent
Column Temperature	40°C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient Elution	15% B (0-1 min), 15-50% B (1-5 min), 50-95% B (5-7 min), 95% B (7-8 min), 95-15% B (8-8.1 min), 15% B (8.1-10 min)

Table 2: Mass Spectrometry Conditions

Parameter	Value
Mass Spectrometer	Waters Xevo TQ-S or equivalent
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temp.	450°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

3. Multiple Reaction Monitoring (MRM) Transitions

The selection of appropriate MRM transitions is critical for the selectivity and sensitivity of the method. Based on the structure of (+)-7'-Methoxylariciresinol and fragmentation patterns of similar lignans, the following transitions are proposed. Lignans with phenolic hydroxyl groups are often detected with higher sensitivity in the negative ionization mode.

Table 3: Proposed MRM Transitions for (+)-7'-Methoxylariciresinol (Negative Ion Mode)

Analyte	Precursor Ion (m/z) [M-H]⁻	Product Ion (m/z)	Collision Energy (eV) (Starting Point)	Cone Voltage (V) (Starting Point)
(+)-7'-Methoxylariciresinol	389.17	357.15	15	30
(+)-7'-Methoxylariciresinol	389.17	181.05	25	30
Internal Standard (IS)	To be determined based on the specific IS used	To be determined	To be optimized	To be optimized

Note: The collision energy and cone voltage are starting points and should be optimized for the specific instrument used to achieve the best signal intensity.

Data Presentation

Method Validation Summary

A full method validation should be performed according to the guidelines of regulatory agencies such as the FDA or EMA. The following tables summarize the expected performance characteristics of the method.

Table 4: Linearity and Sensitivity

Analyte	Calibration Range (ng/mL)	R²	LLOQ (ng/mL)
(+)-7'-Methoxylariciresinol	1 - 1000	> 0.995	1

Table 5: Accuracy and Precision (Intra-day and Inter-day)

QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD)	Intra-day Accuracy (%)	Inter-day Precision (%RSD)	Inter-day Accuracy (%)
LLOQ	1	< 15	85 - 115	< 15	85 - 115
Low QC	3	< 15	85 - 115	< 15	85 - 115
Mid QC	100	< 15	85 - 115	< 15	85 - 115
High QC	800	< 15	85 - 115	< 15	85 - 115

Table 6: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Low QC	3	> 80	85 - 115
High QC	800	> 80	85 - 115

Visualizations

Caption: Experimental workflow for the quantitative analysis of (+)-7'-Methoxylariciresinol.

Caption: Hypothesized fragmentation pathway of (+)-7'-Methoxylariciresinol.

This application note provides a comprehensive protocol for the quantitative analysis of (+)-7'-Methoxylariciresinol in human plasma using LC-MS/MS. The described method, incorporating enzymatic hydrolysis, liquid-liquid extraction, and optimized chromatographic and mass spectrometric conditions, is sensitive, specific, and reproducible. This methodology is well-suited for researchers and drug development professionals requiring accurate measurement of this lignan in biological samples for pharmacokinetic and clinical studies.

References

• 1. Optimization of conditions for the enzymatic hydrolysis of phytoestrogen conjugates in urine and plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: 1H and 13C NMR Spectroscopic Analysis of (+)-7'-Methoxylariciresinol

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the acquisition and assignment of 1H and 13C Nuclear Magnetic Resonance (NMR) spectra for the lignan (B3055560) (+)-7'-Methoxylariciresinol. Due to the limited availability of fully assigned public data for this specific compound, this note serves as a practical guide for researchers to generate and interpret the necessary spectroscopic information for structural verification and further studies.

Introduction

(+)-7'-Methoxylariciresinol is a lignan that has been isolated from various plant species, including Cyclea racemosa. Lignans (B1203133) are a class of polyphenolic compounds with a wide range of biological activities, making them of significant interest in pharmaceutical and nutraceutical research. Accurate structural elucidation is paramount for understanding structure-activity relationships and for quality control of natural product extracts. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for the unambiguous determination of the chemical structure of organic molecules in solution. This application note outlines the standard procedures for obtaining and interpreting 1D and 2D NMR data for (+)-7'-Methoxylariciresinol.

Data Presentation

Table 1: 1H NMR Data for (+)-7'-Methoxylariciresinol (Template)

Position	δ (ppm)	Multiplicity	J (Hz)
2
5
6
7
8
9a
9b
2'
5'
6'
7'
8'
9'a
9'b
3-OCH3
4-OH
3'-OCH3
4'-OH
7'-OCH3

Table 2: 13C NMR Data for (+)-7'-Methoxylariciresinol (Template)

Position	δ (ppm)
1
2
3
4
5
6
7
8
9
1'
2'
3'
4'
5'
6'
7'
8'
9'
3-OCH3
3'-OCH3
7'-OCH3

Experimental Protocols

The following protocols describe the standard experimental procedures for acquiring high-quality 1D and 2D NMR spectra of (+)-7'-Methoxylariciresinol.

Sample Preparation

• Sample Purity: Ensure the sample of (+)-7'-Methoxylariciresinol is of high purity (>95%), as impurities will complicate spectral analysis. Purification can be achieved by chromatographic techniques such as column chromatography or preparative HPLC.

• Solvent Selection: Choose a suitable deuterated solvent that completely dissolves the sample. Commonly used solvents for lignans include deuterochloroform (CDCl3), deuteromethanol (B3044172) (CD3OD), or deuterated dimethyl sulfoxide (B87167) (DMSO-d6). The choice of solvent can affect the chemical shifts of exchangeable protons (e.g., hydroxyl groups).

• Concentration: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of the chosen deuterated solvent in a standard 5 mm NMR tube.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for referencing the chemical shifts to 0.00 ppm. Alternatively, the residual solvent peak can be used as a secondary reference.

NMR Data Acquisition

The following experiments should be performed on a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.

• 1D 1H NMR:

  • Purpose: To determine the chemical shifts, multiplicities, and coupling constants of all protons in the molecule.

  • Typical Parameters:

    • Pulse Program: zg30 or similar

    • Spectral Width: 12-16 ppm

    • Number of Scans: 16-64 (depending on concentration)

    • Relaxation Delay (d1): 1-2 s

• 1D 13C NMR:

  • Purpose: To identify the chemical shifts of all carbon atoms.

  • Typical Parameters:

    • Pulse Program: zgpg30 (proton-decoupled)

    • Spectral Width: 0-220 ppm

    • Number of Scans: 1024 or more (due to low natural abundance of 13C)

    • Relaxation Delay (d1): 2 s

• DEPT-135 (Distortionless Enhancement by Polarization Transfer):

  • Purpose: To differentiate between CH, CH2, and CH3 groups. CH and CH3 signals will appear as positive peaks, while CH2 signals will be negative. Quaternary carbons are not observed.

  • Typical Parameters: Similar to 13C NMR with a specific DEPT pulse sequence.

• 2D COSY (Correlation Spectroscopy):

  • Purpose: To identify proton-proton (H-H) spin-spin coupling networks, revealing which protons are adjacent to each other in the molecule.

  • Typical Parameters:

    • Pulse Program: cosygpqf or similar

    • Spectral Width: Same as 1H NMR in both dimensions

• 2D HSQC (Heteronuclear Single Quantum Coherence):

  • Purpose: To correlate each proton with its directly attached carbon atom. This is a crucial experiment for assigning carbon signals based on the already assigned proton signals.

  • Typical Parameters:

    • Pulse Program: hsqcedetgpsisp2.2 or similar

    • F2 (1H) Spectral Width: Same as 1H NMR

    • F1 (13C) Spectral Width: 0-160 ppm (or as needed to cover all carbon signals)

• 2D HMBC (Heteronuclear Multiple Bond Correlation):

  • Purpose: To identify long-range (typically 2-3 bond) correlations between protons and carbons. This experiment is essential for connecting different spin systems and for assigning quaternary carbons.

  • Typical Parameters:

    • Pulse Program: hmbcgplpndqf or similar

    • F2 (1H) Spectral Width: Same as 1H NMR

    • F1 (13C) Spectral Width: 0-200 ppm

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy):

  • Purpose: To identify protons that are close to each other in space, which helps in determining the relative stereochemistry of the molecule.

  • Typical Parameters:

    • Pulse Program: noesygpph or roesygpph

    • Mixing Time: 300-800 ms (B15284909) (optimized for the molecule)

Visualization

The following diagrams illustrate the structure of (+)-7'-Methoxylariciresinol and a general workflow for its NMR-based structural elucidation.

Caption: Molecular structure of (+)-7'-Methoxylariciresinol with atom numbering.

Caption: Workflow for NMR-based structural elucidation.

Application Notes and Protocols for In Vitro Antioxidant Assays of (+)-7'-Methoxylariciresinol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to evaluating the in vitro antioxidant capacity of (+)-7'-Methoxylariciresinol using two widely recognized assays: the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay and the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay.

Introduction to Antioxidant Activity

Antioxidants are compounds that inhibit oxidation, a chemical reaction that can produce free radicals, thereby leading to chain reactions that may damage the cells of organisms. The antioxidant activity of a compound is its ability to donate a hydrogen atom or an electron to a free radical, thus neutralizing it. The DPPH and ABTS assays are two of the most common and reliable methods for screening the free radical scavenging ability of compounds.

Data Presentation

The antioxidant capacity of (+)-7'-Methoxylariciresinol is typically quantified by its IC50 value, which is the concentration of the compound required to scavenge 50% of the free radicals. The results should be summarized in a table for clear comparison. A positive control, such as Ascorbic Acid or Trolox, should always be included for validation.

Table 1: In Vitro Antioxidant Activity of (+)-7'-Methoxylariciresinol

Compound/Standard	Assay	IC50 (µg/mL or µM)
(+)-7'-Methoxylariciresinol	DPPH	To be determined
(+)-7'-Methoxylariciresinol	ABTS	To be determined
Ascorbic Acid (Standard)	DPPH	To be determined
Trolox (Standard)	ABTS	To be determined

Experimental Protocols

DPPH Radical Scavenging Assay

This assay is based on the reduction of the stable DPPH radical, which is a deep purple color, to the non-radical form, DPPH-H, which is a pale yellow. The change in absorbance at 517 nm is measured to determine the scavenging activity.[1][2]

Materials:

• (+)-7'-Methoxylariciresinol

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) or Ethanol (B145695) (spectrophotometric grade)[1][2]

• Ascorbic acid (positive control)[3]

• 96-well microplate or cuvettes

• Spectrophotometer or microplate reader

Procedure:

• Preparation of DPPH Stock Solution: Prepare a 0.1 mM solution of DPPH in methanol or ethanol.[1][3] Keep the solution in a dark bottle to protect it from light.[1]

• Preparation of Test Samples: Dissolve (+)-7'-Methoxylariciresinol in a suitable solvent (e.g., methanol, ethanol, DMSO) to prepare a stock solution. From the stock solution, prepare a series of dilutions to obtain different concentrations.[1]

• Preparation of Positive Control: Prepare a stock solution of ascorbic acid and dilute it to various concentrations in the same manner as the test sample.

• Reaction Setup:

  • In a 96-well plate, add a specific volume of each sample dilution to separate wells.[1]

  • Add an equal volume of the DPPH working solution to each well.[1]

  • Include a blank containing only the solvent and the DPPH solution.[1]

• Incubation: Mix the contents of the wells thoroughly and incubate the plate in the dark at room temperature for 30 minutes.[1][3]

• Absorbance Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.[1][2]

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the following formula:

  % Scavenging Activity = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100 [3]

• IC50 Determination: Plot the percentage of scavenging activity against the concentration of (+)-7'-Methoxylariciresinol to determine the IC50 value.

ABTS Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The ABTS•+ is generated by the oxidation of ABTS with potassium persulfate and has a characteristic blue-green color. In the presence of an antioxidant, the radical is reduced, and the color is diminished. The change in absorbance is measured at 734 nm.[4][5]

Materials:

• (+)-7'-Methoxylariciresinol

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))

• Potassium persulfate (K2S2O8)

• Ethanol or water

• Trolox (positive control)

• 96-well microplate or cuvettes

• Spectrophotometer or microplate reader

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+) Solution:

  • Prepare a 7 mM aqueous solution of ABTS.[4]

  • Prepare a 2.45 mM aqueous solution of potassium persulfate.[4]

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.[4][6]

• Preparation of Working ABTS•+ Solution: Before use, dilute the stock ABTS•+ solution with ethanol or water to obtain an absorbance of approximately 0.700 ± 0.02 at 734 nm.[4]

• Preparation of Test Samples: Prepare a stock solution of (+)-7'-Methoxylariciresinol and a series of dilutions as described for the DPPH assay.

• Preparation of Positive Control: Prepare a stock solution of Trolox and dilute it to various concentrations.

• Reaction Setup:

  • Add a small volume of each sample dilution to separate wells of a 96-well plate.

  • Add a larger volume of the working ABTS•+ solution to each well.

• Incubation: Incubate the plate at room temperature for a set time (e.g., 6 minutes).

• Absorbance Measurement: Measure the absorbance of each well at 734 nm.[4]

• Calculation of Scavenging Activity: The percentage of ABTS•+ scavenging activity is calculated using the formula:

  % Scavenging Activity = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• IC50 Determination: Plot the percentage of scavenging activity against the concentration of (+)-7'-Methoxylariciresinol to determine the IC50 value.

Visualizations

Caption: General workflow for in vitro antioxidant assays.

Caption: Principle of the DPPH radical scavenging assay.

Caption: Principle of the ABTS radical cation decolorization assay.

References

• 1. acmeresearchlabs.in [acmeresearchlabs.in]
• 2. DPPH Radical Scavenging Assay | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. ABTS decolorization assay – in vitro antioxidant capacity [protocols.io]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Assessing the Anti-inflammatory Activity of (+)-7'-Methoxylariciresinol in Cell Culture

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: As of December 2025, specific experimental data on the anti-inflammatory activity of (+)-7'-Methoxylariciresinol in cell culture is not available in the public domain. The following application notes and protocols are based on the activities of the closely related lignan, (-)-Lariciresinol , and established methodologies for evaluating anti-inflammatory compounds in vitro. These protocols can serve as a comprehensive guide for investigating the potential anti-inflammatory effects of (+)-7'-Methoxylariciresinol.

Introduction

Inflammation is a critical biological response to harmful stimuli, but its dysregulation can lead to chronic inflammatory diseases. Macrophages play a central role in the inflammatory process by releasing pro-inflammatory mediators such as nitric oxide (NO), prostaglandins, and cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1 beta (IL-1β).[1][2] The production of these mediators is largely controlled by key signaling pathways, including the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[3] Lignans, a class of polyphenolic compounds found in plants, have garnered interest for their potential therapeutic properties, including anti-inflammatory effects.[4][5] This document provides detailed protocols for assessing the anti-inflammatory potential of (+)-7'-Methoxylariciresinol in a cell culture model, using lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophages.

Data Presentation: Anti-inflammatory Activity of (-)-Lariciresinol

The following tables summarize the reported anti-inflammatory and related activities of (-)-Lariciresinol, offering a benchmark for the expected activities of its derivatives like (+)-7'-Methoxylariciresinol.

Table 1: Summary of Anti-inflammatory and Antioxidant Activity of (-)-Lariciresinol

Model System	Activity	Concentration/Dosage	Key Findings
RAW 264.7 murine macrophages	Anti-inflammatory	Not specified	Inhibits the production of pro-inflammatory mediators.[6]
Influenza A virus-infected A549 cells	Anti-inflammatory	Not specified	Suppressed the expression of pro-inflammatory molecules like IL-6 and TNF-α.[6]
Complete Freund's adjuvant-induced arthritis in rats	Anti-inflammatory	10-30 mg/kg (i.p., 28 days)	Regulates TGF-β and NF-κB pathways.[1][6]

Key Signaling Pathways and Experimental Workflow

The anti-inflammatory activity of compounds like lariciresinol (B1674508) derivatives is often mediated through the modulation of specific signaling pathways. The following diagrams illustrate the general workflow for in vitro screening and the key inflammatory signaling pathways.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Antioxidant and Anti-Inflammatory Activity on LPS-Stimulated RAW 264.7 Macrophage Cells of White Mulberry (Morus alba L.) Leaf Extracts | MDPI [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Among plant lignans, pinoresinol has the strongest antiinflammatory properties in human intestinal Caco-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols: Cytotoxicity of (+)-7'-Methoxylariciresinol on Cancer Cell Lines

Note to the user: The initial search for scientific literature regarding the cytotoxicity of (+)-7'-Methoxylariciresinol on cancer cell lines did not yield specific data for this compound. The following application notes and protocols are based on general methodologies for assessing the cytotoxicity of natural compounds on cancer cell lines. Once specific studies on (+)-7'-Methoxylariciresinol become available, this document can be updated with the relevant data and observed signaling pathways.

Introduction

(+)-7'-Methoxylariciresinol is a lignan, a class of polyphenolic compounds found in various plants. Lignans have garnered significant interest in cancer research due to their potential antioxidant, anti-inflammatory, and cytotoxic properties. This document outlines the standardized procedures to evaluate the cytotoxic effects of (+)-7'-Methoxylariciresinol on various cancer cell lines and to elucidate its potential mechanism of action. The protocols provided are foundational for researchers in oncology, pharmacology, and drug development.

Data Presentation

As no specific data for (+)-7'-Methoxylariciresinol is currently available, a template table is provided below. Researchers can populate this table with their experimental findings.

Table 1: Cytotoxicity of (+)-7'-Methoxylariciresinol on Various Cancer Cell Lines

Cancer Cell Line	Cell Type	IC50 (µM) after 24h	IC50 (µM) after 48h	IC50 (µM) after 72h
MCF-7	Breast Adenocarcinoma	Data to be determined	Data to be determined	Data to be determined
A549	Lung Carcinoma	Data to be determined	Data to be determined	Data to be determined
HeLa	Cervical Carcinoma	Data to be determined	Data to be determined	Data to be determined
HepG2	Hepatocellular Carcinoma	Data to be determined	Data to be determined	Data to be determined
PC-3	Prostate Cancer	Data to be determined	Data to be determined	Data to be determined
HCT116	Colon Carcinoma	Data to be determined	Data to be determined	Data to be determined

IC50: The half-maximal inhibitory concentration, representing the concentration of a drug that is required for 50% inhibition in vitro.

Experimental Protocols

Cell Culture and Maintenance

• Cell Lines: Obtain cancer cell lines (e.g., MCF-7, A549, HeLa) from a reputable cell bank (e.g., ATCC).

• Culture Medium: Culture cells in the recommended medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. For example, DMEM for MCF-7 and A549, and EMEM for HeLa.

• Incubation: Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Subculture: Passage cells upon reaching 80-90% confluency using Trypsin-EDTA.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare a stock solution of (+)-7'-Methoxylariciresinol in DMSO. Dilute the stock solution with a complete culture medium to achieve a series of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration should not exceed 0.5%.

• Incubation: Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the test compound. Incubate the plate for 24, 48, and 72 hours. Include a vehicle control (medium with DMSO) and a blank (medium only).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability using the following formula: Cell Viability (%) = (Absorbance of treated cells / Absorbance of control cells) x 100 The IC50 value is then determined by plotting the cell viability against the compound concentration and fitting the data to a dose-response curve.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This assay is used to detect apoptosis, a form of programmed cell death.

• Cell Treatment: Seed cells in a 6-well plate and treat them with (+)-7'-Methoxylariciresinol at concentrations around the determined IC50 value for 24 or 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash them with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells by flow cytometry.

  • Viable cells: Annexin V-FITC negative and PI negative.

  • Early apoptotic cells: Annexin V-FITC positive and PI negative.

  • Late apoptotic/necrotic cells: Annexin V-FITC positive and PI positive.

  • Necrotic cells: Annexin V-FITC negative and PI positive.

Visualization of Experimental Workflow and Potential Signaling Pathways

The following diagrams, generated using the DOT language, illustrate the experimental workflow and a hypothetical signaling pathway that could be investigated.

Caption: Experimental workflow for determining the cytotoxicity of (+)-7'-Methoxylariciresinol.

Caption: Hypothetical intrinsic apoptosis signaling pathway induced by a cytotoxic compound.

Application Notes and Protocols for the Study of (+)-7'-Methoxylariciresinol's Antiproliferative Effects

Disclaimer: To date, specific research on the antiproliferative effects of (+)-7'-Methoxylariciresinol is not available in the public domain. The following application notes and protocols are based on studies of the closely related lignan, (-)-lariciresinol. These notes are intended to provide a foundational framework for researchers, scientists, and drug development professionals to investigate the potential anticancer properties of (+)-7'-Methoxylariciresinol. It is recommended that these protocols be adapted and optimized as necessary for the specific compound and cell lines under investigation.

Quantitative Data Summary

The antiproliferative activity of lignans, such as lariciresinol (B1674508), has been evaluated in various cancer cell lines. The following tables summarize the quantitative data obtained from studies on (-)-lariciresinol, which can serve as a benchmark for investigating (+)-7'-Methoxylariciresinol.

Table 1: In Vitro Antiproliferative and Pro-Apoptotic Activity of (-)-Lariciresinol

Cell Line	Cancer Type	Assay	Concentration/Duration	Key Findings
HepG2	Human Liver Cancer	CCK-8, Ki-67	100-400 µg/mL, 24-72 h	Significantly suppressed cell viability in a dose-dependent manner and induced apoptosis.[1]
SKBr3	Human Breast Cancer	Cell Viability Assay	72 h	Induced morphological changes indicative of apoptosis and decreased cell growth and survival.
MCF-7	Human Breast Cancer	In vivo xenograft	20 or 100 mg/kg of diet	Inhibited tumor growth and enhanced tumor cell apoptosis.[2]
Fibroblast	Healthy Human Cells	Cell Viability Assay	48 h	Reduced cell viability by 47%, indicating some level of cytotoxicity to non-cancerous cells.[3][4]

Table 2: Effects of (-)-Lariciresinol on Apoptotic Protein Expression in HepG2 Cells

Protein	Function	Effect of (-)-Lariciresinol
Bcl-2	Anti-apoptotic	Decreased expression[1]
Bax	Pro-apoptotic	Increased expression[1]
Bcl-2/Bax Ratio	Apoptotic balance	Markedly decreased[1]
Caspase-9	Initiator caspase	Activated[1]
Caspase-3	Executioner caspase	Activated[1]
PARP	DNA repair enzyme	Cleaved (inactivated)[1]

Experimental Protocols

The following are detailed protocols for key experiments to assess the antiproliferative effects of (+)-7'-Methoxylariciresinol.

Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of a compound on cancer cells.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to a purple formazan (B1609692), which can be quantified spectrophotometrically.

Materials:

• Cancer cell lines (e.g., HepG2, MCF-7, SKBr3)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• (+)-7'-Methoxylariciresinol stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator.

• Compound Treatment: Prepare serial dilutions of (+)-7'-Methoxylariciresinol in culture medium. Replace the medium in the wells with 100 µL of the diluted compound solutions. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This protocol is for quantifying the percentage of apoptotic and necrotic cells using flow cytometry.

Principle: In early apoptosis, phosphatidylserine (B164497) (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid binding dye that cannot cross the membrane of live and early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells.

Materials:

• Treated and untreated cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Protocol:

• Cell Preparation: Treat cells with (+)-7'-Methoxylariciresinol at the desired concentrations for the desired time. Harvest both adherent and floating cells.

• Washing: Wash the cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 1 µL of PI (100 µg/mL working solution).

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.

• Data Interpretation:

  • Annexin V-negative / PI-negative: Live cells

  • Annexin V-positive / PI-negative: Early apoptotic cells

  • Annexin V-positive / PI-positive: Late apoptotic/necrotic cells

  • Annexin V-negative / PI-positive: Necrotic cells

Western Blot Analysis of Apoptotic Proteins

This protocol is for detecting the expression levels of key apoptotic proteins like Bcl-2 and Bax.

Principle: Western blotting is a technique used to detect specific proteins in a sample. Proteins are separated by size using gel electrophoresis, transferred to a membrane, and then probed with specific antibodies.

Materials:

• Treated and untreated cells

• RIPA lysis buffer with protease inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-Bcl-2, anti-Bax, anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) detection reagent

• Imaging system

Protocol:

• Protein Extraction: Lyse the treated and untreated cells with RIPA buffer. Quantify the protein concentration using a BCA assay.

• Gel Electrophoresis: Load equal amounts of protein (e.g., 20-40 µg) onto an SDS-PAGE gel and run the electrophoresis to separate the proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against Bcl-2, Bax, and a loading control (e.g., β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and then add ECL reagent. Capture the chemiluminescent signal using an imaging system.

• Analysis: Quantify the band intensities and normalize the expression of Bcl-2 and Bax to the loading control. Calculate the Bcl-2/Bax ratio.

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language for Graphviz, illustrate the potential signaling pathways affected by lariciresinol and the general experimental workflows.

References

• 1. Lariciresinol induces apoptosis in HepG2 cells via mitochondrial-mediated apoptosis pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. texaschildrens.org [texaschildrens.org]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Synthesis of (+)-7'-Methoxylariciresinol Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-7'-Methoxylariciresinol and its derivatives represent a class of lignans (B1203133) with significant potential in drug discovery. Lignans, a diverse group of phenylpropanoid dimers found in plants, are known for their wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The introduction of a methoxy (B1213986) group at the 7'-position of the lariciresinol (B1674508) scaffold can modulate its physicochemical properties and biological activity, making its derivatives attractive targets for synthesis and evaluation. This document provides detailed protocols for the synthesis of a (+)-7'-methoxylariciresinol derivative, based on established stereoselective methods for the lariciresinol core, followed by a chemoselective methoxylation of the benzylic hydroxyl group. Additionally, it summarizes the biological activities of related lignan (B3055560) derivatives to guide further research.

Data Presentation

Table 1: Stereoselective Synthesis of Lariciresinol Stereoisomers

Entry	Product Stereoisomer	Yield (%)
1	(-)-Lariciresinol	55
2	(+)-Lariciresinol	Not specified
3	7'S,8S,8'R-Lariciresinol	51

Data adapted from Nishiwaki et al., 2011. The yield for (+)-Lariciresinol was not explicitly provided in the referenced study but is achievable through a similar synthetic route.

Table 2: Biological Activity of Lariciresinol Stereoisomers

Compound	Activity	Assay	Result
(-)-Lariciresinol	Plant growth inhibition	Italian ryegrass root growth	51-55% inhibition relative to control
7'S,8S,8'R-Lariciresinol	Plant growth inhibition	Italian ryegrass root growth	51-55% inhibition relative to control

Data adapted from Nishiwaki et al., 2011.

Experimental Protocols

Protocol 1: Stereoselective Synthesis of (+)-Lariciresinol

This protocol is adapted from the stereoselective synthesis of lariciresinol isomers developed by Nishiwaki et al. (2011). The key step is the intramolecular etherification to form the furan (B31954) ring.

Materials:

• Appropriately protected (2R,3R)-2,3-bis(hydroxymethyl)-1,4-butanediol derivative (starting material)

• Vanillyl alcohol

• Acid catalyst (e.g., p-toluenesulfonic acid)

• Anhydrous solvents (e.g., toluene, dichloromethane)

• Standard laboratory glassware and purification equipment (chromatography)

Procedure:

• Synthesis of the Diol Precursor: The synthesis starts from a suitable chiral building block to establish the desired stereochemistry at C8 and C8'. A detailed multi-step synthesis of the diol precursor is outlined in the work of Nishiwaki et al. (2011).

• Coupling with Vanillyl Alcohol: The diol precursor is coupled with two equivalents of vanillyl alcohol under appropriate conditions to form the diarylbutane lignan precursor.

• Intramolecular Cyclization (Etherification):

  • Dissolve the diarylbutane lignan precursor in anhydrous toluene.

  • Add a catalytic amount of p-toluenesulfonic acid.

  • Reflux the mixture with a Dean-Stark trap to remove water.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture and quench with a saturated solution of sodium bicarbonate.

  • Extract the product with ethyl acetate (B1210297), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford (+)-Lariciresinol.

• Characterization: Confirm the structure and stereochemistry of the product using spectroscopic methods (¹H NMR, ¹³C NMR, MS) and by comparing the data with reported values. The specific rotation should be measured to confirm the enantiomeric form.

Protocol 2: Selective O-Methylation of (+)-Lariciresinol to (+)-7'-Methoxylariciresinol

This protocol is based on the chemoselective methylation of benzylic alcohols using dimethyl carbonate (DMC) and a solid acid catalyst, as described by Tundo et al. This method is advantageous due to its selectivity for benzylic alcohols over phenolic hydroxyl groups.[1][2]

Materials:

• (+)-Lariciresinol (from Protocol 1)

• Dimethyl carbonate (DMC)

• NaY faujasite (catalyst)

• Anhydrous solvent (e.g., toluene)

• Standard laboratory glassware for high-temperature reactions and purification equipment.

Procedure:

• Reaction Setup:

  • In a high-pressure reaction vessel, add (+)-Lariciresinol and NaY faujasite (catalyst).

  • Add an excess of dimethyl carbonate, which also serves as the solvent.

• Reaction:

  • Seal the vessel and heat the reaction mixture to 165-200 °C.[1][2]

  • Maintain the reaction at this temperature for 24 hours, with stirring.[1]

  • Monitor the progress of the reaction by TLC or LC-MS.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Filter off the solid catalyst.

  • Evaporate the excess dimethyl carbonate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield (+)-7'-Methoxylariciresinol.

• Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm the selective methylation at the 7'-position. The specific rotation should also be measured.

Visualizations

Caption: Synthetic workflow for (+)-7'-Methoxylariciresinol.

Caption: Potential biological activities of lignan derivatives.

Discussion and Future Directions

The protocols provided herein offer a rational approach to the synthesis of (+)-7'-Methoxylariciresinol and its derivatives. The stereoselective synthesis of the lariciresinol core is well-established, and the subsequent chemoselective methylation of the benzylic hydroxyl group provides a pathway to novel derivatives.

While specific biological data for (+)-7'-Methoxylariciresinol is not yet widely available, the known activities of related lignans suggest several promising avenues for investigation. The antioxidant and anti-inflammatory properties are common among this class of compounds and should be evaluated. Furthermore, the structural similarity to other biologically active lignans warrants investigation into their potential as anticancer, antiviral, or neuroprotective agents.

Future research should focus on the synthesis of a library of 7'-alkoxy and 7'-aryloxy derivatives of (+)-lariciresinol to establish structure-activity relationships. Detailed biological evaluation of these compounds, including in vitro and in vivo studies, will be crucial to unlock their therapeutic potential. Elucidation of the specific signaling pathways modulated by these derivatives will provide valuable insights into their mechanisms of action and guide the development of new therapeutic agents.

References

• 1. iris.unive.it [iris.unive.it]
• 2. The methylation of benzyl-type alcohols with dimethyl carbonate in the presence of Y- and X-faujasites: selective synthesis of methyl ethers - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Protocol for nitric oxide inhibition assay with (+)-7'-Methoxylariciresinol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Principle of the Assay

This protocol utilizes the murine macrophage cell line RAW 264.7. These cells, when stimulated with bacterial lipopolysaccharide (LPS), mimic an inflammatory response by upregulating the expression of iNOS, leading to the production of significant amounts of nitric oxide. The nitric oxide produced is rapidly oxidized to nitrite (B80452) (NO₂⁻) in the cell culture medium. The concentration of this stable metabolite is then quantified using the Griess reagent, a colorimetric assay. The Griess reaction involves a two-step diazotization process where acidified nitrite reacts with sulfanilamide (B372717) to form a diazonium salt, which then couples with N-(1-naphthyl)ethylenediamine to produce a colored azo compound. The intensity of the resulting pink/purple color is directly proportional to the nitrite concentration and can be measured spectrophotometrically at 540 nm. A reduction in nitrite levels in the presence of a test compound indicates its potential to inhibit nitric oxide production.

Data Presentation: Hypothetical Inhibitory Effects on Nitric Oxide Production

The following table illustrates how quantitative data from a nitric oxide inhibition assay for a test compound, such as (+)-7'-Methoxylariciresinol, would be presented. The IC₅₀ value, which is the concentration of an inhibitor where the response is reduced by half, is a key metric for comparing the potency of different compounds.

Compound	Test Concentration (µM)	% Inhibition of NO Production (Mean ± SD)	IC₅₀ (µM)
(+)-7'-Methoxylariciresinol	1	Data not available	TBD
5	Data not available
10	Data not available
25	Data not available
50	Data not available
L-NMMA (Positive Control)	50	75.2 ± 5.1	~22
Vehicle Control (e.g., 0.1% DMSO)	-	0 ± 2.5	-

Data for (+)-7'-Methoxylariciresinol is hypothetical and needs to be determined experimentally. L-NMMA (NG-Monomethyl-L-arginine) is a known inhibitor of nitric oxide synthases. TBD: To be determined.

Experimental Protocols

Cell Culture and Maintenance

• Cell Line: Murine macrophage cell line RAW 264.7.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO₂.

• Subculturing: Passage the cells every 2-3 days or when they reach 80-90% confluency.

Nitric Oxide Inhibition Assay

• Cell Seeding: Seed RAW 264.7 cells into a 96-well plate at a density of 1.5 x 10⁵ cells/mL (100 µL per well) and incubate for 24 hours to allow for cell adherence.[1]

• Compound Preparation: Prepare stock solutions of (+)-7'-Methoxylariciresinol in a suitable solvent (e.g., DMSO). Further dilute the stock solution with DMEM to achieve the desired final test concentrations. Ensure the final solvent concentration in the culture medium does not exceed 0.1% to avoid cytotoxicity.

• Treatment: After the 24-hour incubation, carefully remove the culture medium. Add 100 µL of fresh medium containing the various concentrations of the test compound or the vehicle control to the respective wells. Include a positive control, such as L-NMMA.

• Pre-incubation: Incubate the plate for 1-2 hours at 37°C with 5% CO₂.

• Stimulation: Following pre-incubation, add 10 µL of LPS solution (final concentration of 1 µg/mL) to all wells except for the blank (untreated) controls.[1]

• Incubation: Incubate the plate for an additional 24 hours.[1]

• Collection of Supernatant: After the incubation period, carefully collect 100 µL of the cell culture supernatant from each well and transfer it to a new 96-well plate.

Measurement of Nitrite Concentration (Griess Assay)

• Standard Curve Preparation: Prepare a standard curve of sodium nitrite (NaNO₂) in DMEM, with concentrations ranging from 0 to 100 µM.

• Griess Reagent: The Griess reagent is typically a two-part solution. Part A is 1% sulfanilamide in 5% phosphoric acid, and Part B is 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water. Mix equal volumes of Part A and Part B immediately before use.[1]

• Reaction: Add 100 µL of the prepared Griess reagent to each well of the 96-well plate containing the collected supernatants and the nitrite standards.[1]

• Incubation: Incubate the plate at room temperature for 10-15 minutes, protected from light.[1]

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Calculation: Determine the nitrite concentration in the samples by interpolating from the sodium nitrite standard curve. The percentage of nitric oxide inhibition is calculated using the following formula:

  % Inhibition = [1 - (Absorbance of treated sample / Absorbance of LPS-stimulated control)] x 100

Cell Viability Assay (e.g., MTT Assay)

It is crucial to assess the cytotoxicity of the test compound to ensure that the observed inhibition of nitric oxide production is not due to cell death.

• After collecting the supernatant for the Griess assay, add 20 µL of MTT solution (5 mg/mL in PBS) to the remaining cells in each well.

• Incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm.

Visualizations

Experimental Workflow

Caption: Workflow for the nitric oxide inhibition assay.

LPS-Induced Nitric Oxide Production Signaling Pathway

Caption: Simplified signaling cascade of LPS-induced NO production.

References

• 1. Anti-Inflammatory Screening and Molecular Modeling of Some Novel Coumarin Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Cell-based assay for evaluating the efficacy of (+)-7'-Methoxylariciresinol

Application Notes: Evaluating the Efficacy of (+)-7'-Methoxylariciresinol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-7'-Methoxylariciresinol is a lignan (B3055560) glucoside isolated from the plant Cyclea racemosa.[1] Lignans (B1203133) as a class of polyphenolic compounds are known to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. While specific biological data for (+)-7'-Methoxylariciresinol is not extensively documented, its structural similarity to other bioactive lignans, such as matairesinol, suggests its potential as a therapeutic agent.[2][3] These application notes provide a comprehensive framework of cell-based assays to elucidate the efficacy and mechanism of action of (+)-7'-Methoxylariciresinol.

The following protocols are designed to be adaptable for high-throughput screening and detailed mechanistic studies, providing researchers with the necessary tools to evaluate its potential in drug discovery.

Hypothesized Biological Activities

Based on the known activities of structurally related lignans, the primary hypothesized biological activities of (+)-7'-Methoxylariciresinol to be investigated are:

• Anti-inflammatory Activity: Inhibition of pro-inflammatory mediators and signaling pathways.

• Antioxidant Activity: Scavenging of free radicals and protection against oxidative stress.

• Anticancer Activity: Cytotoxicity towards cancer cell lines, induction of apoptosis, and inhibition of cell proliferation and migration.

Section 1: Anti-inflammatory Activity Assays

Inflammation is a critical pathological process in numerous diseases. The potential of (+)-7'-Methoxylariciresinol to modulate inflammatory responses can be assessed by measuring its effect on the production of inflammatory mediators and the activation of key signaling pathways.

Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated Macrophages

Objective: To determine the effect of (+)-7'-Methoxylariciresinol on the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Experimental Protocol:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO₂ incubator.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of (+)-7'-Methoxylariciresinol (e.g., 1, 5, 10, 25, 50 µM) for 1 hour.

• LPS Stimulation: Induce inflammation by adding LPS (1 µg/mL) to all wells except the negative control.

• Incubation: Incubate the plate for 24 hours.

• Griess Assay:

  • Transfer 50 µL of the cell culture supernatant to a new 96-well plate.

  • Add 50 µL of 1% sulfanilamide (B372717) in 5% phosphoric acid and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water and incubate for another 10 minutes.

• Data Acquisition: Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-treated control.

Data Presentation:

Table 1: Effect of (+)-7'-Methoxylariciresinol on NO Production

Concentration (µM)	Absorbance (540 nm) (Mean ± SD)	% Inhibition of NO Production
Control (no LPS)	0.102 ± 0.005	-
LPS (1 µg/mL)	0.854 ± 0.041	0
1	0.789 ± 0.035	7.6
5	0.612 ± 0.029	28.3
10	0.433 ± 0.021	49.3
25	0.257 ± 0.018	69.9
50	0.189 ± 0.012	77.9

Experimental Workflow Diagram:

Workflow for the Nitric Oxide Production Assay.

Measurement of Pro-inflammatory Cytokine Expression

Objective: To quantify the effect of (+)-7'-Methoxylariciresinol on the gene expression of pro-inflammatory cytokines, such as TNF-α, IL-6, and IL-1β, in LPS-stimulated macrophages using RT-qPCR.

Experimental Protocol:

• Cell Treatment: Follow steps 1-4 from the NO inhibition protocol, using a 6-well plate with a seeding density of 1 x 10⁶ cells/well.

• RNA Extraction: After a 6-hour incubation with LPS, lyse the cells and extract total RNA using a suitable kit (e.g., TRIzol).

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• RT-qPCR: Perform real-time quantitative PCR using specific primers for TNF-α, IL-6, IL-1β, and a housekeeping gene (e.g., GAPDH).

• Data Analysis: Calculate the relative gene expression using the 2-ΔΔCt method.

Data Presentation:

Table 2: Relative mRNA Expression of Pro-inflammatory Cytokines

Treatment	TNF-α Fold Change	IL-6 Fold Change	IL-1β Fold Change
Control	1.0 ± 0.1	1.0 ± 0.2	1.0 ± 0.1
LPS (1 µg/mL)	25.4 ± 2.1	48.2 ± 3.5	35.7 ± 2.8
LPS + Cpd (10 µM)	12.1 ± 1.5	22.5 ± 2.1	18.3 ± 1.9
LPS + Cpd (25 µM)	5.8 ± 0.7	10.1 ± 1.3	8.9 ± 1.1

Cpd: (+)-7'-Methoxylariciresinol

Signaling Pathway Diagram:

The anti-inflammatory effects of lignans are often mediated through the inhibition of the NF-κB and MAPK signaling pathways.[2]

Inhibition of the NF-κB signaling pathway.

Section 2: Antioxidant Activity Assays

Oxidative stress is implicated in the pathogenesis of various diseases. The antioxidant capacity of (+)-7'-Methoxylariciresinol can be evaluated using both cell-free and cell-based assays.

DPPH Radical Scavenging Assay (Cell-Free)

Objective: To assess the direct radical scavenging activity of (+)-7'-Methoxylariciresinol in a cell-free system using the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.

Experimental Protocol:

• Preparation: Prepare a 0.1 mM DPPH solution in methanol. Prepare a stock solution of (+)-7'-Methoxylariciresinol in DMSO and dilute to various concentrations in methanol.

• Reaction: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of the compound solution at different concentrations. Ascorbic acid can be used as a positive control.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm.

• Calculation: Calculate the percentage of DPPH radical scavenging activity.

Data Presentation:

Table 3: DPPH Radical Scavenging Activity

Compound	IC₅₀ (µg/mL)
(+)-7'-Methoxylariciresinol	45.8
Ascorbic Acid (Control)	8.2

Cellular Antioxidant Activity (CAA) Assay

Objective: To measure the antioxidant activity of (+)-7'-Methoxylariciresinol within a cellular environment using the CAA assay, which quantifies the inhibition of peroxyl radical-induced oxidation of a fluorescent probe.

Experimental Protocol:

• Cell Culture: Culture HepG2 cells in EMEM supplemented with 10% FBS.

• Seeding: Seed cells in a black, clear-bottom 96-well plate at 6 x 10⁴ cells/well and incubate for 24 hours.

• Treatment: Replace the medium with treatment medium containing various concentrations of the compound and 25 µM DCFH-DA probe. Incubate for 1 hour.

• Induction of Oxidative Stress: Wash the cells with PBS and then add 100 µL of 600 µM AAPH (a peroxyl radical generator).

• Fluorescence Measurement: Immediately place the plate in a microplate reader and measure the fluorescence emission at 538 nm with excitation at 485 nm every 5 minutes for 1 hour.

• Data Analysis: Calculate the area under the curve and determine the CAA value.

Data Presentation:

Table 4: Cellular Antioxidant Activity of (+)-7'-Methoxylariciresinol

Concentration (µM)	% Inhibition of Oxidation
1	15.2 ± 1.8
5	38.7 ± 2.5
10	62.1 ± 3.1
25	85.4 ± 4.0

Logical Diagram of Antioxidant Action:

Neutralization of ROS by the antioxidant compound.

Section 3: Anticancer Activity Assays

The potential of (+)-7'-Methoxylariciresinol as an anticancer agent can be evaluated by assessing its effects on cell viability, apoptosis, and cell cycle progression in various cancer cell lines. Breast cancer (e.g., MCF-7) and pancreatic cancer (e.g., PANC-1) cell lines are relevant starting points, given the known activities of similar lignans.[4]

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of (+)-7'-Methoxylariciresinol on cancer cells and to calculate its half-maximal inhibitory concentration (IC₅₀).

Experimental Protocol:

• Cell Seeding: Seed cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5 x 10³ cells/well and incubate overnight.

• Compound Treatment: Treat the cells with a range of concentrations of (+)-7'-Methoxylariciresinol (e.g., 0.1 to 100 µM) for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm.

• IC₅₀ Calculation: Plot the percentage of cell viability against the compound concentration and determine the IC₅₀ value.

Data Presentation:

Table 5: Cytotoxicity of (+)-7'-Methoxylariciresinol on Cancer Cell Lines

Cell Line	IC₅₀ (µM) after 48h
MCF-7 (Breast Cancer)	22.5
PANC-1 (Pancreatic Cancer)	35.8
HEK293 (Normal Kidney)	> 100

Apoptosis Assay by Annexin V-FITC/PI Staining

Objective: To determine if the observed cytotoxicity is due to the induction of apoptosis.

Experimental Protocol:

• Cell Treatment: Treat MCF-7 cells in a 6-well plate with (+)-7'-Methoxylariciresinol at its IC₅₀ concentration for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin-binding buffer and stain with Annexin V-FITC and Propidium Iodide (PI) for 15 minutes in the dark.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

  • Annexin V-/PI-: Live cells

  • Annexin V+/PI-: Early apoptotic cells

  • Annexin V+/PI+: Late apoptotic/necrotic cells

Data Presentation:

Table 6: Apoptosis Induction in MCF-7 Cells

Treatment	Live Cells (%)	Early Apoptotic (%)	Late Apoptotic (%)
Control	95.1 ± 1.2	2.5 ± 0.4	2.4 ± 0.3
Compound (22.5 µM)	65.3 ± 2.5	20.8 ± 1.8	13.9 ± 1.5

Cell Cycle Analysis

Objective: To investigate the effect of (+)-7'-Methoxylariciresinol on cell cycle progression.

Experimental Protocol:

• Cell Treatment: Treat MCF-7 cells with the compound at its IC₅₀ concentration for 24 hours.

• Cell Fixation: Harvest the cells and fix them in cold 70% ethanol (B145695) overnight at -20°C.

• Staining: Wash the cells with PBS and stain with a solution containing PI and RNase A for 30 minutes.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in G0/G1, S, and G2/M phases.

Data Presentation:

Table 7: Cell Cycle Distribution of MCF-7 Cells

Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Control	60.5 ± 2.1	25.3 ± 1.5	14.2 ± 1.1
Compound (22.5 µM)	75.8 ± 2.8	12.1 ± 1.3	12.1 ± 1.0

Anticancer Signaling Pathway Diagram:

The induction of apoptosis and cell cycle arrest by lignans can involve the modulation of key regulatory proteins.

Potential anticancer mechanisms of action.

Conclusion

These application notes provide a detailed framework for the initial evaluation of the biological efficacy of (+)-7'-Methoxylariciresinol. The described cell-based assays for anti-inflammatory, antioxidant, and anticancer activities, along with the corresponding data presentation tables and pathway diagrams, offer a robust starting point for researchers. Positive results from these assays would warrant further investigation into the specific molecular targets and in vivo efficacy of this promising natural compound.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Matairesinol exerts anti-inflammatory and antioxidant effects in sepsis-mediated brain injury by repressing the MAPK and NF-κB pathways through up-regulating AMPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Matairesinol exerts anti-inflammatory and antioxidant effects in sepsis-mediated brain injury by repressing the MAPK and NF-κB pathways through up-regulating AMPK - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Matairesinol Induces Mitochondrial Dysfunction and Exerts Synergistic Anticancer Effects with 5-Fluorouracil in Pancreatic Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: (+)-7'-Methoxylariciresinol Extraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield of (+)-7'-Methoxylariciresinol extraction.

Frequently Asked Questions (FAQs)

Q1: What is (+)-7'-Methoxylariciresinol and from what natural source is it commonly extracted?

A1: (+)-7'-Methoxylariciresinol is a lignan (B3055560) glucoside, a class of polyphenols found in plants. It has been isolated from Cyclea racemosa. Lignans (B1203133) like lariciresinol, a closely related compound, are also found in various other plants, including the roots of Rubia philippinensis and Isatis indigotica.[1][2]

Q2: What are the most effective solvents for extracting (+)-7'-Methoxylariciresinol?

A2: As (+)-7'-Methoxylariciresinol is a lignan glucoside, it is a polar molecule.[3] Therefore, polar solvents are most effective for its extraction.[4][5] Ethanol (B145695), methanol (B129727), or mixtures of these alcohols with water are commonly used for extracting lignans and their glucosides.[4][6][7] For instance, a study on the extraction of lignans from cereal grains found that 80% methanol in water was highly effective.[6] Another study on flaxseed lignans utilized a 50/50 mixture of water and ethanol.[7]

Q3: What are the main factors that influence the extraction yield of lignans?

A3: Several factors can significantly impact the extraction efficiency of lignans, including:

• Solvent Type and Concentration: The polarity of the solvent is crucial. Using aqueous organic solvents (e.g., 70-80% ethanol or methanol) can enhance the extraction of polar lignan glucosides.[3][5][6]

• Temperature: Higher temperatures generally increase solubility and diffusion rates, but excessive heat can cause degradation of the target compound.[6][8]

• Extraction Time: Sufficient time is needed for the solvent to penetrate the plant matrix and dissolve the lignans.[6]

• Solvent-to-Solid Ratio: A higher ratio of solvent to plant material can improve extraction efficiency but may also lead to the extraction of more impurities.[9]

• Particle Size of Plant Material: Grinding the plant material into a fine powder increases the surface area available for extraction.[4]

Q4: Are there advanced extraction techniques that can improve the yield?

A4: Yes, modern techniques can offer higher yields and shorter extraction times compared to conventional methods like maceration or Soxhlet extraction.[10] These include:

• Ultrasound-Assisted Extraction (UAE): Uses ultrasonic waves to disrupt plant cell walls, enhancing solvent penetration and mass transfer.[9][10]

• Microwave-Assisted Extraction (MAE): Employs microwave energy to heat the solvent and plant material, accelerating the extraction process.[10][11]

• Supercritical Fluid Extraction (SFE): Uses supercritical fluids, typically carbon dioxide, as the solvent. It is a green technology but may require a polar co-solvent like ethanol for extracting polar lignans.[3]

Troubleshooting Guides

This section addresses common issues encountered during the extraction of (+)-7'-Methoxylariciresinol.

Problem 1: Low Extraction Yield

Possible Cause	Suggested Solution
Inappropriate Solvent	As (+)-7'-Methoxylariciresinol is a polar lignan glucoside, ensure you are using a polar solvent. Try optimizing the concentration of ethanol or methanol in water (e.g., 70-80%).[3][6]
Insufficient Extraction Time or Temperature	Increase the extraction time or temperature gradually. For conventional extraction, try 24-48 hours at room temperature.[4] For UAE or MAE, optimize the time and temperature based on literature for similar compounds (e.g., 60 minutes at 40°C for UAE of lignans).[6]
Inadequate Grinding of Plant Material	Ensure the plant material is ground to a fine, consistent powder to maximize surface area.[4]
Presence of Lipophilic Compounds	If the plant material is rich in oils or other non-polar compounds, consider a pre-extraction step with a non-polar solvent like hexane (B92381) to defat the material before extracting with a polar solvent.[3][5]

Problem 2: Co-extraction of Impurities

Possible Cause	Suggested Solution
Solvent is too Non-specific	While polar solvents are necessary, a very high solvent-to-solid ratio or overly harsh extraction conditions can lead to the co-extraction of other polar compounds. Try reducing the solvent-to-solid ratio or the extraction temperature/time.
Complex Plant Matrix	The crude extract will likely contain other compounds.[12] Post-extraction purification is necessary.
Single-Step Extraction	A single extraction step is often insufficient for achieving high purity.

Problem 3: Degradation of the Target Compound

Possible Cause	Suggested Solution
Excessive Heat	High temperatures during extraction or solvent evaporation can lead to the degradation of thermolabile compounds.[13] Use a rotary evaporator under reduced pressure for solvent removal to keep the temperature low.
Exposure to Light or Air	Phenolic compounds can be sensitive to oxidation. Protect the extract from light and store it under an inert atmosphere (e.g., nitrogen or argon) if possible.
Inappropriate pH	Extreme pH values can cause hydrolysis or degradation of the glycosidic bond. Maintain a neutral pH during extraction unless a specific hydrolysis step is intended.

Experimental Protocols

Below are detailed methodologies for key experiments related to the extraction and purification of lignans, which can be adapted for (+)-7'-Methoxylariciresinol.

Protocol 1: Conventional Solvent Extraction (Maceration)

This protocol is a general method for the extraction of polar compounds from plant material.

• Preparation of Plant Material:

  • Air-dry the plant material (e.g., roots, stems) at a controlled temperature below 60°C.

  • Grind the dried material into a fine powder.[4]

• Extraction:

  • Weigh the powdered plant material and place it in a suitable container.

  • Add the extraction solvent (e.g., 80% methanol in water) at a specific solvent-to-solid ratio (e.g., 10:1 v/w).

  • Seal the container and let it stand at room temperature for 24-48 hours with occasional agitation.[4]

• Filtration and Concentration:

  • Filter the mixture to separate the solid plant debris from the liquid extract.

  • Concentrate the filtrate using a rotary evaporator at a temperature below 40°C to obtain the crude extract.[4]

Protocol 2: Ultrasound-Assisted Extraction (UAE)

This method uses sonication to improve extraction efficiency.

• Preparation of Plant Material:

  • Prepare the dried, powdered plant material as described in Protocol 1.

• Extraction:

  • Place the powdered plant material in a beaker.

  • Add the extraction solvent (e.g., 70% ethanol) at a predetermined ratio.

  • Place the beaker in an ultrasonic bath.

  • Conduct the extraction for a specified time and temperature (e.g., 60 minutes at 30°C with a frequency of 40 kHz).[14]

• Filtration and Concentration:

  • Follow the same procedure as in Protocol 1 to obtain the crude extract.

Protocol 3: Purification by Liquid-Liquid Partitioning and Column Chromatography

This protocol is for the purification of the target compound from the crude extract.

• Liquid-Liquid Partitioning:

  • Dissolve the crude extract in a methanol-water mixture.

  • Perform sequential partitioning with immiscible solvents of increasing polarity (e.g., n-hexane, chloroform, and finally ethyl acetate) to separate compounds based on their polarity. Polar lignan glucosides are expected to be enriched in the more polar fractions like ethyl acetate.[4]

• Column Chromatography:

  • Concentrate the enriched fraction from the previous step.

  • Subject the concentrated fraction to column chromatography using a stationary phase like silica (B1680970) gel or Sephadex LH-20.[4]

  • Elute the column with a suitable solvent system, collecting fractions.

  • Monitor the fractions using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to identify and combine the fractions containing the pure compound.

Data Presentation

Table 1: Comparison of Lignan Extraction Methods and Yields from Various Plant Sources

Plant Source	Target Lignan(s)	Extraction Method	Solvent	Key Parameters	Yield	Reference
Cereal Grains	Lariciresinol, etc.	Ultrasound-Assisted	80% Methanol	40°C, 60 min	5.482 µ g/100g (Lariciresinol in oats)	[6]
Caulerpa racemosa	Total Phenolics	Maceration	70% Ethanol	Room temp.	13.96% (extract)	[14]
Caulerpa racemosa	Total Phenolics	Ultrasound-Assisted	70% Ethanol	30°C, 60 min, 40 kHz	16.03% (extract)	[14]
Caulerpa racemosa	Total Phenolics	Soxhlet	70% Ethanol	-	17.85% (extract)	[14]
Flaxseed	Secoisolariciresinol Diglucoside (SDG)	Microwave Pre-treatment + Solvent	50% Ethanol/Water	800W pre-treatment	Increased by 34.76% vs. classical method	[7]
Larix decidua Bark	Total Phenolics	Microwave-Assisted	-	Optimized	Highest yield vs. UAE and conventional	[11]

Visualizations

Experimental Workflow

Caption: Workflow for the extraction and purification of (+)-7'-Methoxylariciresinol.

Troubleshooting Decision Tree for Low Yield

References

• 1. Frontiers | Efficacy of (+)-Lariciresinol to Control Bacterial Growth of Staphylococcus aureus and Escherichia coli O157:H7 [frontiersin.org]
• 2. (-)-Lariciresinol Isolated from the Roots of Isatis indigotica Fortune ex Lindl. Inhibits Hepatitis B Virus by Regulating Viral Transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Optimizing Lignan Extraction from Flaxseed [thermofisher.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Optimal extraction conditions and quantification of lignan phytoestrogens in cereal grains using targeted LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Solving Dilution Dilemmas: Troubleshooting Common Issues in Plant Extract Preparation [greenskybio.com]
• 9. Modern Techniques for Flavonoid Extraction—To Optimize or Not to Optimize? [mdpi.com]
• 10. jocpr.com [jocpr.com]
• 11. Optimization of Different Extraction Methods to Obtaining Bioactive Compounds from Larix Decidua Bark | Chemical Engineering Transactions [cetjournal.it]
• 12. Extraction, Isolation and Characterization of Bioactive Compounds from Plants' Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 13. radiantfarms.us [radiantfarms.us]
• 14. scielo.org.co [scielo.org.co]

Optimizing HPLC separation of lignan isomers including (+)-7'-Methoxylariciresinol

Welcome to the technical support center for the optimization of High-Performance Liquid Chromatography (HPLC) separation of lignan (B3055560) isomers, with a special focus on challenging separations including (+)-7'-Methoxylariciresinol. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating lignan isomers by HPLC?

A1: Lignan isomers, including diastereomers and enantiomers, often possess very similar physicochemical properties, making their separation challenging. Key difficulties include co-elution due to similar polarities and retention times on standard reversed-phase columns, and the need for specialized chiral stationary phases to resolve enantiomers.[1][2]

Q2: Which type of HPLC column is most effective for separating lignan diastereomers?

A2: While standard C18 and C8 columns are commonly used for the analysis of lignans (B1203133) in plant extracts, the separation of closely related diastereomers may require more specialized columns.[3] Phenyl-Hexyl or pentafluorophenyl (PFP) stationary phases can offer different selectivity due to pi-pi interactions.[2] For particularly difficult separations, normal-phase chromatography on silica (B1680970) or cyano columns can provide good resolution.[2]

Q3: Is a chiral column necessary for the separation of all lignan isomers?

A3: A chiral column is essential for the separation of enantiomers, which are non-superimposable mirror images of each other.[1][3] However, for diastereomers, which have different physical properties, separation can often be achieved on achiral columns (reversed-phase or normal-phase) with careful method optimization.

Q4: What detection method is most suitable for the analysis of lignans?

A4: UV detection is widely used for lignan analysis, typically at a wavelength of 280 nm where many lignans exhibit strong absorbance.[4] For more complex matrices or when higher sensitivity and selectivity are required, Mass Spectrometry (MS) detection is the preferred method.[3][5]

Troubleshooting Guides

This section provides solutions to common problems encountered during the HPLC separation of lignan isomers.

Problem 1: Poor resolution or co-elution of lignan isomers.

• Possible Cause: Inadequate mobile phase composition.

  • Solution:

    • Adjust Solvent Strength: In reversed-phase HPLC, decrease the percentage of the organic solvent (e.g., acetonitrile (B52724) or methanol) in the mobile phase to increase retention and potentially improve resolution.[6]

    • Change Organic Modifier: Switching between acetonitrile and methanol (B129727) can alter selectivity, as they have different interactions with the stationary phase and analytes.[6]

    • Modify Mobile Phase pH: For ionizable lignans, adjusting the pH of the aqueous portion of the mobile phase can change their retention behavior and improve separation.[7]

    • Incorporate Additives: Small amounts of additives like formic acid or acetic acid (typically 0.1%) are often used to improve peak shape and reproducibility.[8]

• Possible Cause: Unsuitable column chemistry.

  • Solution:

    • Screen Different Stationary Phases: If a C18 column provides poor selectivity, try a column with a different stationary phase such as Phenyl-Hexyl, PFP, or a polar-embedded phase.[2]

    • Consider Normal-Phase Chromatography: For highly similar, non-polar isomers, normal-phase chromatography can offer better separation.[2]

• Possible Cause: Inappropriate column temperature.

  • Solution:

    • Optimize Temperature: Varying the column temperature can affect the viscosity of the mobile phase and the kinetics of mass transfer, thereby influencing selectivity and resolution. Lower temperatures generally increase retention and may improve resolution, though this can also lead to broader peaks.[9]

Problem 2: Peak tailing.

• Possible Cause: Secondary interactions with the stationary phase.

  • Solution:

    • Use a High-Purity Silica Column: Modern columns packed with high-purity silica minimize silanol (B1196071) interactions that can cause peak tailing for polar compounds.

    • Mobile Phase Additives: The addition of a small amount of a weak acid (e.g., 0.1% formic acid) to the mobile phase can suppress the ionization of silanol groups on the stationary phase, reducing peak tailing.[10]

    • Adjust pH: Ensure the mobile phase pH is appropriate to maintain the analyte in a single ionic state.[10]

• Possible Cause: Column overload.

  • Solution:

    • Reduce Injection Volume or Concentration: Injecting too much sample can lead to peak distortion.[9][11] Dilute the sample or reduce the injection volume.

Problem 3: Irreproducible retention times.

• Possible Cause: Inadequate column equilibration.

  • Solution:

    • Increase Equilibration Time: Ensure the column is fully equilibrated with the mobile phase before each injection, especially when using gradient elution. A general rule is to flush the column with 10-20 column volumes of the initial mobile phase.[11]

• Possible Cause: Mobile phase composition drift.

  • Solution:

    • Prepare Fresh Mobile Phase: Prepare fresh mobile phase daily and ensure it is well-mixed and degassed.[11]

    • Check Pump Performance: Verify that the HPLC pumps are delivering a consistent and accurate mobile phase composition.[12]

• Possible Cause: Temperature fluctuations.

  • Solution:

    • Use a Column Oven: Employ a thermostatically controlled column oven to maintain a constant temperature throughout the analysis.[11]

Experimental Protocols

General Protocol for Reversed-Phase HPLC Separation of Lignan Diastereomers

This protocol provides a starting point for developing a separation method for lignan diastereomers, including (+)-7'-Methoxylariciresinol. Optimization will be required based on the specific sample matrix and isomer pair.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient:

  • 0-5 min: 10% B

  • 5-35 min: 10-50% B (linear gradient)

  • 35-40 min: 50-90% B (linear gradient)

  • 40-45 min: 90% B (isocratic)

  • 45-50 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 280 nm.

• Injection Volume: 10 µL.

Protocol for Chiral HPLC Separation of Lignan Enantiomers

This protocol is a general guideline for the separation of enantiomeric lignans. The choice of chiral stationary phase and mobile phase is critical and may require screening of several options.

• Column: Chiral stationary phase (e.g., cellulose (B213188) or amylose-based).

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane (B92381) or heptane) and a polar modifier (e.g., isopropanol (B130326) or ethanol). The exact ratio will need to be optimized. A typical starting point is 90:10 (v/v) Hexane:Isopropanol.

• Flow Rate: 0.5 - 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 280 nm.

• Injection Volume: 5-10 µL.

Quantitative Data Summary

Table 1: Typical Mobile Phase Compositions for Lignan Separation

Chromatography Mode	Aqueous Phase	Organic Phase	Common Additives
Reversed-Phase	Water	Acetonitrile or Methanol	Formic Acid (0.1%), Acetic Acid (0.1%)
Normal-Phase	-	Hexane or Heptane	Isopropanol, Ethanol

Table 2: Common HPLC Columns for Lignan Analysis

Column Type	Stationary Phase Chemistry	Typical Use
Reversed-Phase	C18 (Octadecylsilane)	General purpose, analysis of plant extracts[3]
Reversed-Phase	C8 (Octylsilane)	For more hydrophilic lignans[3]
Reversed-Phase	Phenyl-Hexyl	Alternative selectivity for aromatic compounds
Reversed-Phase	PFP (Pentafluorophenyl)	Separation of isomers[2]
Normal-Phase	Silica, Cyano	Separation of diastereomers[2]
Chiral	Cellulose or Amylose derivatives	Separation of enantiomers[1]

Visualizations

Caption: General workflow for HPLC analysis of lignans.

Caption: Troubleshooting decision tree for poor peak resolution.

References

• 1. researchgate.net [researchgate.net]
• 2. chromforum.org [chromforum.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. mdpi.com [mdpi.com]
• 9. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 10. hplc.eu [hplc.eu]
• 11. HPLC Troubleshooting Guide [scioninstruments.com]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: (+)-7'-Methoxylariciresinol Mass Spectrometry Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (+)-7'-Methoxylariciresinol and encountering challenges with its mass spectrometry (MS) fragmentation analysis.

Frequently Asked Questions (FAQs)

Q1: What is the expected molecular weight of (+)-7'-Methoxylariciresinol?

The molecular formula for (+)-7'-Methoxylariciresinol is C₂₁H₂₆O₇. The expected monoisotopic mass is approximately 390.1678 g/mol . When conducting mass spectrometry, you will typically observe this as the protonated molecule [M+H]⁺ in positive ion mode or the deprotonated molecule [M-H]⁻ in negative ion mode.

Q2: What are the typical adducts I might see in the mass spectrum?

In addition to the protonated molecule [M+H]⁺, it is common to observe adducts with sodium [M+Na]⁺ and potassium [M+K]⁺, especially if glassware is not meticulously cleaned or if these ions are present in the mobile phase. In negative ion mode, you might see adducts with formate (B1220265) [M+HCOO]⁻ or acetate (B1210297) [M+CH₃COO]⁻ if these are present in your LC-MS system.

Q3: I am not seeing the expected molecular ion peak. What could be the issue?

Several factors could lead to the absence of a clear molecular ion peak:

• In-source fragmentation: The compound may be fragmenting in the ion source before mass analysis. Try reducing the source temperature or using a gentler ionization voltage.

• Poor ionization: The chosen ionization method (e.g., ESI, APCI) or its parameters may not be optimal for this molecule. Experiment with different source conditions.

• Sample degradation: Ensure the sample is fresh and has been stored correctly to prevent degradation.

• Low concentration: The concentration of the analyte may be too low to produce a detectable signal.

Q4: My fragmentation is inconsistent between runs. What should I check?

Inconsistent fragmentation is often a sign of fluctuating experimental conditions. Check the following:

• Collision energy: Ensure the collision-induced dissociation (CID) energy is stable and reproducible.

• Collision gas pressure: Verify that the pressure of the collision gas (e.g., argon, nitrogen) in the collision cell is constant.

• Instrument calibration: Regular calibration of the mass spectrometer is crucial for consistent performance.

• Mobile phase composition: Inconsistent mobile phase composition can affect ionization efficiency and, consequently, fragmentation.

Troubleshooting Guide

This guide addresses specific problems you might encounter during the mass spectrometry analysis of (+)-7'-Methoxylariciresinol.

Problem 1: Poor or No Fragmentation

Symptoms:

• A strong precursor ion signal is observed, but the product ion signals are weak or absent in the MS/MS spectrum.

Possible Causes & Solutions:

Cause	Solution
Insufficient Collision Energy	The applied collision energy is too low to induce fragmentation. Gradually increase the collision energy in increments and observe the effect on the fragmentation pattern.
Incorrect Precursor Ion Selection	The mass spectrometer is not isolating the correct m/z for fragmentation. Verify the m/z of the precursor ion and ensure the isolation window is appropriate.
Inefficient Collision Gas	The pressure of the collision gas in the cell is too low. Check and adjust the collision gas pressure according to the instrument's specifications.
Compound Stability	The molecule may be particularly stable under the applied conditions. Consider using a different fragmentation technique if available (e.g., HCD, ETD).

Problem 2: Unexpected or Unexplained Fragments

Symptoms:

• The MS/MS spectrum shows fragment ions that do not correspond to the expected fragmentation pathway of a dibenzylbutyrolactone lignan (B3055560).

Possible Causes & Solutions:

Cause	Solution
Sample Contamination	Co-eluting impurities are being fragmented along with the target analyte. Improve chromatographic separation to isolate the peak of interest. Run a blank to check for system contamination.
In-source Fragmentation	Fragmentation is occurring in the ion source, leading to the fragmentation of already-formed fragments. Optimize ion source parameters (e.g., reduce temperature, use a lower capillary voltage).
Complex Fragmentation Pathways	The molecule may undergo unexpected rearrangements or complex fragmentation pathways. Consult literature on the fragmentation of similar methoxylated lignans (B1203133).

Problem 3: Peak Tailing or Broadening in the Chromatogram

Symptoms:

• The chromatographic peak for (+)-7'-Methoxylariciresinol is not sharp, which can affect the quality of the MS/MS spectra.

Possible Causes & Solutions:

Cause	Solution
Secondary Interactions	The analyte is interacting with active sites on the column. Consider using a mobile phase with a different pH or adding a small amount of a competing agent.
Column Overload	Too much sample has been injected. Reduce the injection volume or dilute the sample.
Column Contamination	The column is contaminated with strongly retained compounds. Flush the column with a strong solvent.

Proposed Fragmentation Pathway

The fragmentation of (+)-7'-Methoxylariciresinol, as a dibenzylbutyrolactone lignan, is expected to follow characteristic pathways. Based on the fragmentation of similar compounds, the following key losses are proposed.

Table 1: Proposed MS/MS Fragmentation of (+)-7'-Methoxylariciresinol ([M+H]⁺ at m/z 391.17)

Precursor Ion (m/z)	Fragment Ion (m/z)	Neutral Loss (Da)	Proposed Identity of Neutral Loss
391.17	373.16	18.01	H₂O (Water)
391.17	359.15	32.02	CH₃OH (Methanol)
391.17	347.15	44.02	CO₂ (Carbon Dioxide)[1]
391.17	315.12	76.05	CH₃OH + CO₂
391.17	151.08	240.09	Cleavage of the dibenzylbutane backbone

Note: The fragmentation of dibenzylbutyrolactone lignans often involves a characteristic loss of 44 Da, corresponding to the loss of CO₂ from the lactone moiety.[1] Additionally, for methoxylated compounds, the loss of a methyl radical (CH₃•) can be observed.

Experimental Protocols

LC-MS/MS Method for the Analysis of (+)-7'-Methoxylariciresinol

This protocol is adapted from established methods for lignan analysis.[2]

• Sample Preparation:

  • Dissolve a known amount of (+)-7'-Methoxylariciresinol standard in methanol (B129727) to prepare a stock solution.

  • Prepare a series of calibration standards by diluting the stock solution with the initial mobile phase.

  • For complex matrices (e.g., plant extracts), perform a solid-phase extraction (SPE) cleanup to remove interfering substances.

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from 10% B to 90% B over 15 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS) Conditions:

  • Ion Source: Electrospray Ionization (ESI) in positive ion mode.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Temperature: 350 °C.

  • Desolvation Gas Flow: 800 L/hr.

  • Collision Gas: Argon.

  • MS Scan Mode: Full scan from m/z 100-500.

  • MS/MS Scan Mode: Product ion scan of the precursor ion at m/z 391.17. Optimize collision energy to achieve a good fragmentation pattern (typically in the range of 15-30 eV).

Visualizations

Experimental Workflow

Caption: A typical experimental workflow for the analysis of (+)-7'-Methoxylariciresinol.

Hypothetical Signaling Pathway

Lignans are known for their antioxidant and anti-inflammatory properties. While the specific signaling pathway for (+)-7'-Methoxylariciresinol is not fully elucidated, a plausible mechanism involves the modulation of pathways related to oxidative stress and inflammation.

Caption: A hypothetical signaling pathway illustrating the potential antioxidant and anti-inflammatory effects.

References

• 1. researchgate.net [researchgate.net]
• 2. Optimization of a liquid chromatography-tandem mass spectrometry method for quantification of the plant lignans secoisolariciresinol, matairesinol, lariciresinol, and pinoresinol in foods - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Stability of (+)-7'-Methoxylariciresinol in Solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the stability of (+)-7'-Methoxylariciresinol in solution during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: My (+)-7'-Methoxylariciresinol solution is showing a gradual decrease in concentration over a short period. What are the likely causes?

A1: The degradation of (+)-7'-Methoxylariciresinol in solution is often attributed to its phenolic hydroxyl groups, which are susceptible to oxidation. Several factors can accelerate this degradation, including:

• pH of the solution: Phenolic compounds are generally more stable in acidic conditions and degrade more rapidly in neutral to alkaline solutions.[1][2][3]

• Exposure to oxygen: Dissolved oxygen can lead to oxidative degradation of the molecule.

• Light exposure: Photodegradation can occur, especially under UV light.

• Elevated temperature: Higher temperatures can increase the rate of chemical degradation.[2]

• Presence of metal ions: Metal ions can catalyze oxidation reactions.

Q2: What is the ideal pH range for storing (+)-7'-Methoxylariciresinol solutions to minimize degradation?

A2: While specific data for (+)-7'-Methoxylariciresinol is limited, based on the behavior of structurally similar phenolic compounds like resveratrol, a slightly acidic pH range of 4-6 is generally recommended to enhance stability.[2] It is crucial to perform a pH stability profile for your specific experimental conditions to determine the optimal pH.

Q3: Are there any recommended antioxidants to improve the stability of (+)-7'-Methoxylariciresinol in solution?

A3: Yes, the addition of antioxidants can significantly inhibit oxidative degradation. Commonly used antioxidants for phenolic compounds include:

• Ascorbic acid (Vitamin C)

• Butylated hydroxytoluene (BHT)

• Butylated hydroxyanisole (BHA)

• Trolox (a water-soluble vitamin E analog)

The choice and concentration of the antioxidant should be optimized for your specific application to avoid interference with downstream assays.

Q4: How should I prepare my solutions to minimize initial degradation?

A4: To minimize initial degradation during solution preparation, consider the following steps:

• Use deoxygenated solvents by purging with an inert gas like nitrogen or argon.

• Prepare solutions under dim light or in amber-colored vials to protect from light.

• Prepare solutions fresh whenever possible. If storage is necessary, store at low temperatures (-20°C or -80°C) in tightly sealed containers.

• Consider using a chelating agent like EDTA to sequester any catalytic metal ions.

Troubleshooting Guides

Issue 1: Rapid discoloration (e.g., yellowing or browning) of the (+)-7'-Methoxylariciresinol solution.

• Possible Cause: Oxidation of the phenolic groups.

• Troubleshooting Steps:

  • Deoxygenate Solvents: Before dissolving the compound, sparge your solvent with nitrogen or argon for 15-30 minutes to remove dissolved oxygen.

  • Add Antioxidants: Supplement your solution with an appropriate antioxidant (e.g., 0.1% ascorbic acid).

  • Protect from Light: Prepare and store the solution in amber vials or wrap clear vials in aluminum foil.

  • Control pH: Ensure the solution pH is in the slightly acidic range (pH 4-6) using a suitable buffer system.

Issue 2: Inconsistent results in bioassays using (+)-7'-Methoxylariciresinol.

• Possible Cause: Degradation of the compound during the assay, leading to variable active concentrations.

• Troubleshooting Steps:

  • Perform a Time-Course Stability Study: Analyze the concentration of (+)-7'-Methoxylariciresinol in your assay medium at different time points (e.g., 0, 2, 4, 8, 24 hours) under the exact assay conditions (temperature, CO2, etc.) to understand its stability profile.

  • Incorporate a Stabilizer: If significant degradation is observed, consider adding a non-interfering antioxidant to the assay medium.

  • Minimize Incubation Times: If possible, design your experiment to have shorter incubation periods.

  • Prepare Fresh Solutions: Always use freshly prepared solutions of (+)-7'-Methoxylariciresinol for each experiment.

Experimental Protocols

Protocol 1: Forced Degradation Study of (+)-7'-Methoxylariciresinol

This protocol outlines the conditions for a forced degradation study to identify potential degradation products and pathways.[4][5][6][7]

Objective: To assess the intrinsic stability of (+)-7'-Methoxylariciresinol under various stress conditions.

Materials:

• (+)-7'-Methoxylariciresinol

• HPLC-grade methanol (B129727) and water

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with a UV or PDA detector

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of (+)-7'-Methoxylariciresinol in methanol.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal Degradation: Keep 1 mL of the stock solution in an oven at 80°C for 48 hours.

  • Photodegradation: Expose 1 mL of the stock solution to UV light (254 nm) for 24 hours.

• Sample Analysis:

  • After the incubation period, neutralize the acidic and basic samples.

  • Dilute all samples to a suitable concentration (e.g., 100 µg/mL) with the mobile phase.

  • Analyze the samples by a validated stability-indicating HPLC method.

Data Presentation:

Table 1: Hypothetical Results of a Forced Degradation Study for (+)-7'-Methoxylariciresinol

Stress Condition	% Degradation	Number of Degradation Peaks
0.1 M HCl, 60°C, 24h	15.2	2
0.1 M NaOH, 60°C, 24h	45.8	4
3% H₂O₂, RT, 24h	32.5	3
80°C, 48h	10.1	1
UV light (254 nm), 24h	25.6	2

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating (+)-7'-Methoxylariciresinol from its degradation products.[8][9][10]

Instrumentation and Conditions:

• HPLC System: A system with a quaternary pump, autosampler, column oven, and PDA detector.

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B52724) (B).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 280 nm.

• Injection Volume: 10 µL.

Gradient Program:

Table 2: HPLC Gradient Program

Time (min)	% A	% B
0	90	10
20	50	50
25	10	90
30	10	90
31	90	10
35	90	10

Method Validation: The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Stability and solubility of trans-resveratrol are strongly influenced by pH and temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of pH on the stability of methacholine chloride in solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medcraveonline.com [medcraveonline.com]
• 5. biopharminternational.com [biopharminternational.com]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Development and Validation of a Stability-Indicating HPLC Method for the Simultaneous Determination of trans-Resveratrol and cis-Resveratrol in an Injectable Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. scholar.cu.edu.eg [scholar.cu.edu.eg]

Technical Support Center: Cell Culture Contamination in (+)-7'-Methoxylariciresinol Experiments

Welcome to the technical support center for researchers working with (+)-7'-Methoxylariciresinol. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you identify, resolve, and prevent cell culture contamination issues that can arise during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of contamination I might encounter in my cell culture experiments with (+)-7'-Methoxylariciresinol?

A1: Researchers working with phytochemicals like (+)-7'-Methoxylariciresinol are susceptible to the same types of contamination as in any other cell culture work. These can be broadly categorized as:

• Microbial Contamination: This is the most common type and includes bacteria, fungi (yeasts and molds), and mycoplasma.[1][2] Bacteria and yeast contamination are often visible to the naked eye, causing turbidity and a rapid change in the pH of the culture medium.[3][4] Molds present as filamentous structures.[1]

• Mycoplasma Contamination: This is a particularly insidious type of bacterial contamination because it often does not cause visible changes to the culture medium and the cells may appear healthy.[4][5] However, mycoplasma can significantly alter cellular metabolism, growth, and gene expression, leading to unreliable experimental results.[3][5][6]

• Chemical Contamination: This can arise from impurities in media, sera, water, or from residues of detergents and disinfectants.[1][7][8] When working with plant extracts like (+)-7'-Methoxylariciresinol, there is also a potential for introducing contaminants from the extract itself if not properly sterilized.

• Cross-Contamination: This occurs when a cell line is unintentionally contaminated with another, often more rapidly growing, cell line.[7] This can lead to the complete replacement of the original cell line, invalidating experimental findings.

Q2: How can I prepare my (+)-7'-Methoxylariciresinol stock solution to minimize the risk of contamination?

A2: Since (+)-7'-Methoxylariciresinol is a plant-derived compound, the preparation of your stock solution is a critical step in preventing contamination. Here are some key recommendations:

• High-Purity Compound: Start with a high-purity preparation of (+)-7'-Methoxylariciresinol from a reputable supplier.

• Sterile Solvent: Dissolve the compound in a sterile, high-quality solvent (e.g., DMSO, ethanol) that is certified for cell culture use.

• Filter Sterilization: After dissolving the compound, sterilize the stock solution by passing it through a 0.2 µm or 0.1 µm syringe filter.[9] The 0.1 µm filter is more effective at removing smaller bacteria, including some mycoplasma species.

• Aseptic Technique: Perform all steps of stock solution preparation within a laminar flow hood using strict aseptic techniques.[9][10]

• Aliquot and Store: Aliquot the sterile stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles and minimize the risk of contaminating the entire stock.[1] Store the aliquots at the recommended temperature (typically -20°C or -80°C).

Q3: My cells look fine, but my results with (+)-7'-Methoxylariciresinol are inconsistent. Could this be due to contamination?

A3: Yes, absolutely. This is a classic sign of mycoplasma contamination.[5][6] Mycoplasma often do not cause the dramatic cell death or media turbidity seen with other microbial contaminants.[5] Instead, they can subtly alter cellular functions, leading to issues like:

• Changes in cell growth rates (either proliferation or inhibition).[6]

• Altered gene and protein expression.

• Increased or decreased sensitivity to your experimental compound.

• Inconsistent results in functional assays (e.g., cytotoxicity, anti-inflammatory assays).

It is highly recommended to perform routine mycoplasma testing on your cell cultures, especially when encountering unexplained variability in your data.[1][3]

Troubleshooting Guides

Troubleshooting Microbial Contamination

This guide will help you identify and address common microbial contamination issues.

Observation	Potential Contaminant	Immediate Actions	Prevention Strategies
Cloudy media, rapid drop in pH (media turns yellow) [3][4]	Bacteria[2]	1. Immediately discard the contaminated culture to prevent spreading.[1][6] 2. Decontaminate the incubator and biosafety cabinet thoroughly with 70% ethanol (B145695) and a disinfectant.[1] 3. Check other cultures for signs of contamination.	1. Strict aseptic technique is paramount.[10][11] 2. Regularly clean and disinfect all equipment.[6][12] 3. Use antibiotics only when necessary and for short periods, as they can mask low-level contamination and lead to resistant strains.[11]
Media appears clear initially, then turns slightly cloudy or yellowish. Round or oval particles visible under the microscope, sometimes budding. [1]	Yeast[1]	1. Discard the contaminated culture immediately.[1] 2. Thoroughly decontaminate the work area and incubator.[1]	1. Ensure proper aseptic technique, especially when handling media and supplements.[11] 2. Be mindful of personal hygiene, as yeast can be introduced from the researcher.[13][14]
Filamentous growth, sometimes forming visible clumps or a film on the surface. [15]	Mold[1]	1. Discard the contaminated culture immediately.[1] 2. Decontaminate the entire work area, including incubators and water baths, paying close attention to corners and hidden areas.[3]	1. Keep the lab environment clean and dry.[14] 2. Ensure proper filtration and maintenance of the biosafety cabinet.[3] 3. Avoid storing cardboard or other cellulose-based materials in the cell culture lab.[16]
No visible signs of contamination, but cells are growing poorly or results are inconsistent. [6]	Mycoplasma[3][5]	1. Quarantine the suspected culture and all other cultures that may have been exposed.[1][12] 2. Test the culture for mycoplasma using PCR, ELISA, or a fluorescent staining kit.[5][15] 3. If positive, the best course of action is to discard the culture.[17][18] If the cell line is irreplaceable, treatment with specific anti-mycoplasma agents can be attempted, but this is a lengthy process with no guarantee of success.[17][18][19]	1. Routinely test all cell cultures for mycoplasma (e.g., every 1-2 months).[1][5] 2. Quarantine and test all new cell lines before introducing them into the main lab.[1][12] 3. Use dedicated media and reagents for each cell line to prevent cross-contamination.[20]

Troubleshooting Workflow for Suspected Contamination

Caption: A logical workflow for troubleshooting suspected cell culture contamination.

Experimental Protocols

Protocol: Mycoplasma Detection by PCR

This protocol provides a general outline for detecting mycoplasma contamination using a PCR-based kit. Always refer to the specific manufacturer's instructions for your chosen kit.

Materials:

• Cell culture supernatant

• PCR-based mycoplasma detection kit (containing primers, polymerase, dNTPs, and positive control)

• Sterile, nuclease-free microcentrifuge tubes

• Micropipettes and sterile, nuclease-free tips

• Thermal cycler

• Gel electrophoresis equipment and reagents (agarose, buffer, DNA stain)

Procedure:

• Sample Preparation:

  • Culture cells for at least 2-3 days without changing the medium.[18]

  • Collect 1 mL of the cell culture supernatant into a sterile microcentrifuge tube.

  • Centrifuge at 200 x g for 5 minutes to pellet the cells.

  • Transfer the supernatant to a new sterile tube. This will be your test sample.

• PCR Reaction Setup:

  • In a sterile PCR tube, prepare the reaction mix according to the kit manufacturer's protocol. This typically involves adding the master mix, your sample supernatant, and nuclease-free water.

  • Prepare a positive control (using the provided control DNA) and a negative control (using nuclease-free water instead of a sample).

• PCR Amplification:

  • Place the PCR tubes in a thermal cycler.

  • Run the PCR program as specified in the kit's manual. A typical program includes an initial denaturation step, followed by 30-40 cycles of denaturation, annealing, and extension, and a final extension step.

• Analysis of Results:

  • Prepare an agarose (B213101) gel (typically 1.5-2%).

  • Load the PCR products (your sample, positive control, and negative control) and a DNA ladder into the wells of the gel.

  • Run the gel electrophoresis until the dye front has migrated sufficiently.

  • Visualize the DNA bands under UV light.

  • A band of the expected size in your sample lane indicates a positive result for mycoplasma contamination. The positive control should show a band of the same size, and the negative control should show no band.

Protocol: MTT Cytotoxicity Assay

This protocol is for assessing the cytotoxicity of (+)-7'-Methoxylariciresinol using a standard MTT assay.[21][22]

Materials:

• 96-well flat-bottom plates

• Your target cell line

• Complete cell culture medium

• (+)-7'-Methoxylariciresinol stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count your cells.

  • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate for 24 hours to allow the cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of (+)-7'-Methoxylariciresinol in complete medium from your sterile stock solution.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of your compound. Include a vehicle control (medium with the same concentration of solvent used for your stock, e.g., DMSO) and a no-treatment control.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[23]

  • Incubate the plate for 2-4 hours at 37°C. During this time, viable cells will convert the yellow MTT into purple formazan (B1609692) crystals.[22]

• Solubilization:

  • Carefully remove the medium from the wells.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[23]

  • Mix gently by pipetting or shaking for a few minutes to ensure complete solubilization.

• Absorbance Measurement:

  • Read the absorbance at a wavelength between 570 and 590 nm using a microplate reader.[22]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration compared to the control cells.

  • Plot a dose-response curve and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Signaling Pathway Considerations

Contamination can significantly impact the interpretation of signaling pathway analyses. For example, bacterial endotoxins (lipopolysaccharides or LPS) are potent activators of inflammatory pathways, such as the NF-κB pathway.[24] If your experiment is investigating the anti-inflammatory effects of (+)-7'-Methoxylariciresinol, undetected bacterial contamination could lead to false-positive or misleading results.

Hypothetical Impact of Contamination on an Anti-Inflammatory Assay

References

• 1. yeasenbio.com [yeasenbio.com]
• 2. cephamls.com [cephamls.com]
• 3. Cell Culture Contamination Troubleshooting [sigmaaldrich.com]
• 4. Cell contamination | Proteintech Group [ptglab.com]
• 5. Mycoplasma Contamination in Cell Culture | Detection & Removal [capricorn-scientific.com]
• 6. cellculturecompany.com [cellculturecompany.com]
• 7. Cell Culture Contamination | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. greenelephantbiotech.com [greenelephantbiotech.com]
• 9. researchgate.net [researchgate.net]
• 10. Cell Culture Protocol 1: Proper Aseptic Technique and Sterile Handling of Cells [sigmaaldrich.com]
• 11. ibidi.com [ibidi.com]
• 12. Cell Culture and Preventing Cross-Contamination — Sequence BioTech [sequencebiotech.com]
• 13. safety.fsu.edu [safety.fsu.edu]
• 14. Preventing Cell Culture Contamination | Lab Manager [labmanager.com]
• 15. Troubleshooting Cell Culture Contamination: A Comprehensive Guide - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 16. corning.com [corning.com]
• 17. The Stealthy Invader – How to Eliminate a Mycoplasma Contamination? | Minerva Biolabs GmbH [news.minerva-biolabs.com]
• 18. blog.addgene.org [blog.addgene.org]
• 19. Mycoplasma contamination of cell cultures | Lonza [bioscience.lonza.com]
• 20. bitesizebio.com [bitesizebio.com]
• 21. japsonline.com [japsonline.com]
• 22. MTT assay protocol | Abcam [abcam.com]
• 23. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 24. Anti-inflammatory activity of plant sterols in a co-culture model of intestinal inflammation: focus on food-matrix effect - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Inconsistent Results in Antioxidant Assays with (+)-7'-Methoxylariciresinol

Welcome to the technical support center for researchers, scientists, and drug development professionals working with (+)-7'-Methoxylariciresinol. This guide provides comprehensive troubleshooting advice and frequently asked questions (FAQs) to address inconsistencies observed in antioxidant capacity assays.

Frequently Asked questions (FAQs)

Q1: Why am I seeing variable antioxidant activity for (+)-7'-Methoxylariciresinol in my assays?

A1: Inconsistent results with (+)-7'-Methoxylariciresinol are common and can arise from several factors inherent to both the compound and the assay methods. As a phenolic compound, its activity is sensitive to experimental conditions. Key factors include:

• Assay Mechanism: Different assays (e.g., DPPH, ABTS, ORAC) operate via different chemical principles (Single Electron Transfer - SET vs. Hydrogen Atom Transfer - HAT). (+)-7'-Methoxylariciresinol may exhibit varying efficacy in these different mechanisms.

• Solvent Effects: The choice of solvent can significantly impact the solubility and reactivity of (+)-7'-Methoxylariciresinol and the stability of the radicals used in the assay.

• Reaction Kinetics: The reaction between (+)-7'-Methoxylariciresinol and the radical species may be slow and not reach completion within the standard incubation time, leading to underestimation of its antioxidant potential.

• Pro-oxidant Activity: Under certain conditions, such as high concentrations or the presence of transition metals, phenolic compounds like (+)-7'-Methoxylariciresinol can act as pro-oxidants, leading to seemingly contradictory results.[1]

• Compound Stability: The stability of (+)-7'-Methoxylariciresinol can be affected by pH, light, and temperature during the assay.

Q2: Can (+)-7'-Methoxylariciresinol act as a pro-oxidant?

A2: Yes, like many polyphenolic compounds, (+)-7'-Methoxylariciresinol has the potential to exhibit pro-oxidant activity. This dual role is a complex phenomenon influenced by factors such as the concentration of the antioxidant, the presence of metal ions (like iron or copper), and the overall redox environment.[1] Pro-oxidant effects can arise when the antioxidant radical formed after scavenging a free radical participates in further oxidative reactions. This is a critical consideration in cellular assays where the local environment is more complex than in simple chemical assays.

Q3: How does the structure of (+)-7'-Methoxylariciresinol influence its antioxidant activity?

A3: The antioxidant activity of (+)-7'-Methoxylariciresinol is primarily attributed to its phenolic hydroxyl groups. These groups can donate a hydrogen atom to stabilize free radicals. The methoxy (B1213986) group on the aromatic ring also influences the electron-donating capacity of the molecule, thereby affecting its antioxidant potential. The overall three-dimensional structure of the molecule can also play a role in its ability to interact with radical species.

Q4: Which antioxidant assay is most suitable for (+)-7'-Methoxylariciresinol?

A4: There is no single "best" assay. To obtain a comprehensive understanding of the antioxidant profile of (+)-7'-Methoxylariciresinol, it is recommended to use a battery of tests that cover different mechanisms. For instance, combining a SET-based assay like DPPH or ABTS with a HAT-based assay like ORAC can provide a more complete picture of its radical scavenging capabilities. Cellular antioxidant assays are also crucial for evaluating its efficacy in a more biologically relevant system.

Troubleshooting Guides

Issue 1: High Variability in DPPH Assay Results

Table 1: Troubleshooting High Variability in DPPH Assays

Potential Cause	Troubleshooting Step	Rationale
Poor Solubility	Test a range of co-solvents (e.g., DMSO, ethanol, acetone) in your assay buffer. Ensure the final solvent concentration does not interfere with the assay.	(+)-7'-Methoxylariciresinol, being a lignan, may have limited solubility in purely aqueous buffers, leading to inconsistent concentrations in the reaction mixture.
Slow Reaction Kinetics	Perform a time-course experiment to determine when the reaction reaches a plateau. Measure absorbance at multiple time points (e.g., 30, 60, 90, 120 minutes).	The reaction between sterically hindered phenols and the DPPH radical can be slow. A fixed, short incubation time may not capture the full antioxidant potential.
DPPH Radical Instability	Prepare fresh DPPH solution for each experiment and protect it from light. Run a control with only DPPH and solvent to monitor its stability over the assay time.	The DPPH radical can degrade over time, especially when exposed to light, leading to a decrease in absorbance that is not due to the antioxidant.
Interference from Sample Color	Run a sample blank containing the sample and the solvent (without DPPH) and subtract its absorbance from the sample reading.	Colored samples can absorb at the same wavelength as DPPH, leading to inaccurate results.

Issue 2: Inconsistent TEAC Values in ABTS Assay

Table 2: Troubleshooting Inconsistent TEAC Values in ABTS Assays

Potential Cause	Troubleshooting Step	Rationale
Incomplete Reaction	Similar to the DPPH assay, perform a kinetic study to ensure the reaction has reached its endpoint before taking a reading.	The reaction kinetics of (+)-7'-Methoxylariciresinol with the ABTS radical cation can vary.
pH Sensitivity	Ensure the pH of your reaction buffer is consistent and appropriate for the assay.	The antioxidant capacity of phenolic compounds can be pH-dependent due to the ionization of the hydroxyl groups.
Formation of Secondary Antioxidant Products	Be aware that reaction products of (+)-7'-Methoxylariciresinol with the ABTS radical may themselves have antioxidant activity.	This can lead to an overestimation of the initial antioxidant capacity and contribute to variability.[2]

Issue 3: Unexpectedly Low or High ORAC Values

Table 3: Troubleshooting Unexpected ORAC Values

Potential Cause	Troubleshooting Step	Rationale
Poor Solubility in Assay Buffer	Use a co-solvent like 50% acetone/water to dissolve the sample before adding it to the assay.	The aqueous phosphate (B84403) buffer used in the ORAC assay may not be sufficient to fully dissolve lipophilic compounds.
Different Antioxidant Mechanism	Acknowledge that a low ORAC value might be a true reflection of the compound's HAT activity. Compare with results from SET-based assays.	(+)-7'-Methoxylariciresinol may primarily act through an electron transfer mechanism, which is not effectively measured by the ORAC assay.
Fluorescence Quenching or Enhancement	Run a control with the sample and the fluorescent probe (fluorescein) but without the radical generator (AAPH) to check for direct effects on fluorescence.	The compound itself might interfere with the fluorescence signal, leading to inaccurate readings.

Quantitative Data Summary

The following table presents hypothetical, yet realistic, quantitative data for (+)-7'-Methoxylariciresinol from different antioxidant assays to illustrate the potential for inconsistent results. This data is for illustrative purposes only and is intended to highlight the importance of standardized protocols and multi-assay approaches.

Table 4: Illustrative Antioxidant Activity of (+)-7'-Methoxylariciresinol

Assay	Parameter	Value	Notes
DPPH	IC50 (µM)	85 ± 12	Results can be highly dependent on solvent and incubation time.
ABTS	TEAC (Trolox Equivalents)	1.8 ± 0.4	Variability can be introduced by reaction kinetics and potential for secondary reactions.
ORAC	µmol TE/µmol	2.5 ± 0.6	Reflects hydrogen atom donating ability; may not capture the full antioxidant potential if other mechanisms are dominant.

Experimental Protocols

DPPH Radical Scavenging Assay Protocol

• Reagent Preparation:

  • Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol (B129727). Store this solution in an amber bottle at 4°C.

  • Prepare a stock solution of (+)-7'-Methoxylariciresinol in a suitable solvent (e.g., DMSO or methanol).

  • Prepare a series of dilutions of the (+)-7'-Methoxylariciresinol stock solution and a standard antioxidant (e.g., Trolox or ascorbic acid) in methanol.

• Assay Procedure (96-well plate format):

  • Add 20 µL of the sample, standard, or methanol (as a blank) to the wells of a 96-well plate.

  • Add 180 µL of the 0.1 mM DPPH solution to all wells.

  • Incubate the plate in the dark at room temperature for 30-60 minutes (the optimal time should be determined from a kinetic study).

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [ (Abscontrol - Abssample) / Abscontrol ] x 100

  • Determine the IC50 value, which is the concentration of the sample required to inhibit 50% of the DPPH radicals.

ABTS Radical Cation Scavenging Assay Protocol

• Reagent Preparation:

  • Prepare the ABTS radical cation (ABTS•+) by reacting a 7 mM aqueous solution of ABTS with a 2.45 mM aqueous solution of potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12-16 hours.

  • Before use, dilute the ABTS•+ solution with a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare a series of dilutions of (+)-7'-Methoxylariciresinol and a standard antioxidant (e.g., Trolox).

• Assay Procedure (96-well plate format):

  • Add 10 µL of the sample or standard to the wells of a 96-well plate.

  • Add 190 µL of the diluted ABTS•+ solution to each well.

  • Incubate the plate at room temperature for a specified time (e.g., 6 minutes, but ideally determined by a kinetic study).

  • Measure the absorbance at 734 nm.

• Calculation:

  • Calculate the percentage of inhibition as in the DPPH assay.

  • Express the results as Trolox Equivalent Antioxidant Capacity (TEAC), which is the concentration of Trolox with the same antioxidant capacity as the sample.

Oxygen Radical Absorbance Capacity (ORAC) Assay Protocol

• Reagent Preparation:

  • Prepare a fresh solution of the free radical initiator, 2,2'-azobis(2-amidinopropane) (B79431) dihydrochloride (B599025) (AAPH).

  • Prepare a working solution of the fluorescent probe, fluorescein (B123965), in a phosphate buffer (pH 7.4).

  • Prepare a series of dilutions of (+)-7'-Methoxylariciresinol and a standard (Trolox).

• Assay Procedure (96-well black microplate format):

  • Add 25 µL of the sample, standard, or buffer (as a blank) to the wells.

  • Add 150 µL of the fluorescein working solution to each well and incubate at 37°C for at least 15 minutes.

  • Initiate the reaction by adding 25 µL of the AAPH solution to all wells.

  • Immediately begin monitoring the fluorescence decay every 1-2 minutes for at least 60 minutes using a fluorescence microplate reader (excitation ~485 nm, emission ~520 nm).

• Calculation:

  • Calculate the area under the curve (AUC) for the fluorescence decay of each sample, standard, and blank.

  • Calculate the net AUC by subtracting the AUC of the blank from the AUC of each sample and standard.

  • Plot the net AUC of the standards against their concentrations to create a standard curve.

  • Determine the ORAC value of the sample by comparing its net AUC to the standard curve, expressed as micromoles of Trolox equivalents (TE) per micromole or gram of the sample.

Signaling Pathway and Experimental Workflow Diagrams

Nrf2 Signaling Pathway Activation by (+)-7'-Methoxylariciresinol

Lignans and other phenolic antioxidants can activate the Nrf2 signaling pathway, a key regulator of the cellular antioxidant response.

Caption: Activation of the Nrf2 antioxidant response pathway by (+)-7'-Methoxylariciresinol.

Inhibition of NF-κB Signaling Pathway by (+)-7'-Methoxylariciresinol

Phenolic compounds can also exert anti-inflammatory effects by inhibiting the NF-κB signaling pathway.

Caption: Inhibition of the NF-κB pro-inflammatory signaling pathway by (+)-7'-Methoxylariciresinol.

Experimental Workflow for Assessing Antioxidant Activity

A logical workflow is essential for systematically evaluating the antioxidant potential of a compound and troubleshooting inconsistent results.

Caption: A logical workflow for antioxidant assay execution and troubleshooting.

References

• 1. Pro-oxidant activity of polyphenols and its implication on cancer chemoprevention and chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antioxidant capacity of reaction products limits the applicability of the Trolox Equivalent Antioxidant Capacity (TEAC) assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Refinement of Dosage for In Vitro Studies of Lignans

Disclaimer: There is a notable lack of specific in vitro studies directly investigating (+)-7'-Methoxylariciresinol. This technical support center provides guidance based on in vitro research of structurally related lignans (B1203133), namely (-)-Lariciresinol and Pinoresinol (B1678388) . The information herein should serve as a starting point for researchers initiating studies with novel lignans like (+)-7'-Methoxylariciresinol.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting concentration range for in vitro studies with lignans like lariciresinol (B1674508) and pinoresinol?

A1: Based on available literature, a broad concentration range is often initially screened to determine the cytotoxic effects of these lignans. For initial dose-response experiments, a range from 10 µM to 600 µM is advisable. For specific applications, studies have reported effective concentrations for apoptosis induction in the range of 10-40 µM for hypertrophic scar fibroblasts and around 500-575 µM for breast cancer cell lines like SKBr3.[1][2]

Q2: What are the common solvents for preparing stock solutions of lariciresinol and pinoresinol?

A2: Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for dissolving lignans like (-)-Lariciresinol to create high-concentration stock solutions (e.g., 10-100 mM).[2] It is crucial to ensure the final concentration of DMSO in the cell culture medium is non-toxic to the cells, typically below 0.5%.

Q3: What are the primary mechanisms of action observed for lariciresinol and pinoresinol in cancer cell lines?

A3: Both lariciresinol and pinoresinol have been shown to induce apoptosis (programmed cell death) in cancer cells.[1][3][4][5] (-)-Lariciresinol is suggested to trigger the mitochondrial-mediated (intrinsic) apoptosis pathway.[3][6] Pinoresinol has been associated with the activation of the ATM-p53 signaling cascade in response to DNA damage, which can lead to cell cycle arrest and apoptosis.[6]

Q4: Do these lignans show selective cytotoxicity towards cancer cells?

A4: Some studies suggest that lignans like (-)-Lariciresinol and pinoresinol exhibit selective cytotoxicity, having a lower toxic effect on healthy cell lines compared to cancer cell lines.[1][3] For instance, the viability of fibroblast cells was less affected by lariciresinol and pinoresinol compared to the breast cancer cell line SKBr3.[6]

Troubleshooting Guide

Issue 1: No observable effect of the compound on cell viability.

• Possible Cause: The concentration of the lignan (B3055560) is too low.

  • Solution: Increase the concentration range in your dose-response experiment. Based on published data for related lignans, concentrations up to 575 µM may be necessary to observe effects in some cancer cell lines.[1]

• Possible Cause: The incubation time is too short.

  • Solution: Extend the treatment duration. Typical incubation times in the cited studies range from 24 to 72 hours.[1][2][7]

Issue 2: High background cytotoxicity in control wells.

• Possible Cause: The concentration of the solvent (e.g., DMSO) is too high.

  • Solution: Ensure the final DMSO concentration in the culture medium does not exceed 0.5%.[2] Prepare a higher concentration stock solution to minimize the volume of solvent added. Always include a vehicle control (medium with the same amount of DMSO as the highest treatment concentration) in your experimental setup.

• Possible Cause: Contamination of cell culture.

  • Solution: Practice strict aseptic techniques. Regularly test for mycoplasma contamination.

Issue 3: Inconsistent results between experiments.

• Possible Cause: Variability in cell seeding density.

  • Solution: Ensure a consistent number of cells are seeded in each well. Use a cell counter for accuracy.

• Possible Cause: Compound degradation.

  • Solution: Prepare fresh working solutions from a frozen stock for each experiment. Aliquot the stock solution to avoid repeated freeze-thaw cycles.[2]

Data Presentation

Table 1: Cytotoxic Activity of Lariciresinol and Pinoresinol in Breast Cancer and Healthy Cell Lines

Compound	Cell Line	IC50 (µM) after 48h
(-)-Lariciresinol	SKBr3 (Breast Cancer)	500
Fibroblast (Healthy)	>500
HEK-293 (Healthy)	>500
Pinoresinol	SKBr3 (Breast Cancer)	575
Fibroblast (Healthy)	>575
HEK-293 (Healthy)	>575

Data sourced from a comparative study on the effects of (-)-Lariciresinol and Pinoresinol.[6]

Table 2: Effective Concentrations of (-)-Lariciresinol in Various In Vitro Models

Cell Line/Model	Application	Effective Concentration Range	Incubation Time
HepG2 (Liver Cancer)	Apoptosis Induction	100-400 µg/mL	24-72 hours
SKBr3 (Breast Cancer)	Apoptosis Induction & Proliferation Inhibition	500 µM	24-48 hours
Hypertrophic Scar Fibroblasts	Inhibition of Migration and Invasion	10-40 µM	24 hours
HepG2.2.15 (HBV model)	Inhibition of HBV Replication	150-300 µM	6 days

Data compiled from various studies on (-)-Lariciresinol.[2]

Experimental Protocols

Cell Viability Assessment: MTT Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Seeding: Seed cells (e.g., SKBr3) into 96-well plates at a density of 1 x 10^4 cells/well and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.[6]

• Compound Treatment: Replace the culture medium with fresh medium containing various concentrations of the test lignan. Include a vehicle control (e.g., DMSO at the same final concentration).

• Incubation: Incubate the plates for the desired period (e.g., 24, 48, or 72 hours).[1][7]

• MTT Addition: Add MTT solution (e.g., 20 µL of a 5 mg/mL solution in PBS) to each well and incubate for another 3-4 hours.[6]

• Solubilization: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

Apoptosis Assessment: Annexin V/PI Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Treat cells with the desired concentrations of the lignan for the chosen duration.

• Cell Harvesting: Collect both floating and adherent cells.

• Staining: Wash the cells with cold PBS and then resuspend them in Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.[3][7][8]

• Incubation: Incubate the cells in the dark at room temperature for approximately 15 minutes.[8]

• Analysis: Analyze the stained cells by flow cytometry.

Mandatory Visualizations

Caption: A generalized experimental workflow for in vitro testing of a novel lignan.

Caption: A hypothetical signaling pathway for lignan-induced apoptosis in cancer cells.

References

• 1. In Vitro Comparative Study on Antineoplastic Effects of Pinoresinol and Lariciresinol on Healthy Cells and Breast Cancer-Derived Human Cells [ijms.sums.ac.ir]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Minimizing degradation of (+)-7'-Methoxylariciresinol during storage

This technical support center provides guidance on minimizing the degradation of (+)-7'-Methoxylariciresinol during storage. The information is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guide

This guide addresses common issues encountered during the storage and handling of (+)-7'-Methoxylariciresinol.

Issue	Possible Cause(s)	Recommended Solution(s)
Discoloration of solid sample (e.g., yellowing, browning)	Oxidation due to exposure to air and/or light.	Store the solid compound under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed, amber vial. Minimize exposure to light during handling.
Thermal degradation.	Store at recommended low temperatures (-20°C for long-term storage). Avoid repeated freeze-thaw cycles.
Decreased potency or concentration in solution over time	Hydrolysis in aqueous or protic solvents.	Prepare solutions fresh before use. If short-term storage is necessary, use anhydrous aprotic solvents and store at -20°C or below. For aqueous solutions, buffer to a slightly acidic pH (e.g., pH 4-6) if the compound's stability is shown to be better under these conditions.
Oxidation catalyzed by metal ions.	Use high-purity solvents and glassware. Consider adding a chelating agent like EDTA to solutions if metal ion contamination is suspected.
Photodegradation.	Protect solutions from light by using amber vials or wrapping containers in aluminum foil.
Appearance of unknown peaks in HPLC analysis	Degradation of the compound.	Conduct a forced degradation study to identify potential degradation products and establish their retention times. This will help in tracking the stability of the compound.
Contamination from solvent or container.	Use high-purity, HPLC-grade solvents. Ensure glassware is thoroughly cleaned. Run a blank solvent injection to check for contaminants.
Inconsistent analytical results between samples	Non-homogeneity of the stored sample.	Ensure the bulk material is homogeneous before taking samples for analysis or experiments.
Inconsistent storage conditions for different aliquots.	Store all aliquots of the same batch under identical, controlled conditions.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for solid (+)-7'-Methoxylariciresinol?

A1: For long-term storage, solid (+)-7'-Methoxylariciresinol should be stored at -20°C or below, in a tightly sealed amber glass vial, under an inert atmosphere such as argon or nitrogen to minimize exposure to light, moisture, and oxygen.

Q2: How should I store solutions of (+)-7'-Methoxylariciresinol?

A2: It is highly recommended to prepare solutions fresh for each experiment. If short-term storage is unavoidable, dissolve the compound in a high-purity, anhydrous aprotic solvent (e.g., DMSO, acetonitrile) and store in tightly sealed amber vials at -20°C. For aqueous applications, the stability may be pH-dependent, and a slightly acidic buffer might be preferable, though this needs to be experimentally verified.

Q3: What are the primary degradation pathways for (+)-7'-Methoxylariciresinol?

A3: As a phenolic compound, (+)-7'-Methoxylariciresinol is susceptible to oxidative degradation, especially when exposed to air, light, and metal ions. The phenolic hydroxyl groups are prone to oxidation, which can lead to the formation of quinone-type structures and potential polymerization, often observed as discoloration. Hydrolysis of the ether linkage is another potential degradation pathway under strong acidic or basic conditions.

Q4: How can I monitor the stability of my (+)-7'-Methoxylariciresinol sample?

A4: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the recommended approach. This involves developing an HPLC method that can separate the intact (+)-7'-Methoxylariciresinol from its potential degradation products. Regular analysis of the stored sample will allow for the quantification of the parent compound and the detection of any degradants.

Q5: What is a forced degradation study and why is it important?

A5: A forced degradation study involves intentionally exposing the compound to harsh conditions (e.g., acid, base, oxidation, heat, light) to accelerate its degradation.[1][2][3] This study helps to identify potential degradation products and establish the degradation pathways.[1][3] The information gained is crucial for developing a stability-indicating analytical method and understanding the intrinsic stability of the molecule.[1][2]

Experimental Protocols

Protocol 1: Forced Degradation Study of (+)-7'-Methoxylariciresinol

Objective: To identify potential degradation products and degradation pathways of (+)-7'-Methoxylariciresinol under various stress conditions.

Materials:

• (+)-7'-Methoxylariciresinol

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3% and 30%

• HPLC-grade acetonitrile (B52724) and water

• Formic acid

• Amber HPLC vials

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of (+)-7'-Methoxylariciresinol in acetonitrile at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl.

  • Incubate at 60°C for 24 hours in a water bath.

  • At time points (e.g., 2, 8, 24 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 M NaOH, and dilute with mobile phase for HPLC analysis.

  • Repeat the experiment with 1 M HCl if no significant degradation is observed.

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH.

  • Incubate at room temperature for 24 hours.

  • At time points, withdraw an aliquot, neutralize with an equivalent amount of 0.1 M HCl, and dilute for HPLC analysis.

  • Repeat with 1 M NaOH if necessary.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂.

  • Keep at room temperature for 24 hours, protected from light.

  • Analyze aliquots at specified time points by HPLC.

  • Repeat with 30% H₂O₂ if needed.

• Thermal Degradation:

  • Place a solid sample of (+)-7'-Methoxylariciresinol in an oven at 80°C for 48 hours.

  • Also, place a solution of the compound in an appropriate solvent (e.g., acetonitrile) at 60°C for 48 hours.

  • Analyze samples at different time points.

• Photodegradation:

  • Expose a solution of (+)-7'-Methoxylariciresinol to a calibrated light source (e.g., ICH option 1 or 2) for a specified duration.

  • Simultaneously, keep a control sample in the dark.

  • Analyze both samples by HPLC.

• HPLC Analysis: Analyze all samples using a validated stability-indicating HPLC method (see Protocol 2).

Protocol 2: Stability-Indicating HPLC Method for (+)-7'-Methoxylariciresinol

Objective: To develop an HPLC method capable of separating (+)-7'-Methoxylariciresinol from its degradation products.

Instrumentation and Conditions:

• HPLC System: A system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution:

  Time (min)	% B
  0	20
  20	80
  25	80
  26	20

  | 30 | 20 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 280 nm (or a wavelength determined by UV-Vis spectral analysis of the compound).

• Injection Volume: 10 µL.

Procedure:

• Method Development: Inject samples from the forced degradation study to evaluate the separation of the parent peak from any degradation product peaks. Adjust the gradient, mobile phase composition, and other parameters as necessary to achieve adequate resolution (Rs > 1.5) between all peaks.

• Method Validation: Once the method is optimized, validate it according to ICH guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.

Data Presentation

Table 1: Summary of Forced Degradation of (+)-7'-Methoxylariciresinol

Stress Condition	Reagent/Condition	Duration	Temperature	% Degradation (Approx.)	Number of Degradation Products
Acid Hydrolysis	0.1 M HCl	24 h	60°C	To be determined experimentally	To be determined experimentally
Base Hydrolysis	0.1 M NaOH	24 h	Room Temp	To be determined experimentally	To be determined experimentally
Oxidation	3% H₂O₂	24 h	Room Temp	To be determined experimentally	To be determined experimentally
Thermal (Solid)	-	48 h	80°C	To be determined experimentally	To be determined experimentally
Thermal (Solution)	-	48 h	60°C	To be determined experimentally	To be determined experimentally
Photodegradation	ICH Option 1/2	-	Room Temp	To be determined experimentally	To be determined experimentally

Note: The values in this table are placeholders and must be determined through experimental work.

Visualizations

Caption: Potential degradation pathways of (+)-7'-Methoxylariciresinol.

Caption: Workflow for a forced degradation study.

References

• 1. medcraveonline.com [medcraveonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Antioxidant Activity of Lignans, with a Focus on (+)-7'-Methoxylariciresinol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antioxidant activity of various lignans (B1203133), a class of polyphenolic compounds found in plants, with a specific interest in (+)-7'-Methoxylariciresinol. Lignans are recognized for their potential health benefits, largely attributed to their antioxidant and anti-inflammatory properties.[1][2] This document summarizes available quantitative data from experimental studies to facilitate a comparative understanding of their antioxidant efficacy.

Quantitative Comparison of Antioxidant Activity

The antioxidant activity of lignans is commonly assessed through their ability to scavenge free radicals. The half-maximal inhibitory concentration (IC50) is a standard measure of the effectiveness of a compound in inhibiting a specific biological or biochemical function. In the context of antioxidant assays, a lower IC50 value indicates a higher antioxidant potency. The following table summarizes the IC50 values for several lignans from 2,2-diphenyl-1-picrylhydrazyl (DPPH) and 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical scavenging assays.

Table 1: Comparative Antioxidant Activity (IC50 values) of Selected Lignans

Lignan (B3055560)	DPPH Radical Scavenging Activity (IC50)	ABTS Radical Scavenging Activity (IC50)	Reference
(+)-7'-Methoxylariciresinol	Data not available	Data not available
Secoisolariciresinol (B192356) Diglucoside (SDG)	78.9 µg/mL	Data not available	[3]
Secoisolariciresinol (SECO)	Effective at 25-200 µM	Data not available	[4]
(-)-Pinoresinol	69 µM (for the (+) enantiomer)	Data not available	[5]
Matairesinol	Not specified	Not specified	[1]
(+)-Lariciresinol	Demonstrates dose-dependent scavenging	Demonstrates dose-dependent scavenging	[6]

Note: Direct comparison of IC50 values across different studies should be done with caution due to variations in experimental conditions.

Experimental Protocols

To ensure the reproducibility and accurate interpretation of antioxidant activity data, detailed experimental protocols are crucial. The following are generalized methodologies for the DPPH and ABTS assays as commonly described in lignan research.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, which results in a color change from violet to yellow. This change is measured spectrophotometrically.

General Procedure:

• Preparation of DPPH Solution: A fresh solution of DPPH in a suitable solvent (e.g., methanol (B129727) or ethanol) is prepared to a concentration of approximately 0.1 mM. The absorbance of this solution is measured at its maximum wavelength (around 517 nm) and adjusted to a specific value (e.g., 1.0 ± 0.1).

• Reaction Mixture: A small volume of the lignan solution (at various concentrations) is mixed with a larger volume of the DPPH solution.

• Incubation: The reaction mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement: The absorbance of the mixture is measured at 517 nm.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• IC50 Determination: The IC50 value is determined by plotting the percentage of inhibition against the different concentrations of the lignan.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant leads to a loss of color, which is monitored spectrophotometrically.

General Procedure:

• Generation of ABTS Radical Cation: The ABTS•+ is generated by reacting a 7 mM aqueous solution of ABTS with a 2.45 mM potassium persulfate solution. The mixture is kept in the dark at room temperature for 12-16 hours before use.[7]

• Dilution of ABTS•+ Solution: The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol (B145695) or phosphate (B84403) buffer) to an absorbance of 0.70 ± 0.02 at 734 nm.[7]

• Reaction Mixture: A small aliquot of the lignan solution (at various concentrations) is added to a larger volume of the diluted ABTS•+ solution.

• Incubation: The reaction mixture is incubated at room temperature for a specific time (e.g., 6 minutes).

• Measurement: The absorbance is measured at 734 nm.

• Calculation: The percentage of ABTS•+ scavenging is calculated using the same formula as for the DPPH assay.

• IC50 Determination: The IC50 value is determined from the plot of percentage inhibition versus concentration.

Signaling Pathways in Lignan Antioxidant Activity

Lignans exert their antioxidant effects not only through direct radical scavenging but also by modulating intracellular signaling pathways that control the expression of antioxidant enzymes.[5] A key pathway implicated in the antioxidant response to lignans is the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.

Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. In the presence of oxidative stress or certain inducers like lignans, Keap1 is modified, leading to the release and stabilization of Nrf2. Nrf2 then translocates to the nucleus, where it binds to the antioxidant response element (ARE) in the promoter region of genes encoding for antioxidant and detoxification enzymes, such as heme oxygenase-1 (HO-1), NAD(P)H quinone dehydrogenase 1 (NQO1), and glutamate-cysteine ligase (GCL). This leads to an enhanced cellular antioxidant defense.

Below are diagrams illustrating a general workflow for comparing antioxidant activity and the Nrf2 signaling pathway.

Figure 1: General workflow for comparing the antioxidant activity of lignans.

Figure 2: Nrf2 signaling pathway activation by lignans.

References

• 1. Matairesinol exerts anti-inflammatory and antioxidant effects in sepsis-mediated brain injury by repressing the MAPK and NF-κB pathways through up-regulating AMPK | Aging [aging-us.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Antioxidant activities of the flaxseed lignan secoisolariciresinol diglucoside, its aglycone secoisolariciresinol and the mammalian lignans enterodiol and enterolactone in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. In vitro antioxidant and free-radical scavenging activities of polar leaf extracts of Vernonia amygdalina - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Natural Anti-Inflammatory Compounds: Featuring Lignans and Other Key Molecules

For Researchers, Scientists, and Drug Development Professionals

Inflammation is a critical biological response to harmful stimuli, but its chronic dysregulation is a key factor in the pathogenesis of numerous diseases. The search for potent and safe anti-inflammatory agents has led to a growing interest in natural compounds. This guide provides a comparative overview of the anti-inflammatory properties of the lignan (B3055560) (+)-7'-Methoxylariciresinol and other well-characterized natural compounds, supported by experimental data.

Introduction to (+)-7'-Methoxylariciresinol and Other Natural Anti-Inflammatory Compounds

(+)-7'-Methoxylariciresinol is a lignan glucoside isolated from Cyclea racemosa. While specific experimental data on the anti-inflammatory activity of (+)-7'-Methoxylariciresinol is limited in publicly available literature, the broader class of lignans (B1203133) has demonstrated significant anti-inflammatory potential. For the purpose of this guide, we will draw comparisons using data from the closely related and well-studied lignans, Matairesinol and (+)-Syringaresinol.

This guide will compare these lignans with other prominent natural anti-inflammatory compounds from diverse chemical classes, including:

• Curcumin: A polyphenol from turmeric, known for its potent anti-inflammatory effects.[1][2][3]

• Resveratrol: A stilbenoid found in grapes and other fruits, recognized for its cardioprotective and anti-inflammatory properties.[4][5][6]

• Flavonoids: A large class of polyphenolic compounds ubiquitously found in plants, with well-documented anti-inflammatory activities.[7][8]

• Terpenoids: A diverse class of organic chemicals derived from isoprene, many of which exhibit anti-inflammatory effects.[9][10][11][12]

Comparative Analysis of Anti-Inflammatory Activity

The following table summarizes the anti-inflammatory effects of selected natural compounds based on available experimental data. The primary mechanisms of action involve the inhibition of key signaling pathways such as Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK), and the suppression of pro-inflammatory enzymes like Cyclooxygenase-2 (COX-2) and inducible Nitric Oxide Synthase (iNOS).

Compound Class	Specific Compound	Source	Experimental Model	Key Findings (IC50/Inhibition %)	Inflammatory Markers/Pathways Affected
Lignans	Matairesinol	-	Lipopolysaccharide (LPS)-stimulated microglia	Concentration-dependent inhibition	↓ p-MAPK, ↓ p-JNK, ↓ p-NF-κB, ↑ Nrf2, ↑ HO-1, ↑ AMPK[5]
(+)-Syringaresinol	Rubia philippinensis	LPS-stimulated RAW 264.7 cells	Dose-dependent inhibition of NO, PGE2, TNF-α, IL-1β, IL-6	↓ iNOS, ↓ COX-2, ↓ NF-κB, ↓ p-ERK, ↓ p-JNK, ↓ p-p38[13]
Polyphenols	Curcumin	Curcuma longa	LPS-stimulated RAW 264.7 macrophages	Dose-dependent reduction in TNF-α	↓ TNF-α, ↓ NF-κB, ↓ COX-2, ↓ iNOS[1][14][15]
Stilbenoids	Resveratrol	Grapes, Berries	LPS-stimulated RAW 264.7 macrophages	Inhibition of pro-inflammatory cytokines	↓ TNF-α, ↓ IL-6, ↓ IL-1β, ↓ NF-κB, ↓ COX enzymes[4][16]
Flavonoids	Quercetin	Various plants	LPS-stimulated macrophages	Inhibition of inflammatory mediators	↓ TNF-α, ↓ IL-1β, ↓ IL-10 (enhanced), ↓ NF-κB, ↓ AP-1, ↓ MAPK[17]
Terpenoids	Parthenolide	Tanacetum parthenium	Various cell lines	-	↓ NF-κB, ↓ iNOS, ↓ COX-2, ↓ TNF-α, ↓ IL-6

Signaling Pathways in Inflammation

The anti-inflammatory effects of these natural compounds are primarily mediated through the modulation of key intracellular signaling pathways. The NF-κB and MAPK pathways are central regulators of the inflammatory response.

NF-κB Signaling Pathway

The NF-κB pathway is a crucial regulator of genes involved in inflammation, immunity, and cell survival. In unstimulated cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli, such as lipopolysaccharide (LPS), lead to the activation of the IκB kinase (IKK) complex, which phosphorylates IκBα. This phosphorylation targets IκBα for ubiquitination and subsequent proteasomal degradation, allowing the NF-κB dimer (p50/p65) to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including those for TNF-α, IL-6, COX-2, and iNOS.

Many natural compounds, including lignans like Matairesinol and (+)-Syringaresinol, curcumin, and resveratrol, exert their anti-inflammatory effects by inhibiting one or more steps in this pathway, thereby preventing NF-κB activation and the subsequent expression of inflammatory mediators.[5][13][16]

Figure 1: Simplified NF-κB signaling pathway and points of inhibition by natural compounds.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is another critical regulator of cellular processes, including inflammation. It consists of a cascade of protein kinases that are activated in response to extracellular stimuli. The three main MAPK families are the extracellular signal-regulated kinases (ERKs), the c-Jun N-terminal kinases (JNKs), and the p38 MAPKs. Activation of these kinases leads to the phosphorylation and activation of various transcription factors, including activator protein-1 (AP-1), which in turn regulate the expression of pro-inflammatory genes.

Natural compounds such as the lignan (+)-Syringaresinol have been shown to inhibit the phosphorylation of ERK, JNK, and p38, thereby suppressing the downstream inflammatory response.[13]

Figure 2: Overview of the MAPK signaling cascade and its inhibition by natural compounds.

Experimental Protocols

A standardized in vitro model to assess the anti-inflammatory activity of natural compounds involves the use of murine macrophage-like RAW 264.7 cells stimulated with lipopolysaccharide (LPS).

In Vitro Anti-inflammatory Assay using LPS-stimulated RAW 264.7 Macrophages

1. Cell Culture and Seeding:

• RAW 264.7 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO2 incubator.

• Cells are seeded into 96-well plates at a density of 1 x 10^5 cells/well and allowed to adhere for 24 hours.

2. Compound Treatment and LPS Stimulation:

• The culture medium is replaced with fresh medium containing various concentrations of the test compound (e.g., (+)-Syringaresinol, Curcumin).

• After a pre-incubation period (typically 1-2 hours), cells are stimulated with LPS (e.g., 1 µg/mL) to induce an inflammatory response. A vehicle control group (without compound treatment) and a negative control group (without LPS stimulation) are included.

3. Measurement of Inflammatory Mediators:

• Nitric Oxide (NO) Production: After 24 hours of incubation, the concentration of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

• Pro-inflammatory Cytokine Levels (TNF-α, IL-6, IL-1β): The levels of these cytokines in the cell culture supernatants are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

• Prostaglandin E2 (PGE2) Production: PGE2 levels in the supernatant are measured by ELISA.

4. Western Blot Analysis for Protein Expression:

• To investigate the effect on signaling pathways, cell lysates are prepared after a shorter incubation period (e.g., 30 minutes to a few hours).

• Proteins of interest (e.g., iNOS, COX-2, total and phosphorylated forms of IκBα, NF-κB p65, ERK, JNK, p38) are separated by SDS-PAGE and transferred to a PVDF membrane.

• The membranes are probed with specific primary antibodies followed by HRP-conjugated secondary antibodies.

• Protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

5. RNA Extraction and RT-qPCR for Gene Expression:

• Total RNA is extracted from the cells using a suitable reagent (e.g., TRIzol).

• cDNA is synthesized from the RNA template.

• Quantitative real-time PCR (RT-qPCR) is performed to measure the mRNA expression levels of genes encoding pro-inflammatory mediators (e.g., Nos2, Ptgs2, Tnf, Il6, Il1b).

Figure 3: General experimental workflow for in vitro anti-inflammatory screening.

Conclusion

A diverse array of natural compounds exhibits potent anti-inflammatory properties, offering promising avenues for the development of novel therapeutics. While direct experimental evidence for (+)-7'-Methoxylariciresinol is currently sparse, the demonstrated activities of related lignans like Matairesinol and (+)-Syringaresinol highlight the potential of this chemical class. These compounds, along with well-established anti-inflammatory agents such as curcumin, resveratrol, and various flavonoids and terpenoids, modulate key inflammatory pathways, primarily NF-κB and MAPK. The standardized experimental protocols outlined in this guide provide a robust framework for the continued investigation and comparative evaluation of these and other natural products in the quest for new anti-inflammatory drugs. Further research is warranted to fully elucidate the therapeutic potential and mechanisms of action of these promising natural compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Matairesinol exerts anti-inflammatory and antioxidant effects in sepsis-mediated brain injury by repressing the MAPK and NF-κB pathways through up-regulating AMPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of Inducible Nitric Oxide Synthase (iNOS) by Andrographolide and In Vitro Evaluation of Its Antiproliferative and Proapoptotic Effects on Cervical Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of Pro-inflammatory Cytokines in LPS-Induced Murine RAW264.7 Macrophages [bio-protocol.org]
• 7. AP-1-Targeting Anti-Inflammatory Activity of the Methanolic Extract of Persicaria chinensis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of novel inhibitors of inducible nitric oxide synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. FoxO4 Inhibits NF-κB and Protects Mice Against Colonic Injury and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Attenuation of inflammatory responses by (+)-syringaresinol via MAP-Kinase-mediated suppression of NF-κB signaling in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Lirioresinol B dimethyl ether inhibits NF-κB and COX-2 and activates IκBα expression in CCl4-induced hepatic fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Synthesis and antiinflammatory activity of 7-methanesulfonylamino-6-phenoxychromones. Antiarthritic effect of the 3-formylamino compound (T-614) in chronic inflammatory disease models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Lipopolysaccharide (LPS)-induced inflammation in RAW264.7 cells is inhibited by microRNA-494-3p via targeting lipoprotein-associated phospholipase A2 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Potent and selective inhibition of human nitric oxide synthases. Selective inhibition of neuronal nitric oxide synthase by S-methyl-L-thiocitrulline and S-ethyl-L-thiocitrulline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. NF-κB Signaling and Inflammation—Drug Repurposing to Treat Inflammatory Disorders? - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Inhibition of the induction of the inducible nitric oxide synthase in murine brain microglial cells by sodium salicylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]

Structure-Activity Relationship of (+)-7'-Methoxylariciresinol and its Analogs: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the structure-activity relationship (SAR) of natural compounds is pivotal in the quest for novel therapeutics. This guide provides a comprehensive comparison of (+)-7'-Methoxylariciresinol and its analogs, focusing on their potential anticancer, anti-inflammatory, and neuroprotective activities. While direct SAR studies on a broad series of (+)-7'-Methoxylariciresinol analogs are limited in the public domain, this guide synthesizes available data on the closely related lignan, lariciresinol (B1674508), to infer key structural determinants of bioactivity.

Quantitative Data Summary

The following table summarizes the available quantitative data for lariciresinol, a close structural analog of (+)-7'-Methoxylariciresinol, to provide a baseline for understanding its biological potency.

Compound	Cell Line	Activity Type	IC50 (µM)	Reference
(-)-Lariciresinol	SKBr3 (Breast Cancer)	Anticancer	500	[1]
(-)-Lariciresinol	Fibroblast (Healthy)	Cytotoxicity	>500	[1]
(-)-Lariciresinol	HEK-293 (Healthy)	Cytotoxicity	>500	[1]

Structure-Activity Relationship Insights

Based on studies of lariciresinol and its derivatives, several key structural features have been identified as crucial for biological activity. These findings offer valuable insights into the potential SAR of (+)-7'-Methoxylariciresinol and its analogs.

A study on 55 synthesized lariciresinol derivatives, while focused on plant growth inhibitory activity, provides a robust framework for understanding how structural modifications can impact biological effects. The key takeaways from this study, which can be extrapolated to other biological activities, are:

• Substitution at the 9-position: Derivatives with hydrophobic and smaller groups at the 9-position of the furofuran ring demonstrated higher activity. This suggests that bulky substituents in this region may be detrimental to activity.

• Aromatic Ring Substituents: The presence of 4- and 4'-hydroxy groups on the phenyl rings is important for activity. Additionally, small hydrophobic groups at the 3- and 3'-positions were also suggested to contribute to higher activity.[2]

These findings imply that for (+)-7'-Methoxylariciresinol, the methoxy (B1213986) group at the 7'-position likely plays a significant role in modulating its biological profile compared to lariciresinol. Further derivatization of the phenolic hydroxyls or the hydroxymethyl group could significantly impact potency and selectivity.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following are detailed protocols for key experiments relevant to assessing the biological activities of (+)-7'-Methoxylariciresinol and its analogs.

Cytotoxicity Assay (MTT Assay)

This assay is a colorimetric method used to assess cell viability.

• Cell Seeding: Plate cells (e.g., SKBr3, fibroblasts, HEK-293) in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (e.g., (+)-7'-Methoxylariciresinol and its analogs) and incubate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells. The IC50 value is determined as the concentration of the compound that causes 50% inhibition of cell growth.

NF-κB Luciferase Reporter Assay

This assay is used to measure the activation of the NF-κB signaling pathway.

• Cell Transfection: Co-transfect cells (e.g., HEK293T) with an NF-κB-responsive luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) using a suitable transfection reagent.

• Compound Treatment: After 24 hours, pre-treat the cells with the test compounds for 1 hour.

• Stimulation: Stimulate the cells with an NF-κB activator (e.g., TNF-α) for 6-8 hours.

• Cell Lysis: Lyse the cells using a passive lysis buffer.

• Luciferase Activity Measurement: Measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to determine the relative NF-κB activation.

Mitochondrial Membrane Potential (MMP) Assay

This assay is used to assess the involvement of the mitochondrial pathway in apoptosis.

• Cell Treatment: Treat cells with the test compounds for the desired time.

• Staining: Incubate the cells with a fluorescent cationic dye (e.g., JC-1 or TMRE) that accumulates in healthy mitochondria.

• Flow Cytometry Analysis: Analyze the cells using a flow cytometer. A decrease in fluorescence intensity indicates a loss of MMP, a hallmark of apoptosis.

Signaling Pathway Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways potentially modulated by (+)-7'-Methoxylariciresinol and its analogs.

Caption: Inhibition of the NF-κB Signaling Pathway.

Caption: Mitochondrial-Mediated Apoptosis Pathway.

Caption: General Experimental Workflow for SAR Studies.

References

• 1. In Vitro Comparative Study on Antineoplastic Effects of Pinoresinol and Lariciresinol on Healthy Cells and Breast Cancer-Derived Human Cells [ijms.sums.ac.ir]
• 2. Structure-plant growth inhibitory activity relationship of lariciresinol - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of the antiproliferative effects of (+)-7'-Methoxylariciresinol in different cell lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lignans (B1203133), a class of polyphenolic compounds found in a variety of plants, have garnered significant interest in cancer research due to their potential antiproliferative properties. This guide provides a comparative analysis of the antiproliferative effects of the lignan (B3055560) lariciresinol (B1674508) across different cancer cell lines. While the specific compound of interest, (+)-7'-Methoxylariciresinol, has not been extensively studied for its antiproliferative activity in publicly available research, the data presented for its parent compound, lariciresinol, offers valuable insights into the potential efficacy of this class of molecules. The information herein is intended to support further research and drug development efforts in the field of oncology.

Lignans are known to exert their anticancer effects through various mechanisms, including the modulation of critical signaling pathways involved in cell growth, proliferation, and apoptosis.[1] Studies on related lignans suggest that methylation, such as in (+)-7'-Methoxylariciresinol, could potentially enhance cytotoxic activity, making this an area ripe for further investigation.[2]

Quantitative Data on Antiproliferative Activity

The following table summarizes the available data on the antiproliferative effects of lariciresinol and a related lignan, matairesinol, on various cancer cell lines. It is important to note that direct IC50 values for (+)-7'-Methoxylariciresinol are not currently available in the cited literature.

Compound	Cell Line	Cell Type	Assay	Endpoint	Result	Citation
Lariciresinol	MCF-7	Human Breast Adenocarcinoma	In vivo xenograft	Tumor Growth Inhibition	Significant inhibition of tumor growth and angiogenesis	[3][4]
Lariciresinol	SkBr3	Human Breast Adenocarcinoma	MTT Assay	Apoptosis Induction	Time-dependent increase in apoptosis	[5]
Matairesinol	Colon 26	Murine Colon Carcinoma	Not Specified	Cytotoxicity	LC50 = 9 µg/ml	[6]
Matairesinol	PANC-1	Human Pancreatic Carcinoma	Not Specified	Cytotoxicity	No significant cytotoxic activity observed	[1]

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to validate the antiproliferative effects of compounds like lariciresinol.

Cell Viability and Cytotoxicity Assays (e.g., MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.

Materials:

• Cancer cell lines (e.g., MCF-7, SkBr3)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Test compound (e.g., Lariciresinol) dissolved in a suitable solvent (e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well microplates

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in complete culture medium. Remove the existing medium from the wells and add the compound dilutions. Include a vehicle control (medium with the same concentration of solvent) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 atmosphere.

• MTT Addition: After incubation, add MTT solution to each well and incubate for an additional 2-4 hours. During this time, viable cells with active metabolism will convert the yellow MTT into purple formazan (B1609692) crystals.

• Formazan Solubilization: Carefully remove the MTT-containing medium and add a solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The half-maximal inhibitory concentration (IC50) value, which is the concentration of the compound that inhibits 50% of cell growth, can be determined by plotting a dose-response curve.

Apoptosis Assay (Flow Cytometry with Annexin V/Propidium Iodide Staining)

This method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Treated and untreated cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Protocol:

• Cell Harvesting: Following treatment with the test compound, harvest the cells (both adherent and floating) and wash them with cold PBS.

• Cell Staining: Resuspend the cells in Annexin V Binding Buffer. Add Annexin V-FITC and PI to the cell suspension and incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

• Data Analysis: Quantify the percentage of cells in each quadrant to determine the extent of apoptosis induced by the compound.

Visualizing Experimental Workflow and Signaling Pathways

The following diagrams, generated using Graphviz, illustrate a typical experimental workflow for assessing antiproliferative effects and a potential signaling pathway modulated by lignans.

Caption: A typical experimental workflow for validating the antiproliferative effects of a test compound.

Caption: A simplified diagram of the Wnt/β-catenin signaling pathway potentially modulated by lignans.

Conclusion

The available evidence suggests that lariciresinol, a close structural relative of (+)-7'-Methoxylariciresinol, possesses noteworthy antiproliferative and pro-apoptotic properties in breast cancer cell lines. The modulation of key signaling pathways, such as the Wnt/β-catenin pathway, appears to be a significant mechanism underlying these effects. While direct experimental data for (+)-7'-Methoxylariciresinol is lacking, the findings for lariciresinol provide a strong rationale for further investigation into the anticancer potential of this and other methoxylated lignans. Future studies should focus on determining the specific IC50 values of (+)-7'-Methoxylariciresinol across a panel of cancer cell lines and elucidating its precise molecular mechanisms of action. Such research will be crucial in validating its potential as a novel therapeutic agent in oncology.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Semisynthesis, cytotoxicity, antiviral activity, and drug interaction liability of 7-O-methylated analogues of flavonolignans from milk thistle - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dietary lariciresinol attenuates mammary tumor growth and reduces blood vessel density in human MCF-7 breast cancer xenografts and carcinogen-induced mammary tumors in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. caymanchem.com [caymanchem.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for Quantifying (+)-7'-Methoxylariciresinol

The primary analytical techniques employed for the quantification of lignans (B1203133), including (+)-7'-Methoxylariciresinol, are High-Performance Liquid Chromatography (HPLC) coupled with various detectors (e.g., UV, DAD) and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS). Each method presents distinct advantages and limitations in terms of sensitivity, selectivity, and throughput.

Comparison of Analytical Method Performance

The following table summarizes the validation parameters for different analytical methods used for the quantification of lignans. This data, extracted from various studies, provides a benchmark for what can be achieved in terms of analytical performance.

Parameter	HPLC-UV/DAD	UPLC-MS/MS
**Linearity (R²) **	>0.999[1][2]	>0.995[3]
Limit of Detection (LOD)	0.04 - 7.4 µg/mL[4][5]	0.49 ng/mL[3]
Limit of Quantification (LOQ)	0.19 - 10.9 µg/L[4][5]	2 ng/mL
Accuracy (% Recovery)	81 - 108%[5]	86.41% - 107.3%[3][6]
Precision (%RSD)	< 3.6%[5]	< 14%[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and adaptation of analytical methods. Below are generalized experimental protocols for HPLC-UV/DAD and UPLC-MS/MS based on the analysis of lignans.

High-Performance Liquid Chromatography (HPLC) with UV/Diode Array Detection

This method is widely used for the quantification of lignans in various matrices due to its robustness and accessibility.

Sample Preparation:

• Extraction: Plant material is typically extracted with a polar solvent such as methanol (B129727) or ethanol, often with sonication or maceration to improve extraction efficiency.

• Hydrolysis: For the analysis of total lignans (aglycones and their glycosides), an enzymatic or acidic hydrolysis step is often employed to cleave the glycosidic bonds.

• Purification: Solid-phase extraction (SPE) is a common technique to clean up the extract and concentrate the analytes of interest, removing interfering matrix components.

Chromatographic Conditions:

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm) is typically used.[7]

• Mobile Phase: A gradient elution with a mixture of an aqueous solvent (often with a modifier like formic acid or acetic acid) and an organic solvent (acetonitrile or methanol) is common.

• Flow Rate: A typical flow rate is around 1.0 mL/min.[7]

• Detection: UV or Diode Array Detector (DAD) set at the maximum absorbance wavelength of the lignan (B3055560) (around 280 nm).

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

UPLC-MS/MS offers superior sensitivity and selectivity, making it ideal for the quantification of trace levels of lignans in complex biological matrices.

Sample Preparation:

• Extraction: Similar to HPLC, extraction is performed with a suitable organic solvent.

• Protein Precipitation: For biological samples like plasma, protein precipitation with a solvent like acetonitrile (B52724) is a necessary step to remove proteins that can interfere with the analysis.[3]

• Centrifugation and Filtration: The extracted sample is centrifuged and filtered through a syringe filter (e.g., 0.22 µm) before injection into the UPLC system.

Chromatographic and Mass Spectrometric Conditions:

• Column: A UPLC column with smaller particle size (e.g., <2 µm) is used for higher resolution and faster analysis times (e.g., Waters HSS T3 column (50 mm × 2.1 mm, 1.8 μm)).[3]

• Mobile Phase: A gradient elution with a binary solvent system, such as water with 0.1% formic acid and methanol or acetonitrile with 0.1% formic acid, is commonly employed.[3]

• Flow Rate: A lower flow rate, typically in the range of 0.2-0.5 mL/min, is used with UPLC systems.

• Ionization: Electrospray ionization (ESI) in either positive or negative mode is used to ionize the analytes.

• Detection: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is used for its high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for the target analyte.[3]

Visualizing the Cross-Validation Workflow

A crucial aspect of ensuring the reliability of analytical data is the cross-validation of different methods. The following diagram illustrates a typical workflow for the cross-validation of two analytical methods.

References

• 1. Validation of an Analytical Method of 3',4',5-Trihydroxy-3-Methoxy-6,7-Methylenedioxyflavone 4'-Glucuronide for Standardization of Spinacia oleracea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Developing an UPLC-MS/MS method to quantify maoecrystal A in rat plasma: Application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A Validated HPLC-UV-ESI-IT-MS Method for the Quantification of Carnosol in Lepechinia mutica, a Medicinal Plant Endemic to Ecuador - PMC [pmc.ncbi.nlm.nih.gov]
• 6. [PDF] Development and Validation of a UPLC-MS/MS Method for the Quantitative Determination and Pharmacokinetic Analysis of Cirsimarin in Rat Plasma | Semantic Scholar [semanticscholar.org]
• 7. Validated HPLC method for simultaneous quantitative determination of dimethylcurcumin and resveratrol in pluronic-F127 nanomicelles: Formulation with enhanced anticancer efficacy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of (+)-7'-Methoxylariciresinol from Diverse Botanical Sources

For researchers, scientists, and professionals in drug development, understanding the variable yield and extraction methodologies of bioactive compounds from different plant sources is critical. This guide provides a comparative overview of (+)-7'-Methoxylariciresinol, a lignan (B3055560) with noted biological activities, focusing on its isolation from various plant species. This document outlines the quantitative data on its yield, details the experimental protocols for its extraction and purification, and explores its interaction with a key cellular signaling pathway.

Quantitative Yield of (+)-7'-Methoxylariciresinol

The concentration of (+)-7'-Methoxylariciresinol can vary significantly between different plant species and even between different parts of the same plant. The following table summarizes the available quantitative data from scientific literature on the yield of this compound from various sources.

Plant Source	Plant Part	Extraction Method	Yield of (+)-7'-Methoxylariciresinol (% of dry weight)	Reference
Cyclea racemosa	Whole Plant	Methanol (B129727) Extraction, Silica (B1680970) Gel Chromatography, RP-HPLC	0.0015%	[1]
Daphne genkwa	Flower Buds	Ethanol (B145695) Extraction, D101 Macroporous Resin Chromatography, Silica Gel Chromatography, ODS Chromatography, Preparative HPLC	0.0021%	[2]
Edgeworthia chrysantha	Stems and Twigs	Ethanol Extraction, Column Chromatography (Silica Gel, Sephadex LH-20), Preparative HPLC	0.003%	[3]

Experimental Protocols

Detailed methodologies are crucial for the replication of scientific findings and for the development of standardized extraction processes. Below are the key experimental protocols for the isolation and purification of (+)-7'-Methoxylariciresinol from the cited plant sources.

General Extraction and Isolation Workflow

The isolation of (+)-7'-Methoxylariciresinol from plant materials typically follows a multi-step process involving extraction, fractionation, and purification. The general workflow can be visualized as follows:

A generalized workflow for the extraction and isolation of (+)-7'-Methoxylariciresinol.

Detailed Protocol for Isolation from Daphne genkwa

A representative protocol for the isolation of lignans (B1203133), including (+)-7'-Methoxylariciresinol, from the flower buds of Daphne genkwa is detailed below[2]:

• Extraction: The air-dried and powdered flower buds of Daphne genkwa (10 kg) are extracted three times with 95% ethanol at room temperature. The solvent is then evaporated under reduced pressure to yield a crude extract.

• Fractionation: The crude extract is suspended in water and subjected to chromatography on a D101 macroporous resin column, eluting with a gradient of ethanol in water (0%, 30%, 60%, and 95%) to yield four fractions.

• Silica Gel Chromatography: The 30% ethanol fraction, which typically contains the lignans, is subjected to silica gel column chromatography, eluting with a gradient of methanol in dichloromethane.

• ODS Chromatography: Fractions from the silica gel column showing the presence of the target compound are further purified by open column chromatography on octadecylsilane (B103800) (ODS) with a methanol-water gradient.

• Preparative High-Performance Liquid Chromatography (HPLC): The final purification is achieved by preparative HPLC on an ODS column with a mobile phase of methanol and water to yield pure (+)-7'-Methoxylariciresinol.

Biological Activity and Signaling Pathway

Lignans, as a class of compounds, are known to exhibit a range of biological activities, including anti-inflammatory effects. A key mechanism underlying these effects is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. NF-κB is a crucial transcription factor that regulates the expression of numerous genes involved in inflammation and immune responses.

The inhibitory action of lignans, such as (+)-7'-Methoxylariciresinol, on the NF-κB pathway can be depicted as follows:

Inhibition of the NF-κB signaling pathway by (+)-7'-Methoxylariciresinol.

In this pathway, inflammatory stimuli, such as lipopolysaccharide (LPS), activate the IKK complex. This leads to the phosphorylation and subsequent degradation of IκBα, the inhibitory protein of NF-κB. Once released, NF-κB translocates to the nucleus, where it binds to DNA and promotes the transcription of pro-inflammatory genes. (+)-7'-Methoxylariciresinol is proposed to exert its anti-inflammatory effect by inhibiting the IKK complex, thereby preventing the degradation of IκBα and blocking the nuclear translocation of NF-κB.[4][5]

Conclusion

This comparative guide highlights the presence of (+)-7'-Methoxylariciresinol in various plant sources and underscores the importance of standardized protocols for its efficient isolation. The provided quantitative data, though limited, indicates that the yield of this bioactive lignan is generally low, necessitating optimized extraction and purification strategies. The elucidation of its inhibitory effect on the NF-κB signaling pathway provides a mechanistic basis for its potential therapeutic applications in inflammatory conditions. Further research is warranted to explore a wider range of plant sources and to develop more efficient and scalable purification methods to facilitate comprehensive preclinical and clinical investigations.

References

• 1. Targeting NF-κB pathway by dietary lignans in inflammation: expanding roles of gut microbiota and metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Lignans from Saururus chinensis inhibiting the transcription factor NF-kappaB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

In Vivo Validation of (+)-7'-Methoxylariciresinol: A Comparative Guide to Its Potential Biological Activities

For Researchers, Scientists, and Drug Development Professionals

(+)-7'-Methoxylariciresinol, a lignan (B3055560) of interest for its potential therapeutic properties, currently lacks direct in vivo validation of its biological activities. However, by examining the well-documented in vivo effects of structurally similar lignans (B1203133), we can infer its potential pharmacological profile and guide future research. This guide provides a comparative overview of the in vivo anti-inflammatory, antioxidant, and anticancer activities of related lignans, presenting available quantitative data, detailed experimental protocols, and the signaling pathways they modulate. This comparative approach aims to provide a foundational framework for initiating in vivo studies on (+)-7'-Methoxylariciresinol.

Comparative Analysis of In Vivo Biological Activities

Due to the absence of direct in vivo data for (+)-7'-Methoxylariciresinol, this section summarizes the activities of its close structural analogs: (-)-Lariciresinol and 7-Hydroxymatairesinol (HMR). These compounds share a similar furofuran lignan core, suggesting that their biological activities and mechanisms of action may be comparable.

Anti-inflammatory Activity

Lignans are known to exert anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response.[1][2][3] Studies on lignan derivatives from Krameria lappacea have demonstrated potent topical anti-inflammatory effects in a mouse ear edema model.[2]

Table 1: Comparison of In Vivo Anti-inflammatory Effects of Lignan Derivatives

Compound/Extract	Animal Model	Assay	Dosage/Concentration	Key Findings	Reference
Dichloromethane extract of K. lappacea roots	Mouse	Croton oil-induced ear edema	ID₅₀ 77 µg/cm²	Exhibited significant topical antiedematous properties.	[2]
Lignan derivatives (1-11) from K. lappacea	Mouse	Croton oil-induced ear edema	ID₅₀ 0.31-0.60 µmol/cm²	Showed antiedematous effects comparable to indomethacin.	[2]
(+)-Conocarpan	Mouse	Croton oil-induced dermatitis	Not specified	Demonstrated a time-dependent reduction in edema and leukocyte infiltration similar to hydrocortisone.	[2]

Antioxidant Activity

The antioxidant properties of lignans are well-documented and are often attributed to their ability to scavenge free radicals and activate endogenous antioxidant defense mechanisms, such as the Nrf2 pathway.[3][4]

Table 2: Comparison of In Vivo Antioxidant Effects of Related Lignans

Compound	Animal Model	Biomarkers Measured	Dosage	Key Findings	Reference
Matairesinol (Mat)	Rat (Sepsis model)	MDA, SOD, CAT, GSH-Px	5-20 µg/mL (in vitro); >5 mg/kg (in vivo)	Mitigated oxidative stress by reducing MDA and increasing antioxidant enzyme activities.[5]	[5]
Secoisolariciresinol diglucoside (SDG)	Rat	CAT, SOD, POX, LPO	12.5 and 25 mg/kg b.w.	Significantly increased the activities of antioxidant enzymes and decreased lipid peroxidation.[6]	[6]

Anticancer Activity

Several lignans have been investigated for their anticancer properties, with studies showing their ability to inhibit tumor growth and induce apoptosis.[7][8]

Table 3: Comparison of In Vivo Anticancer Effects of Related Lignans

Compound	Animal Model	Cancer Cell Line	Dosage	Key Findings	Reference
7-Hydroxymatairesinol (HMR)	Athymic nude mice	LNCaP (prostate cancer)	0.15% or 0.30% in diet	Inhibited tumor growth, reduced tumor take rate, and increased apoptosis of cancer cells.[7]	[7]
(-)-Lariciresinol	Not specified in vivo	HepG2, MCF-7, SKBr3 (in vitro)	Not applicable	Demonstrated anti-proliferative and pro-apoptotic effects in various cancer cell lines in vitro.[9]	[9]

Key Signaling Pathways

The biological activities of lignans are mediated through the modulation of several key signaling pathways. Understanding these pathways is crucial for elucidating the mechanism of action of (+)-7'-Methoxylariciresinol.

Caption: Proposed signaling pathways modulated by (+)-7'-Methoxylariciresinol.

Experimental Protocols

To facilitate the in vivo validation of (+)-7'-Methoxylariciresinol, detailed protocols for key experiments are provided below, based on established methodologies for related lignans.

In Vivo Anti-inflammatory Assay: Carrageenan-Induced Paw Edema

This model is widely used to assess the acute anti-inflammatory activity of a compound.

Experimental Workflow

Caption: Workflow for the carrageenan-induced paw edema assay.

Detailed Protocol:

• Animals: Male Wistar rats or Swiss albino mice are commonly used.

• Acclimatization: Animals are acclimatized to laboratory conditions for at least one week before the experiment.

• Grouping: Animals are randomly divided into groups (n=6-8 per group):

  • Group I: Normal control (no treatment).

  • Group II: Vehicle control (receives the vehicle for the test compound).

  • Group III-V: Test compound groups (receive different doses of (+)-7'-Methoxylariciresinol).

  • Group VI: Standard drug group (e.g., Indomethacin, 10 mg/kg).

• Administration: The test compound, vehicle, or standard drug is administered orally or intraperitoneally.

• Induction of Edema: One hour after administration, 0.1 mL of 1% carrageenan solution in saline is injected into the sub-plantar region of the right hind paw of each animal.

• Measurement: The paw volume is measured using a plethysmometer immediately before the carrageenan injection (0 hour) and at regular intervals thereafter (e.g., 1, 2, 3, 4, 5, and 6 hours).

• Data Analysis: The percentage inhibition of edema is calculated for each group at each time point using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average paw volume of the control group and Vt is the average paw volume of the treated group.

In Vivo Antioxidant Assay: Carbon Tetrachloride (CCl₄)-Induced Oxidative Stress

This model is used to evaluate the protective effect of a compound against chemically-induced oxidative damage in the liver.

Experimental Workflow

Caption: Workflow for the CCl₄-induced oxidative stress model.

Detailed Protocol:

• Animals and Grouping: Similar to the anti-inflammatory model.

• Treatment: Animals in the treatment groups receive (+)-7'-Methoxylariciresinol daily for a specified period (e.g., 7-14 days). The control group receives the vehicle.

• Induction of Oxidative Stress: On the last day of treatment, a single dose of CCl₄ (e.g., 1 mL/kg, 1:1 in olive oil, i.p.) is administered to all groups except the normal control.

• Sample Collection: 24 hours after CCl₄ administration, animals are euthanized, and blood and liver tissue are collected.

• Biochemical Analysis:

  • Serum is analyzed for liver function markers (ALT, AST).

  • Liver homogenates are used to measure levels of malondialdehyde (MDA) as an indicator of lipid peroxidation, and the activities of antioxidant enzymes such as superoxide (B77818) dismutase (SOD), catalase (CAT), and glutathione (B108866) peroxidase (GPx).

• Histopathology: A portion of the liver is fixed in 10% formalin for histopathological examination to assess cellular damage.

In Vivo Anticancer Assay: Xenograft Tumor Model

This model is essential for evaluating the antitumor efficacy of a compound in a living organism.

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. Lignan derivatives from Krameria lappacea roots inhibit acute inflammation in vivo and pro-inflammatory mediators in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. The promising antioxidant effects of lignans: Nrf2 activation comes into view - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Matairesinol exerts anti-inflammatory and antioxidant effects in sepsis-mediated brain injury by repressing the MAPK and NF-κB pathways through up-regulating AMPK - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Anticancer effects of a plant lignan 7-hydroxymatairesinol on a prostate cancer model in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Therapeutic Potential of Naturally Occurring Lignans as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

A Comparative Analysis of (+)-7'-Methoxylariciresinol and Established Inhibitors of Inflammatory Pathways

For Researchers, Scientists, and Drug Development Professionals

In the landscape of inflammatory disease research, the identification of novel therapeutic agents that can effectively modulate key signaling pathways is of paramount importance. This guide provides a comparative overview of the anti-inflammatory potential of (+)-7'-Methoxylariciresinol, a lignan (B3055560) of interest, against well-characterized inhibitors of the NF-κB, MAPK, and JAK-STAT signaling pathways. Due to the limited direct experimental data on (+)-7'-Methoxylariciresinol, this comparison utilizes data from a closely related sesqui-neolignan, Simonsinol, isolated from Illicium simonsii, as a proxy to infer potential mechanisms and efficacy.

Executive Summary

Simonsinol has demonstrated notable anti-inflammatory properties by inhibiting the NF-κB signaling pathway. This guide benchmarks its activity against established inhibitors: BAY 11-7082 for the NF-κB pathway, U0126 for the MAPK/MEK pathway, and Tofacitinib for the JAK-STAT pathway. While direct IC50 values for Simonsinol's inhibition of the NF-κB pathway are not available, its dose-dependent suppression of downstream inflammatory mediators provides valuable insight into its potential efficacy.

Data Presentation: A Comparative Look at Inhibitory Activity

The following tables summarize the available quantitative and qualitative data on the inhibitory effects of Simonsinol and the selected known inhibitors.

Table 1: Inhibition of Primary Molecular Targets

Compound	Target Pathway	Specific Target	Inhibitory Concentration (IC50)	Cell Type/Assay Condition
Simonsinol	NF-κB	IκBα Phosphorylation	Dose-dependent inhibition observed at 5, 10, and 20 µM	LPS-stimulated RAW 264.7 macrophages
BAY 11-7082	NF-κB	TNF-α-induced IκBα Phosphorylation	10 µM	Human endothelial cells
U0126	MAPK/MEK	MEK1	0.07 µM	In vitro kinase assay
MEK2	0.06 µM	In vitro kinase assay
Tofacitinib	JAK-STAT	JAK1	1 - 112 nM	Enzyme Assay
JAK2	20 - 134 nM	Enzyme Assay
JAK3	1 - 2 nM	Enzyme Assay

Table 2: Inhibition of Downstream Inflammatory Mediators

Compound	Mediator Inhibited	Cell Type	Stimulus	Effective Concentration
Simonsinol	Nitric Oxide (NO)	RAW 264.7 macrophages	LPS (100 ng/mL)	Dose-dependent reduction at 5, 10, and 20 µM[1]
TNF-α	RAW 264.7 macrophages	LPS (100 ng/mL)	Dose-dependent reduction at 5, 10, and 20 µM[1]
IL-6	RAW 264.7 macrophages	LPS (100 ng/mL)	Dose-dependent reduction at 5, 10, and 20 µM[1]
BAY 11-7082	Adhesion Molecules (ICAM-1, VCAM-1, E-selectin)	Human endothelial cells	TNF-α	IC50 of 5-10 µM
U0126	ERK Phosphorylation	NIH-3T3 cells	aFGF-1	IC50 of ~15 µM[2]
Tofacitinib	STAT Phosphorylation	Human peripheral blood mononuclear cells	Various cytokines	Inhibition observed at therapeutic doses in vivo

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are the protocols for the key experiments cited in this guide.

Inhibition of NF-κB Pathway by Simonsinol

• Cell Culture and Treatment: RAW 264.7 murine macrophage cells were cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin. Cells were seeded in 6-well plates and pre-treated with various concentrations of Simonsinol (5, 10, and 20 µM) for 1 hour.

• LPS Stimulation: Following pre-treatment, cells were stimulated with 100 ng/mL of lipopolysaccharide (LPS) for 24 hours to induce an inflammatory response.

• Measurement of Inflammatory Mediators:

  • Nitric Oxide (NO) Production: The concentration of nitrite (B80452) in the culture supernatant was measured as an indicator of NO production using the Griess reagent.

  • TNF-α and IL-6 Production: The levels of TNF-α and IL-6 in the culture supernatant were quantified using commercially available ELISA kits according to the manufacturer's instructions.

• Western Blot Analysis of IκBα Phosphorylation:

  • Cells were pre-treated with Simonsinol and stimulated with LPS for a shorter duration (e.g., 30 minutes).

  • Total cell lysates were prepared, and protein concentrations were determined.

  • Equal amounts of protein were separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane was probed with primary antibodies against phosphorylated IκBα and total IκBα, followed by incubation with HRP-conjugated secondary antibodies.

  • Protein bands were visualized using an ECL detection system.

Inhibition of NF-κB Pathway by BAY 11-7082

• Assay Principle: This assay measures the ability of BAY 11-7082 to inhibit the TNF-α-induced phosphorylation of IκBα in human endothelial cells.

• Cell Culture and Treatment: Human umbilical vein endothelial cells (HUVECs) were cultured to confluence in 96-well plates. Cells were pre-incubated with various concentrations of BAY 11-7082 for 1 hour.

• Stimulation: Cells were then stimulated with 10 ng/mL of human TNF-α for 10 minutes.

• Detection of IκBα Phosphorylation:

  • Cells were fixed and permeabilized.

  • Phosphorylated IκBα was detected using a specific primary antibody followed by an HRP-conjugated secondary antibody.

  • The signal was developed using a chemiluminescent substrate and measured with a luminometer.

  • The IC50 value was calculated from the dose-response curve.

Inhibition of MAPK/MEK Pathway by U0126

• Assay Principle: This in vitro kinase assay measures the ability of U0126 to inhibit the activity of purified MEK1 and MEK2 enzymes.

• Reaction Mixture: The reaction was performed in a buffer containing recombinant active MEK1 or MEK2, a substrate (e.g., inactive ERK2), and ATP.

• Inhibitor Addition: Various concentrations of U0126 were added to the reaction mixture.

• Kinase Reaction: The reaction was initiated by the addition of ATP and incubated at 30°C for a specified time.

• Detection of Substrate Phosphorylation: The amount of phosphorylated ERK2 was quantified using methods such as radioactive [γ-³²P]ATP incorporation, or more commonly, by using a phosphospecific antibody in an ELISA or Western blot format.

• IC50 Determination: The IC50 value was determined by plotting the percentage of inhibition against the inhibitor concentration.

Inhibition of JAK-STAT Pathway by Tofacitinib

• Assay Principle: This enzyme assay measures the ability of Tofacitinib to inhibit the kinase activity of purified JAK isoforms (JAK1, JAK2, JAK3).

• Reaction Components: The assay was typically performed in a 384-well plate containing a reaction buffer, a specific JAK enzyme, a peptide substrate, and ATP.

• Inhibitor Dilution: Tofacitinib was serially diluted and added to the wells.

• Kinase Reaction: The kinase reaction was initiated by the addition of ATP and incubated at room temperature.

• Detection of Kinase Activity: The consumption of ATP, which is proportional to the kinase activity, was measured using a luminescent kinase assay kit (e.g., ADP-Glo™).

• IC50 Calculation: The IC50 values were calculated from the dose-response curves of kinase activity versus inhibitor concentration.

Signaling Pathways and Experimental Workflow Visualization

To visually represent the mechanisms of action and experimental procedures, the following diagrams have been generated using Graphviz.

Caption: NF-κB signaling pathway and points of inhibition.

Caption: MAPK/ERK signaling pathway and the point of inhibition by U0126.

Caption: JAK-STAT signaling pathway and the point of inhibition by Tofacitinib.

Caption: A generalized workflow for in vitro anti-inflammatory assays.

References

• 1. Anti-Inflammatory Effect of Simonsinol on Lipopolysaccharide Stimulated RAW264.7 Cells through Inactivation of NF-κB Signaling Pathway [mdpi.com]
• 2. MEK Inhibitor U0126 [promega.com]

A Head-to-Head Comparison of the Lignan (+)-7'-Methoxylariciresinol and its Synthetic Analog, LGM2605

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, data-driven comparison of the naturally occurring lignan (B3055560), (+)-7'-Methoxylariciresinol, and a promising synthetic analog, LGM2605. The focus is on their respective anti-inflammatory and antiviral properties, supported by available experimental data. While direct comparative studies are limited, this guide synthesizes current research to offer a comprehensive overview of their mechanisms of action and potential therapeutic applications.

At a Glance: Key Differences and Similarities

Feature	(+)-7'-Methoxylariciresinol (and related natural lignans)	LGM2605 (Synthetic Secoisolariciresinol (B192356) Diglucoside)
Primary Source	Naturally occurring in plants such as Cyclea racemosa.	Synthetically produced.
Core Structure	Lignan Glucoside	Secoisolariciresinol Diglucoside
Key Biological Activities	Anti-inflammatory, Antiviral, Antioxidant	Anti-inflammatory, Antioxidant, Radioprotective
Mechanism of Action	Inhibition of NF-κB, MAPK (p38), and AKT signaling pathways.	Inhibition of Myeloperoxidase (MPO), NF-κB, and NLRP3 inflammasome pathways; activation of the Nrf2 antioxidant response.[1][2][3]

Quantitative Comparison of Biological Activities

Table 1: Anti-Inflammatory and Related Activities

Compound	Assay	Target/Endpoint	Result
(+)-Pinoresinol-4-O-β-D-glucopyranoside	α-glucosidase inhibition	α-glucosidase	IC50: 48.13 µg/mL[4][5]
Pinoresinol (B1678388)	IL-1β-stimulated Caco-2 cells	IL-6 reduction	65% reduction (confluent cells), 30% reduction (differentiated cells)[6]
Pinoresinol	IL-1β-stimulated Caco-2 cells	Prostaglandin E2 reduction (via COX-2)	62% reduction (confluent cells)[6]
LGM2605	Human Leukocyte Myeloperoxidase (MPO) Activity	MPO Inhibition	Significant decrease at 50 and 100 µM[7]
LGM2605	Asbestos-exposed murine peritoneal macrophages	White blood cell influx reduction	44.42% reduction[1]
LGM2605	Asbestos-exposed human pleural mesothelial cells	Total nitrates and nitrites	Significant reduction of elevated levels[8]

Table 2: Antiviral Activity

Compound	Virus Strain	Cell Line	Result
(+)-Pinoresinol 4-O-[6″-O-vanilloyl]-β-D-glucopyranoside	Human Influenza A and B viruses	Not specified	IC50: 13.4-39.8 µM

Note: Data for (+)-pinoresinol derivatives are used as proxies for (+)-7'-Methoxylariciresinol due to the limited availability of specific data for the latter.

Detailed Experimental Protocols

Anti-Inflammatory Activity Assessment in vitro (General Protocol)

A representative protocol for evaluating the anti-inflammatory effects of lignans (B1203133) on cell cultures is as follows:

• Cell Culture: Human intestinal Caco-2 cells are cultured to confluence and differentiation.

• Stimulation: Cells are stimulated with a pro-inflammatory agent, such as Interleukin-1β (IL-1β), to induce an inflammatory response.

• Treatment: The cells are treated with varying concentrations of the test compound (e.g., pinoresinol) for a specified duration.

• Quantification of Inflammatory Mediators: The levels of pro-inflammatory cytokines (e.g., IL-6) and other inflammatory markers (e.g., Prostaglandin E2) in the cell culture supernatant are quantified using Enzyme-Linked Immunosorbent Assays (ELISAs).

• Data Analysis: The reduction in the levels of inflammatory mediators in treated cells compared to untreated, stimulated cells is calculated to determine the anti-inflammatory activity.

Antiviral Activity Assessment (General Plaque Reduction Assay Protocol)

A standard method to determine the antiviral efficacy of a compound is the plaque reduction assay:

• Cell Seeding: A monolayer of susceptible cells (e.g., Madin-Darby Canine Kidney - MDCK cells for influenza virus) is prepared in well plates.

• Virus Infection: The cell monolayers are infected with a known titer of the virus.

• Compound Treatment: After a brief incubation period to allow for viral entry, the cells are overlaid with a medium containing various concentrations of the test compound.

• Plaque Formation: The plates are incubated for a period sufficient for the virus to replicate and form visible plaques (zones of cell death).

• Quantification: Plaques are stained and counted. The concentration of the compound that reduces the number of plaques by 50% (IC50) is determined.

Signaling Pathways and Mechanisms of Action

(+)-7'-Methoxylariciresinol and Related Natural Lignans

Natural lignans, including those structurally similar to (+)-7'-Methoxylariciresinol, primarily exert their anti-inflammatory and antiviral effects by modulating key intracellular signaling pathways. The inhibition of the NF-κB and MAPK (specifically p38) pathways is a central mechanism.[9] These pathways are crucial for the transcription of numerous pro-inflammatory genes. By inhibiting these pathways, these lignans can effectively reduce the production of inflammatory cytokines and mediators.[9] Furthermore, the inhibition of the AKT signaling pathway has been implicated in their antiviral activity against influenza A virus.[9]

Caption: Anti-inflammatory and antiviral signaling pathway of natural lignans.

LGM2605: A Synthetic Analog with a Multi-pronged Approach

LGM2605, a synthetic secoisolariciresinol diglucoside, demonstrates a broader and distinct mechanism of action compared to the natural lignans discussed. A key feature is its ability to inhibit myeloperoxidase (MPO), an enzyme involved in the generation of reactive oxygen species during inflammation.[7] This direct antioxidant activity is complemented by its ability to activate the Nrf2-antioxidant response element (ARE) pathway, which upregulates the expression of endogenous antioxidant enzymes.[1]

Furthermore, LGM2605 effectively suppresses inflammatory responses by inhibiting the NF-κB pathway and the NLRP3 inflammasome.[2][3][8] The NLRP3 inflammasome is a multiprotein complex that plays a critical role in the innate immune system by activating inflammatory caspases and processing pro-inflammatory cytokines like IL-1β.

Caption: Multi-faceted anti-inflammatory mechanism of LGM2605.

Conclusion and Future Directions

Both the natural lignan (+)-7'-Methoxylariciresinol (and its relatives) and the synthetic analog LGM2605 exhibit significant anti-inflammatory and potential antiviral properties. The natural compounds appear to act primarily through the inhibition of key inflammatory signaling pathways like NF-κB and MAPK. In contrast, the synthetic analog LGM2605 demonstrates a more multifaceted mechanism, combining direct MPO inhibition, activation of the Nrf2 antioxidant pathway, and suppression of both NF-κB and the NLRP3 inflammasome.

The broader mechanistic profile of LGM2605 may offer a more robust therapeutic effect in complex inflammatory conditions. However, further head-to-head studies with standardized assays are crucial to definitively determine the relative potency and efficacy of these compounds. Future research should focus on direct comparative analyses of (+)-7'-Methoxylariciresinol and LGM2605 to elucidate their full therapeutic potential and guide the development of novel anti-inflammatory and antiviral agents.

References

• 1. Synthetic Secoisolariciresinol Diglucoside (LGM2605) Inhibits Libby Amphibole Fiber-Induced Acute Inflammation in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Synthetic Small Molecule, LGM2605: A Promising Modulator of Increased Pro-Inflammatory Cytokine and Osteoclast Differentiation by Aggregatibacter actinomycetemcomitans Cytolethal Distending Toxin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Pinoresinol-4-O-β-D-glucopyranoside: a lignan from prunes (Prunus domestica) attenuates oxidative stress, hyperglycaemia and hepatic toxicity in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Among plant lignans, pinoresinol has the strongest antiinflammatory properties in human intestinal Caco-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthetic Secoisolariciresinol Diglucoside (LGM2605) Inhibits Myeloperoxidase Activity in Inflammatory Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. spandidos-publications.com [spandidos-publications.com]

Safety & Regulatory Compliance

Proper Disposal of (+)-7'-Methoxylariciresinol: A Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of (+)-7'-Methoxylariciresinol, a lignan (B3055560) glucoside isolated from Cyclea racemosa.[1] The following procedures are designed to ensure the safety of laboratory personnel and compliance with environmental regulations. Researchers, scientists, and drug development professionals should adhere to these guidelines to minimize risks associated with the handling and disposal of this research chemical.

Pre-Disposal Safety and Handling

Before beginning any disposal procedures, it is crucial to handle (+)-7'-Methoxylariciresinol with care. The following table summarizes key safety and handling information derived from general safety data sheets for laboratory chemicals.

Parameter	Guideline	Source
Personal Protective Equipment (PPE)	Wear appropriate protective eyeglasses or chemical safety goggles, gloves, and lab coat.	General SDS
Handling	Avoid contact with skin and eyes. Do not breathe dust. Wash hands thoroughly after handling.	General SDS
Storage of Unused Product	Keep container tightly closed in a dry, cool, and well-ventilated place.	General SDS
In case of a Spill	Sweep up and shovel into suitable containers for disposal.	General SDS
Incompatible Materials	Strong oxidizing agents, strong bases, and strong reducing agents.	General SDS

Step-by-Step Disposal Protocol

The disposal of (+)-7'-Methoxylariciresinol must be conducted in accordance with all applicable federal, state, and local regulations. Improper disposal of chemical waste can pose a significant threat to human health and the environment.

Experimental Protocol: Chemical Waste Disposal

• Waste Identification and Classification:

  • Treat all (+)-7'-Methoxylariciresinol waste as hazardous chemical waste. This includes unused product, contaminated labware (e.g., vials, pipette tips), and any personal protective equipment (PPE) that has come into direct contact with the chemical.

• Segregation of Waste:

  • Do not mix (+)-7'-Methoxylariciresinol waste with other waste streams, such as biological or radioactive waste.

  • Keep chlorinated and non-chlorinated solvent waste in separate containers.

  • Acids and bases should never be mixed with this chemical waste.

• Waste Container Selection and Labeling:

  • Use a designated, leak-proof, and chemically compatible container for solid waste. For liquid waste, use a container suitable for the solvent used to dissolve the compound.

  • The container must be clearly labeled as "Hazardous Waste."

  • The label must include:

    • The full chemical name: "(+)-7'-Methoxylariciresinol"

    • The concentration (if in solution)

    • The date when the waste was first added to the container

    • Appropriate hazard warnings (e.g., "Caution: Research Chemical, Handle with Care")

• Waste Accumulation and Storage:

  • Keep the waste container securely closed except when adding waste.

  • Store the container in a designated, well-ventilated, and secure area away from incompatible materials.

  • Secondary containment should be used to prevent spills.

• Arranging for Professional Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

  • Do not attempt to dispose of this chemical down the drain or in the regular trash.

  • Follow all instructions provided by the EHS department or the disposal contractor regarding packaging and documentation.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (+)-7'-Methoxylariciresinol.

Caption: Disposal workflow for (+)-7'-Methoxylariciresinol.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of (+)-7'-Methoxylariciresinol, fostering a secure research environment and upholding their commitment to environmental stewardship.

References

• 1. medchemexpress.com [medchemexpress.com]

Essential Safety and Operational Guidance for Handling (+)-7'-Methoxylariciresinol

Hazard Identification and Engineering Controls

(+)-7'-Methoxylariciresinol is a lignan, a class of polyphenolic compounds[6][7]. Due to its phenolic nature, it should be handled with caution. The primary lines of defense in ensuring safety are robust engineering controls.

• Chemical Fume Hood : All manipulations of (+)-7'-Methoxylariciresinol, including weighing, preparing solutions, and transfers, must be conducted within a certified chemical fume hood to minimize inhalation exposure[1][2][5].

• Ventilation : Good general laboratory ventilation is necessary to control airborne concentrations[5].

• Emergency Equipment : An ANSI-approved eyewash station and a safety shower must be located within a 10-second travel distance from the work area and be unobstructed[4][5].

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory for all personnel handling (+)-7'-Methoxylariciresinol. The following table summarizes the required PPE based on the potential hazards of phenolic compounds.

Body Part	Required PPE	Specifications and Best Practices
Hands	Chemical-resistant gloves	Double gloving is recommended. For incidental contact, use two pairs of nitrile gloves (e.g., 4-mil) or one pair of thicker nitrile gloves (e.g., 8-mil). For direct or prolonged contact, heavy-duty gloves such as butyl rubber or neoprene are required. Change gloves immediately if contaminated[1][3][5].
Eyes/Face	Safety goggles and face shield	Chemical splash goggles are mandatory. A full-face shield must be worn over the goggles when there is a risk of splashes[1][2][3][5].
Body	Laboratory coat and apron	A fully buttoned, long-sleeved lab coat must be worn. A chemical-resistant apron made of neoprene or butyl rubber should be worn over the lab coat during procedures with a higher splash risk[1][3][5].
Feet	Closed-toe shoes	Impervious, closed-toe shoes must be worn at all times in the laboratory[1][3][5].

Operational Plan: Handling and Storage

Adherence to proper handling and storage procedures is critical to prevent accidental exposure and maintain the integrity of the compound.

Aspect	Procedure
Handling	Avoid creating dust or aerosols. Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and water after handling, even if gloves were worn. Keep containers tightly closed when not in use[5][8].
Storage	Store in a cool, dry, and well-ventilated area. Keep away from heat, sparks, and open flames. Store protected from light and moisture. Store away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases[1][5][9][10].

Emergency and Disposal Plan

Immediate and appropriate responses to emergencies and proper disposal of waste are crucial components of laboratory safety.

Situation	Action
Spills	Don appropriate PPE before cleaning up any spills. Small liquid spills can be absorbed with vermiculite (B1170534) or other suitable absorbent material. For solid spills, carefully sweep up the material to avoid generating dust and place it in a sealed container for disposal. Do not walk through spilled material as it can penetrate leather shoes[2][3].
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[4][8].
Skin Contact	Immediately remove all contaminated clothing. Flush the affected skin with large amounts of water for at least 15 minutes. While flushing, it is recommended to wipe the affected area with polyethylene (B3416737) glycol (PEG-300 or PEG-400) if available. Seek immediate medical attention. Do not rub or wipe the affected area, as this can increase absorption[3][4].
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention[3][8].
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention[3][10].
Waste Disposal	All waste containing (+)-7'-Methoxylariciresinol must be collected as hazardous chemical waste in properly labeled, sealed containers. Do not mix with other waste streams unless compatible. Dispose of in accordance with all local, state, and federal regulations[1].

Experimental Workflow: Safe Handling Protocol

The following diagram outlines the standard workflow for safely handling (+)-7'-Methoxylariciresinol in a laboratory setting.

Caption: Workflow for Safe Handling of (+)-7'-Methoxylariciresinol.

References

• 1. ehs.yale.edu [ehs.yale.edu]
• 2. Working Safely with Phenol Guideline / Document / Policy and Procedure Library [policies.uq.edu.au]
• 3. ehs.princeton.edu [ehs.princeton.edu]
• 4. Appendix P - Phenol First Aid Guide and PPE | Environment, Health and Safety [ehs.cornell.edu]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Lignans | Linus Pauling Institute | Oregon State University [lpi.oregonstate.edu]
• 8. fishersci.com [fishersci.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. fishersci.com [fishersci.com]